Leupeptin,HemisulfateSalt

• CAS: 10347-89-7

Core Science & Biosynthesis

Leupeptin, Hemisulfate Salt protease inhibitor specificity

Precision Protease Inhibition in Biologics & Assay Development

Executive Summary

Leupeptin Hemisulfate (Acetyl-Leu-Leu-Arg-al) is a reversible, competitive transition-state analog inhibitor.[1] Unlike "sledgehammer" inhibitors like PMSF, Leupeptin offers surgical precision, targeting specific serine and cysteine proteases while sparing others. This guide dissects its mechanism, stability limitations, and integration into high-fidelity lysis buffers.

Quick Reference Data:

• Primary Targets: Trypsin-like serine proteases, Cysteine proteases (Cathepsin B, Calpain).[1]

• Non-Targets: Chymotrypsin, Thrombin, Elastase, Pepsin.[1]

• Mechanism: Covalent hemiacetal/hemithioacetal formation.[1][2]

• Working Concentration: 10–100 µM.[2][3]

• Critical Weakness: Unstable in basic pH; aldehyde oxidation.

Part 1: Chemical Identity & Mechanism of Action[2][5]

Leupeptin is a modified tripeptide (N-acetyl-L-leucyl-L-leucyl-L-argininal).[1][2] The "Hemisulfate" salt form is preferred in research for its superior solubility and shelf-stability compared to the free base.

The Aldehyde Warhead

The functional core of Leupeptin is the C-terminal argininal (arginine aldehyde) group.[1] This electrophilic aldehyde mimics the transition state of the peptide bond hydrolysis.

• Serine Proteases (e.g., Trypsin): The active site serine hydroxyl attacks the Leupeptin aldehyde carbon, forming a covalent hemiacetal adduct.[2]

• Cysteine Proteases (e.g., Cathepsin B): The active site cysteine thiol attacks the aldehyde, forming a hemithioacetal adduct.[2]

This binding locks the enzyme in a transition-state analog complex. Crucially, because the aldehyde carbon is sp3 hybridized in the complex (mimicking the tetrahedral intermediate of substrate hydrolysis), the enzyme binds it tighter than the natural substrate.

Visualization: The Inhibition Pathway

The following diagram illustrates the equilibrium binding mechanism. Note the "Slow Binding" phenomenon often observed with Cathepsin B, where the initial complex undergoes a conformational change to a tighter, final inhibited state.

Figure 1: Mechanism of Action.[1] The electrophilic aldehyde group of Leupeptin acts as a transition-state analog, trapping the enzyme active site in a covalent but reversible complex.

Part 2: Specificity Profile & Inhibition Constants ( )

A common error in assay design is assuming Leupeptin inhibits all serine proteases. It does not. It is highly specific to Trypsin-like serine proteases and specific cysteine proteases.

Key Insight: If your downstream application involves Mass Spectrometry (MS) tryptic digestion, Leupeptin must be removed, or it will inhibit the digestion enzyme.[1] However, it is safe to use if you are studying Chymotrypsin activity.

Target Enzyme	Protease Class	(Inhibition Constant)	Inhibition Strength
Cathepsin B	Cysteine	~6 nM	Ultra-Potent
Calpain	Cysteine	~10 nM	Ultra-Potent
Trypsin	Serine	~35 nM	Potent
Plasmin	Serine	~3.4 µM	Moderate
Kallikrein	Serine	~19 µM	Moderate
Chymotrypsin	Serine	No Inhibition	N/A
Thrombin	Serine	No Inhibition	N/A
Pepsin	Aspartic	No Inhibition	N/A

Data aggregated from multiple kinetic studies [1, 2, 3].

Part 3: Stability & Handling (The "Hidden" Degradation)[1]

Leupeptin is robust as a powder but fragile in solution. The aldehyde group is susceptible to oxidation and racemization.

1. Racemization Risk

The L-argininal group can racemize to the D-form, which is biologically inactive. This occurs rapidly at basic pH (> pH 8.0).[1]

• Rule: Always maintain buffers at pH 7.4 or lower when storing Leupeptin.

2. Hydration Equilibrium

In aqueous solution, the free aldehyde (active form) exists in equilibrium with a hydrate form (inactive) and a cyclic carbinolamine form.[1]

• Implication: When you thaw a stock, it takes finite time for the equilibrium to shift back to the active aldehyde form upon binding to the enzyme. However, the

  is generally fast enough that pre-incubation is rarely necessary for standard lysis [4].[1]

3. Storage Protocol

• Lyophilized Powder: Stable for >1 year at -20°C. Hygroscopic; keep desiccated.[1]

• Stock Solution (10 mM): Stable for 1 week at 4°C, or 1 month at -20°C.

• Working Solution: Unstable.[4] Degrades within hours. Add fresh immediately before use.

Part 4: The "Golden Standard" Lysis Protocol

Reagents

• Leupeptin Hemisulfate Stock (10 mM): Dissolve 4.75 mg in 1 mL sterile ddH₂O. Aliquot into 50 µL tubes. Store at -20°C.

• Base Lysis Buffer: RIPA or NP-40 buffer (pH 7.4).[1]

Workflow Diagram

Figure 2: Optimal workflow for incorporating Leupeptin into cell lysis procedures.

Step-by-Step Methodology

• Preparation: Thaw one 50 µL aliquot of 10 mM Leupeptin stock on ice.

• Cocktail Assembly: To 10 mL of Lysis Buffer, add:

  • 10 µL Leupeptin Stock (Final: 10 µM).[1][3]

  • 100 µL PMSF (100 mM stock) (Final: 1 mM).[1]

  • 10 µL Pepstatin A (1 mg/mL stock) (Final: 1 µg/mL).[1]

• Lysis: Add the buffer to the cell pellet immediately.

• Homogenization: Perform sonication or mechanical disruption on ice.

• Clarification: Centrifuge at 14,000 x g for 15 min at 4°C.

Why this works: PMSF handles the bulk of serine proteases irreversibly. Leupeptin cleans up the high-affinity trypsin-like proteases and, crucially, inhibits lysosomal Cathepsin B, which is released during lysis and is resistant to PMSF [5].

Part 5: Troubleshooting & FAQs

Q: My protein is still degrading despite using Leupeptin. Why? A: Leupeptin does not inhibit metalloproteases (MMPs) or aspartic proteases (like Pepsin).[1] Ensure your cocktail includes EDTA (for metalloproteases) and Pepstatin A (for aspartic proteases).[1] Also, check if your buffer pH is >8.0; if so, Leupeptin may have racemized.

Q: Can I use Leupeptin in cell culture media (live cells)? A: Yes. Leupeptin has low membrane permeability but can enter cells via fluid-phase pinocytosis over time.[1] However, for intracellular inhibition, esterified forms (like Leupeptin-methyl ester) are often preferred for faster uptake, though Leupeptin Hemisulfate is less toxic [6].[1]

Q: Does Leupeptin interfere with protein assays? A: Because it contains an aldehyde group, Leupeptin acts as a reducing agent. It can interfere with the Lowry assay . It generally does not interfere with Bradford or BCA assays at standard working concentrations (10-100 µM) [7].[1]

References

• Knight, C. G. (1980).[1] Human Cathepsin B. Biochemical Journal. (Cited via Sigma Aldrich Product Sheet).[1]

• Schultz, R. M., et al. (1989).[1] Active and inactive forms of the transition-state analog protease inhibitor leupeptin.[5] Journal of Biological Chemistry. Retrieved from [Link]

• Mehdi, S. (1991).[1] Cell-penetrating inhibitors of calpain. Trends in Biochemical Sciences.

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• 5. Active and inactive forms of the transition-state analog protease inhibitor leupeptin: explanation of the observed slow binding of leupeptin to cathepsin B and papain - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Biological Functions and Application of Leupeptin, Hemisulfate Salt

Executive Summary

Leupeptin Hemisulfate (Acetyl-L-leucyl-L-leucyl-L-argininal) is a reversible, competitive protease inhibitor of microbial origin (Streptomyces).[1][2] It is a critical reagent in biochemical research, primarily utilized to inhibit serine and cysteine proteases such as trypsin, plasmin, and cathepsin B.[1]

Its utility extends beyond simple protein purification; it is the gold-standard reagent for monitoring autophagic flux (LC3-II turnover) and studying lysosomal storage disorders.[1] This guide synthesizes the mechanistic properties of Leupeptin with field-proven protocols for its application in cell signaling and protein biochemistry.

Part 1: Chemical & Mechanistic Foundation[1]

Structural Mechanism of Action

Leupeptin functions as a transition state analog. Its inhibitory capability resides in the C-terminal aldehyde group (argininal).[1]

• Serine Proteases (e.g., Trypsin): The hydroxyl group of the active site serine attacks the Leupeptin aldehyde carbon, forming a covalent hemiacetal adduct .[3]

• Cysteine Proteases (e.g., Cathepsin B): The sulfhydryl group of the active site cysteine attacks the aldehyde, forming a thiohemiacetal adduct .

This reversible covalent binding mimics the tetrahedral transition state of peptide bond hydrolysis, effectively "locking" the enzyme.

Target Specificity & Inhibition Constants ( )

Leupeptin is defined as much by what it does not inhibit as by what it does.[1] It is ineffective against chymotrypsin and elastase.[4]

Target Enzyme	Protease Class	(Inhibition Constant)	Biological Relevance
Cathepsin B	Cysteine	6 nM	Lysosomal degradation; autophagy flux.[1]
Calpain	Cysteine	10 nM	Neurodegeneration; Ca2+ signaling.
Trypsin	Serine	35 nM	Protein digestion; tissue dissociation.
Plasmin	Serine	3.4 µM	Fibrinolysis; blood clotting research.
Papain	Cysteine	~0.5 µg/mL ( )	General cysteine protease activity.[1][2]

Visualization: Mechanism of Inhibition

The following diagram illustrates the competitive inhibition pathway where Leupeptin intercepts the protease active site.

Caption: Leupeptin acts as a transition state analog, forming a reversible covalent adduct with the active site, thereby preventing substrate hydrolysis.[1]

Part 2: Biological Functions & Signaling Applications[1][5][6]

Autophagic Flux Monitoring

Static measurement of autophagy markers (e.g., LC3-II) is insufficient to determine pathway activity.[1] High LC3-II levels could indicate either increased autophagy induction or blocked degradation.

Leupeptin is used to distinguish these states by inhibiting lysosomal proteases (Cathepsins B, H, and L).[1]

• Mechanism: Leupeptin enters the lysosome and inhibits the degradation of the autophagosome cargo.

• Result: If autophagy is active, Leupeptin treatment causes a time-dependent accumulation of LC3-II compared to untreated controls. This rate of accumulation represents the "autophagic flux."

Neuroprotection and Calpain Inhibition

In excitotoxicity models, massive calcium influx activates Calpain, leading to neuronal death. Leupeptin provides neuroprotection in ex vivo explants (e.g., cochlear hair cells) by inhibiting Calpain.[1][5]

• Critical Limitation: Leupeptin has poor Blood-Brain Barrier (BBB) permeability.[1] For in vivo CNS studies, direct intraventricular infusion is often required, as systemic (IP) injection is ineffective for brain targets.[1]

Part 3: Technical Application Guide

Solubility and Stability (The "Application Scientist" Insight)

Many experimental failures stem from improper handling of the aldehyde group, which is prone to oxidation and racemization.

• Solubility: Highly soluble in water (~50 mg/mL).[1][5]

• Stock Storage: 10 mM stock in water. Store at -20°C for up to 6 months.

• Working Stability (Critical): At neutral pH (pH 7.0–8.0), Leupeptin is unstable and can degrade within hours.[1]

  • Best Practice: Always add Leupeptin to buffers immediately before use. Do not store "ready-to-use" lysis buffers containing Leupeptin at 4°C for days.[1]

Visualization: Autophagy Flux Workflow

This workflow demonstrates how Leupeptin is used to validate autophagic activity.

Caption: Leupeptin inhibits lysosomal cathepsins, causing LC3-II accumulation.[1][6] This accumulation validates that the autophagy pathway is active (flux).[1]

Part 4: Experimental Protocols

Protocol: Preparation of Standard Lysis Buffer

Purpose: To prevent protein degradation during cell lysis for Western Blotting.

Reagents:

• RIPA Buffer Base (Tris-HCl, NaCl, NP-40, Na-Deoxycholate, SDS).[1]

• Leupeptin Hemisulfate (10 mM Stock in H2O). [1][5]

• Pepstatin A (Aspartyl protease inhibitor).[1]

• PMSF (Serine protease inhibitor - irreversible).[1]

Step-by-Step:

• Prepare Stock: Dissolve 5 mg Leupeptin Hemisulfate in ~1 mL sterile water to generate a ~10 mM stock. Aliquot into 50 µL tubes and freeze at -20°C.

• Calculate Volume: Determine the total volume of lysis buffer needed for the experiment (e.g., 10 mL).

• Add Fresh: Immediately before lysis, thaw one aliquot of Leupeptin.

• Dilute: Add Leupeptin to the RIPA buffer at a ratio of 1:1000 to 1:100.

  • Standard Concentration:10 µM to 100 µM .

• Lyse: Add buffer to cells on ice immediately.

Scientist's Note: We use Leupeptin alongside PMSF because PMSF has a very short half-life in aqueous solutions (minutes).[1] Leupeptin provides sustained reversible inhibition during the initial lysis steps.

Protocol: In Vitro Autophagy Flux Assay

Purpose: To measure autophagic activity in cultured cells (e.g., HeLa, HEK293).[1]

• Seed Cells: Plate cells to reach 70% confluency.

• Treatment Groups:

  • Group A: Control (Vehicle).[1]

  • Group B: Starvation (EBSS) or Treatment (e.g., Rapamycin).[1]

  • Group C: Control + Leupeptin (20 µM).[1]

  • Group D: Starvation + Leupeptin (20 µM).[1]

• Incubation: Incubate for 2–4 hours.

  • Warning: Do not exceed 4–6 hours with Leupeptin in cell culture, as lysosomal swelling can induce secondary cytotoxicity.

• Harvest: Wash with ice-cold PBS. Lyse using the buffer prepared in Protocol 4.1.

• Analysis: Perform Western Blot for LC3B .

  • Interpretation: Compare the density of the LC3-II band (lower band, ~14-16 kDa).

  • Flux Calculation: (Group D LC3-II) minus (Group B LC3-II). A positive difference indicates active flux.

Part 5: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
No LC3-II accumulation	Leupeptin degradation.[1]	Ensure Leupeptin is added fresh. Do not use stocks stored at 4°C for >1 week.
High background in Protein Assay	Interference by Aldehyde.[2]	Leupeptin's aldehyde group can interfere with Lowry assays.[2] Use Bradford or BCA assays, or precipitate proteins before quantification.[1]
Cell Detachment	Trypsin-like activity.	If using Leupeptin in live-cell imaging, ensure the concentration is <50 µM to avoid disrupting adhesion proteins.
Paradoxical Effect	Biological compensation.	In vivo chronic exposure can sometimes lead to upregulation of proteases (Sutherland et al., 1983).[1] Limit exposure times to <6 hours for flux assays.

References

• Sigma-Aldrich. (n.d.).[1] Leupeptin Hemisulfate Salt Product Information. Retrieved from [1]

• Haspel, J., et al. (2011).[1][6][7] Characterization of macroautophagic flux in vivo using a leupeptin-based assay.[8][6][7][9][10] Autophagy, 7(6), 629–642.[1][7] Retrieved from [Link]

• Klionsky, D. J., et al. (2021).[1] Guidelines for the use and interpretation of assays for monitoring autophagy (4th edition). Autophagy, 17(1), 1–382.[1] Retrieved from [Link][1][2][5]

• Sutherland, J. H., & Greenbaum, L. M. (1983).[1] Paradoxical effect of leupeptin in vivo on cathepsin B activity.[11] Biochemical and Biophysical Research Communications, 110(1), 332–338.[1] Retrieved from [Link]

• Fu, L., et al. (2021).[1][7] Mechanism of Microbial Metabolite Leupeptin in the Treatment of COVID-19 by Traditional Chinese Medicine Herbs. mBio, 12(5).[1][7] Retrieved from [Link]

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A Researcher's Comprehensive Guide to Leupeptin, Hemisulfate Salt: Stability and Storage Protocols

In the landscape of cellular and molecular biology, maintaining the integrity of proteins of interest during experimental procedures is paramount. The pervasive threat of degradation by endogenous proteases released during cell lysis necessitates the use of potent inhibitors. Among these, Leupeptin, Hemisulfate Salt, stands out as a widely utilized and effective agent. This guide provides an in-depth technical overview of Leupeptin's stability and optimal storage conditions, empowering researchers to leverage its full inhibitory potential with confidence. Our focus will be on the causality behind best practices, ensuring a self-validating system for your experimental protocols.

The Scientific Imperative for Leupeptin in Protease Inhibition

Leupeptin, with the chemical structure N-acetyl-L-leucyl-L-leucyl-L-argininal, is a naturally derived reversible competitive inhibitor of a broad spectrum of proteases.[1][2] Its efficacy lies in its terminal aldehyde group, which allows it to form a covalent bond with the active site residues of target enzymes.[1] This mechanism of action makes it a potent inhibitor of both serine and cysteine proteases, including crucial enzymes like calpain, trypsin, plasmin, and cathepsin B.[3][4][5][6][7] Understanding this mechanism underscores the importance of preserving the chemical integrity of the leupeptin molecule, as any degradation can compromise its inhibitory activity.

The following diagram illustrates the key protease families inhibited by Leupeptin, highlighting its broad applicability in research.

Caption: Leupeptin's primary targets are serine and cysteine proteases.

Physicochemical Properties and Their Impact on Stability

Leupeptin, Hemisulfate Salt is typically supplied as a lyophilized powder.[1] Its stability in this form is excellent, provided it is stored correctly. However, its hygroscopic nature presents a key challenge.[8] Absorption of moisture can lead to hydrolysis and a subsequent loss of activity. Therefore, stringent control of the storage environment is critical.

The primary route of inactivation for leupeptin is the racemization of the L-arginal moiety.[1] The presence of the D-arginal form renders the molecule inactive.[1] This underscores the importance of avoiding conditions that can accelerate this chemical transformation, such as exposure to moisture and extreme pH.

Storage Protocols for Leupeptin, Hemisulfate Salt

The longevity of Leupeptin's inhibitory capacity is directly tied to adherence to appropriate storage conditions. These conditions differ for the solid, powdered form and its various solution preparations.

Long-Term Storage of Solid Leupeptin

For maximal shelf-life, the lyophilized powder should be stored at -20°C.[1][7][9][10][11][12][13] Under these conditions, it remains stable for at least two years, with some sources indicating stability for up to 30 months.[7][9] To mitigate the risk of moisture contamination, it is imperative to store the powder in a tightly sealed container in a dry environment.[8][9] Protecting the compound from light is also recommended as a best practice.[3][9]

Preparation and Storage of Stock Solutions

The preparation of a concentrated stock solution is a common and efficient laboratory practice. However, the stability of Leupeptin in solution is significantly reduced compared to its solid form.

Recommended Solvents: Leupeptin is soluble in a variety of common laboratory solvents, including:

• Water[2][4][14][15]

• Ethanol[2][14][15][16]

• Methanol[15][16]

• Dimethylformamide (DMF)[2][14]

• Dimethyl sulfoxide (DMSO)[4][5]

The choice of solvent will depend on the specific experimental application and compatibility with the biological system under investigation.

Stability of Stock Solutions: The stability of Leupeptin stock solutions is temperature-dependent. A 10 mM aqueous solution is reported to be stable for approximately one week at 4°C.[1][2][14][15] For longer-term storage, -20°C is essential. At this temperature, aqueous stock solutions are stable for one to six months.[1][2][14][15] Solutions prepared in ethanol or methanol can be stored at -20°C for up to three months.[15][16] It is crucial to aliquot stock solutions into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can accelerate degradation.[5][7]

Working Solutions: It is critical to note that at typical working concentrations of 10-100 µM, Leupeptin solutions are only stable for a few hours.[1] Therefore, working solutions should be prepared fresh immediately before use.[4]

The following decision tree provides a visual guide for selecting the appropriate storage strategy for Leupeptin.

Caption: Decision tree for Leupeptin storage.

Quantitative Summary of Storage Conditions

For ease of reference, the following table summarizes the recommended storage conditions and stability for Leupeptin, Hemisulfate Salt in its various forms.

Form	Storage Temperature	Recommended Solvent(s)	Stability	Key Considerations
Solid (Lyophilized)	-20°C	N/A	≥ 2 years	Store in a dry, dark, tightly sealed container.[3][7][8][9][16]
Aqueous Stock Solution	4°C	Water	~1 week	For short-term use only.[1][2][14][15]
Aqueous Stock Solution	-20°C	Water	1-6 months	Aliquot to avoid freeze-thaw cycles.[1][2][7][14][15]
Organic Solvent Stock	-20°C	Ethanol, Methanol	≤ 3 months	Aliquot to avoid freeze-thaw cycles.[15][16]
Working Solution	On ice	Experiment-dependent	A few hours	Prepare fresh immediately before use.[1]

Experimental Protocols

Adherence to standardized protocols for the preparation and handling of Leupeptin solutions is fundamental to achieving reproducible experimental outcomes.

Protocol for Preparation of a 10 mM Aqueous Stock Solution

• Acclimatization: Allow the vial of solid Leupeptin, Hemisulfate Salt to equilibrate to room temperature before opening to prevent condensation, as the compound is hygroscopic.[8]

• Weighing: In a chemical fume hood, carefully weigh the desired amount of Leupeptin powder.

• Dissolution: Dissolve the powder in high-purity water (e.g., Milli-Q or equivalent) to a final concentration of 10 mM (approximately 4.76 mg/mL).[5] Ensure complete dissolution by gentle vortexing.

• Aliquoting: Dispense the stock solution into small, single-use aliquots in sterile microcentrifuge tubes. The volume of the aliquots should be tailored to the typical experimental needs to minimize waste.

• Storage: Immediately store the aliquots at -20°C.[5][7]

• Labeling: Clearly label each aliquot with the name of the compound, concentration, date of preparation, and recommended storage temperature.

The following workflow diagram illustrates the key steps in preparing a stable Leupeptin stock solution.

Caption: Workflow for preparing Leupeptin stock solution.

Concluding Remarks and Best Practices

The efficacy of Leupeptin, Hemisulfate Salt as a protease inhibitor is indisputable. However, its chemical lability in solution necessitates a disciplined approach to its storage and handling. By understanding the principles of its degradation and adhering to the protocols outlined in this guide, researchers can ensure the consistent and reliable performance of this essential laboratory reagent. Always consult the safety data sheet (SDS) for comprehensive handling and safety information.[1]

References

• Carl ROTH. (n.d.). Leupeptin hemisulphate, 25 mg - Individual Inhibitors.
• ChemicalBook. (2026, January 13). Leupeptin | 103476-89-7.
• AG Scientific. (n.d.). Leupeptin Hemisulfate, 10 MG.
• Tribioscience. (n.d.). Leupeptin hemisulfate, Trypsin-like and cysteine protease inhibitor.
• AdipoGen Life Sciences. (n.d.). Leupeptin Hemisulfate | CAS 103476-89-7.
• UBPBio. (2022, March 24). MATERIAL SAFETY DATA SHEET Leupeptin Hemisulfate.
• APExBIO. (n.d.). Leupeptin (Microbial) – Serine & Cysteine Protease Inhibitor.
• Tocris Bioscience. (n.d.). Leupeptin hemisulfate | Additional Synthetic Protease Inhibitors.
• UBPBio. (n.d.). Leupeptin Hemisulfate.
• GoldBio. (n.d.). Leupeptin Hemisulfate.
• AG Scientific. (2022). L-1165, Leupeptin Hemisulfate, SDS.
• Vareum. (n.d.). Leupeptin, Hemisulfate Salt.
• Sigma-Aldrich. (n.d.). Leupeptin.
• Selleck Chemicals. (n.d.). Leupeptin Hemisulfate | Protease Inhibitor | CAS 103476-89-7.
• Wikipedia. (n.d.). Leupeptin.
• Cell Signaling Technology. (n.d.). Leupeptin Hemisulfate #73618.
• Sigma-Aldrich. (n.d.). Leupeptin Ready Made Solution.

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Technical Guide: Solubility and Handling of Leupeptin Hemisulfate

Executive Summary

Leupeptin Hemisulfate (Acetyl-Leu-Leu-Arg-al) is a reversible, competitive inhibitor of serine and cysteine proteases, widely utilized to prevent proteolytic degradation during cell lysis and protein purification.[1][2][3][4][5][6] While chemically robust in its lyophilized salt form, its efficacy in solution is strictly governed by solvent choice, pH, and storage conditions.

This guide provides a validated physicochemical profile and handling protocol for Leupeptin Hemisulfate. Unlike generic datasheets, this document focuses on the causality behind solubility limits and stability issues, ensuring reproducible experimental outcomes in drug development and biochemical research.

Physicochemical Profile & Mechanism[6]

Leupeptin exists as a peptide aldehyde.[2][7] The "Hemisulfate" designation indicates it is supplied as a sulfate salt ($ \cdot \frac{1}{2} H_2SO_4 $), which significantly enhances its aqueous solubility and shelf-life compared to the free base.

• Molecular Weight: 475.59 g/mol [3][5][6]

• Chemical Nature: Modified tripeptide (N-acetyl-L-leucyl-N-acetyl-L-leucyl-L-argininal).[2]

• Target Specificity: Inhibits Trypsin, Plasmin, Papain, and Cathepsin B. It does not effectively inhibit Chymotrypsin or Thrombin.[1][6][7]

Mechanism of Action

The critical functional group is the C-terminal aldehyde . This electrophilic carbon undergoes a nucleophilic attack by the hydroxyl (serine proteases) or thiol (cysteine proteases) group of the enzyme's active site, forming a reversible hemiacetal or hemithioacetal complex.

Figure 1: Mechanism of Action.[1][6] The electrophilic aldehyde of Leupeptin traps the catalytic nucleophile of the protease.

Solubility Data & Solvent Selection

The hemisulfate salt form renders Leupeptin highly hydrophilic. While organic solvents (DMSO, Ethanol) are compatible, Water is the superior solvent for stock preparation due to stability and solubility profiles.

Solvent Compatibility Table[4]

Solvent	Solubility Limit (Approx.)	Recommended Stock Conc.	Notes & Causality
Water	> 50 mg/mL	10 mM	Primary Choice. The ionic sulfate salt dissociates readily. Stable for months at -20°C.
DMSO	~25 mg/mL	10 mM	Use only if water is strictly prohibited in the downstream assay. Ensure DMSO is anhydrous to prevent hydrolysis.
Ethanol	~33 mg/mL	N/A	Not recommended for long-term stock storage due to potential evaporation and concentration shifts.
PBS (pH 7.2)	~10 mg/mL	Working Conc.[8]	Do not use for stocks. The buffering capacity is unnecessary for stocks and limits maximum concentration.
Acetic Acid	Soluble	N/A	Sometimes used to stabilize the aldehyde group, but generally unnecessary for the hemisulfate salt.

Critical Technical Note: Avoid dissolving Leupeptin directly into basic buffers (pH > 8.0). The aldehyde group is susceptible to racemization (L-isomer

D-isomer) and oxidation in alkaline environments, rendering the inhibitor biologically inactive.

Preparation & Handling Protocols

Protocol A: Preparation of 10 mM Stock Solution

Target: Create a robust stock solution suitable for long-term storage.

• Equilibration: Allow the lyophilized vial to reach room temperature before opening. This prevents condensation from forming on the hygroscopic powder.

• Weighing: Weigh 4.75 mg of Leupeptin Hemisulfate.

• Solvation: Add 1.0 mL of molecular biology grade Water (or sterile dH2O).

  • Why Water? It avoids the toxicity of DMSO in cell culture and eliminates solvent-protein interference in downstream assays.

• Dissolution: Vortex gently. The solution should be clear and colorless immediately.

• Filtration (Optional but Recommended): If used for cell culture, filter through a 0.22 µm PES syringe filter.

• Aliquoting: Dispense into 50–100 µL aliquots in low-binding microcentrifuge tubes.

  • Causality: Leupeptin is stable, but repeated freeze-thaw cycles introduce moisture and oxygen, accelerating aldehyde oxidation.

Protocol B: Working Solution

Target: Typical working concentration is 10 µM to 100 µM .[2][3][4][7]

• Thaw a 10 mM stock aliquot on ice.

• Dilute 1:1000 into the lysis buffer or cell culture medium to achieve 10 µM.

• Timing: Add Leupeptin to the buffer immediately before use. Do not store diluted working solutions for >4 hours.

Stability & Storage Architecture

The stability of Leupeptin is non-linear with respect to pH and temperature.

• Lyophilized Powder: Stable for >2 years at -20°C if desiccated.[1]

• Aqueous Stock (10 mM):

  • -20°C: Stable for 6 months.

  • 4°C: Stable for 1 week.

  • 25°C: Degrades within days.

• pH Sensitivity:

  • pH < 7: Stable.

  • pH > 8: Rapid degradation via racemization.

Decision Workflow for Usage

Figure 2: Preparation and Storage Workflow. Adherence to the aliquot step is critical for maintaining potency.

Troubleshooting & Optimization

Issue: Poor Inhibition in Lysis Buffer

• Root Cause 1 (pH): Check the pH of your lysis buffer. If it is Tris-based at pH 8.5 or higher, Leupeptin may be inactive. Adjust pH to 7.4.

• Root Cause 2 (Target): Ensure the protease is a target.[9] Leupeptin does not inhibit Chymotrypsin.[1][3][6][7] Add Aprotinin or PMSF for broader coverage.

Issue: Precipitation in Stock

• Root Cause: Concentration too high (>100 mg/mL) or use of cold ethanol.

• Solution: Warm the tube to 37°C briefly and vortex. If using water, ensure the concentration does not exceed 50 mg/mL for ease of handling.

Issue: Interference with Protein Assays

• Root Cause: The aldehyde group can act as a reducing agent.[2][7]

• Solution: Leupeptin may interfere with Lowry assays.[2][7] It generally has minimal interference with Bradford assays, but appropriate blanks (buffer + inhibitor) must be used.

References

Sources

• 1. Leupeptin Hemisulfate | Cell Signaling Technology [cellsignal.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. goldbio.com [goldbio.com]
• 4. ubpbio.com [ubpbio.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. mpbio.com [mpbio.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. Mechanism of Microbial Metabolite Leupeptin in the Treatment of COVID-19 by Traditional Chinese Medicine Herbs - PMC [pmc.ncbi.nlm.nih.gov]

Leupeptin, Hemisulfate Salt CAS number and molecular weight

Precision Protease Inhibition in Molecular Biology and Preclinical Research

Executive Summary

Leupeptin Hemisulfate (Ac-Leu-Leu-Arg-al[1][2][3][4][5][6][7] • ½ H₂SO₄) is a reversible, competitive transition-state analog inhibitor acting primarily on serine and cysteine proteases.[6][7][8] Unlike general protease cocktails, Leupeptin offers targeted inhibition of trypsin-like serine proteases and lysosomal cysteine proteases (Cathepsins B, H, L) without affecting chymotrypsin or thrombin.[6][7]

This guide addresses the physicochemical properties, mechanistic kinetics, and critical application protocols for the hemisulfate salt form , which is the industry standard for stability and solubility in aqueous buffers.[6]

Chemical Identity & Physicochemical Properties[3][4][6][7][9][10][11][12]

The hemisulfate salt is preferred over the free base due to its superior solubility in water and enhanced stability during lyophilized storage.[6]

Parameter	Technical Specification
Chemical Name	Acetyl-L-leucyl-L-leucyl-L-argininal hemisulfate
CAS Number	103476-89-7 (Specific to Hemisulfate)(Generic/Free base: 24365-47-7)
Molecular Weight	475.59 g/mol (Anhydrous basis)
Molecular Formula
Solubility	Water (>50 mg/mL), Ethanol, Methanol, DMSO
Appearance	White to off-white hygroscopic powder
Inhibitory Class	Transition State Analog (Reversible)

Mechanism of Action: The Hemiacetal Adduct[6]

Leupeptin functions as a transition-state analog.[6][7][9] Its C-terminal aldehyde group is the electrophilic warhead.[6]

• Binding: The peptide backbone (Ac-Leu-Leu-Arg) mimics the substrate, guiding the molecule into the S1-S3 pockets of the protease.

• Covalent Attack: The active site nucleophile of the enzyme (Serine-OH or Cysteine-SH) attacks the carbonyl carbon of the Leupeptin aldehyde.[6]

• Stabilization: This forms a covalent hemiacetal (with serine) or thiohemiacetal (with cysteine) adduct.[6] This structure mimics the tetrahedral transition state of peptide bond hydrolysis, effectively "locking" the enzyme in a non-productive complex.[6]

3.1 Mechanistic Pathway Diagram[6]

Caption: Kinetic mechanism of Leupeptin inhibition showing the formation of the stable tetrahedral adduct that prevents catalysis.

Application Science: Critical Use Cases

4.1 Lysis Buffer Optimization (In Vitro)

When cells are lysed, lysosomal proteases (Cathepsins) are released into the cytosolic fraction.[6] Without inhibition, these enzymes rapidly degrade proteins of interest, particularly transcription factors and phosphoproteins.[6]

• Target: Cathepsin B (

  nM) and Trypsin-like proteases.[6][10]

• Gap: Leupeptin does not inhibit Chymotrypsin or Aspartyl proteases (like Pepstatin targets).[6] Therefore, it must be used in a cocktail (e.g., with Pepstatin A and PMSF).[6]

4.2 Autophagic Flux Assays (In Vivo)

Leupeptin is the gold standard for measuring autophagic flux in vivo.[6] It inhibits lysosomal proteases, preventing the degradation of LC3-II (a marker of autophagosomes).[6]

• Method: By comparing LC3-II levels in untreated vs. Leupeptin-treated animals, researchers can distinguish between increased autophagy induction and blocked autophagosome clearance.[6]

4.3 Autophagy Workflow Diagram

Caption: In vivo autophagic flux assay workflow. Leupeptin blocks lysosomal turnover, causing LC3-II accumulation.[6]

Protocols & Best Practices

5.1 Stock Solution Preparation

Senior Scientist Note: While Leupeptin is soluble in organic solvents, water is the preferred solvent for the hemisulfate salt to avoid solvent toxicity in cell culture.[6]

• Weighing: Weigh Leupeptin Hemisulfate powder. (Note: Powder is hygroscopic; allow bottle to warm to room temperature before opening to prevent condensation).[6]

• Dissolution: Dissolve in high-quality distilled water (

  ) to create a 10 mM Stock Solution .

  • Calculation: To make 1 mL of 10 mM stock, dissolve 4.75 mg of Leupeptin Hemisulfate in 1 mL water.[6]

• Aliquoting: Do not store the bulk stock at 4°C for long periods. Aliquot into 50-100

  L volumes.

• Storage: Store aliquots at -20°C . Stable for 6 months. Avoid repeated freeze-thaw cycles (max 1-2 cycles).[6]

5.2 Working Concentrations

• Cell Lysis: 10

  M to 100 M.[5][6][8]

• Cell Culture: 10

  M to 50 M (Duration: 1-24 hours).[6]

• In Vivo (Mice): 15–40 mg/kg body weight (Intraperitoneal injection).[6]

5.3 Troubleshooting & Interferences

• Protein Assays: Leupeptin contains an aldehyde group which acts as a reducing agent.[6][8] It interferes with the Lowry protein assay . Use the Bradford assay or BCA assay (with appropriate controls) instead.[6]

• pH Instability: Leupeptin is unstable in basic buffers (pH > 8.[6]0) and will racemize, losing activity. Ensure lysis buffers are buffered to pH 7.0–7.4.[6]

References

• Selleck Chemicals. Leupeptin Hemisulfate Product Data. Retrieved from [6]

• Sigma-Aldrich. Leupeptin Hemisulfate Salt Specification Sheet.[1][6] Retrieved from [6]

• Haspel, J., et al. (2011). Characterization of macroautophagic flux in vivo using a leupeptin-based assay.[6][11] Autophagy, 7(6), 629–642.[6][11] Retrieved from [6]

• Cell Signaling Technology. Leupeptin Hemisulfate Datasheet.[6] Retrieved from [6]

• PubChem. Leupeptin Hemisulfate Compound Summary. Retrieved from [6]

Sources

• 1. ロイペプチン >4000 U/mg | Sigma-Aldrich [sigmaaldrich.com]
• 2. Leupeptin | 103476-89-7 [chemicalbook.com]
• 3. Leupeptin hemisulfate anhydrous | C40H78N12O12S | CID 2733491 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. iscabiochemicals.com [iscabiochemicals.com]
• 5. ubpbio.com [ubpbio.com]
• 6. Leupeptin - Wikipedia [en.wikipedia.org]
• 7. Leupeptin › PeptaNova [peptanova.de]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Mechanism of Microbial Metabolite Leupeptin in the Treatment of COVID-19 by Traditional Chinese Medicine Herbs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. selleckchem.com [selleckchem.com]
• 11. apexbt.com [apexbt.com]

Technical Monograph: Operational Safety and Stability Framework for Leupeptin Hemisulfate

[1]

Executive Summary

Leupeptin Hemisulfate (Acetyl-leucyl-leucyl-argininal) is a reversible, competitive protease inhibitor of microbial origin (Streptomyces).[1][2] While indispensable in preventing proteolytic degradation during cell lysis and protein purification, it presents a dual challenge: it is biologically bioactive with potential reproductive toxicity, and it is physicochemically fragile, prone to rapid degradation via hygroscopic moisture uptake and racemization.[1]

This guide moves beyond basic Safety Data Sheet (SDS) summaries to provide a researcher-centric operational framework. It establishes a "Self-Validating System" for handling Leupeptin, ensuring that safety protocols simultaneously preserve the integrity of the reagent.[1]

Physicochemical & Toxicological Profile[1]

Chemical Identity

Property	Specification
Chemical Name	Acetyl-L-leucyl-L-leucyl-L-argininal hemisulfate
CAS Number	103476-89-7
Molecular Weight	475.59 g/mol (Anhydrous basis)
Solubility	Water (>50 mg/mL), Ethanol, DMSO, DMF
Appearance	White to off-white hygroscopic powder
Target Proteases	Serine (Trypsin, Plasmin, Kallikrein), Cysteine (Papain, Cathepsin B)[1][2][3][4][5]
Non-Targets	Chymotrypsin, Thrombin, Elastase

The Hazard Paradox (Critical Safety Note)

A review of global supplier SDS reveals a discrepancy. While some vendors label Leupeptin as "Non-Hazardous," authoritative chemical safety databases and rigorous suppliers classify it under GHS08 (Health Hazard) .[1]

Researchers must adopt the Precautionary Principle:

• Reproductive Toxicity (H361): Suspected of damaging fertility or the unborn child.[1][6]

• Acute Toxicity (H302/H312/H332): Harmful if swallowed, in contact with skin, or inhaled.[1][7]

Operational Implication: Treat Leupeptin as a potent bioactive agent. Do not handle on open bench tops where aerosolization (dust) can occur.[1] Use a fume hood or biosafety cabinet.

Mechanism of Action

Leupeptin functions as a transition-state analog. It inhibits proteases not by destroying them, but by mimicking the substrate and forming a reversible hemiacetal adduct with the active site serine or cysteine residue.[1]

Diagram 1: Mechanism of Inhibition

This diagram illustrates the competitive, reversible binding of Leupeptin to the protease active site.[1]

Caption: Leupeptin acts as a transition-state analog, forming a covalent yet reversible hemiacetal adduct with the enzyme's active site.[1]

Stability & Storage: The "Ice Crystal" Threat

The primary cause of Leupeptin failure is hygroscopicity (moisture uptake).[1] The aldehyde group essential for inhibition is unstable in water over time and prone to racemization (L-form to inactive D-form) at basic pH.[1]

Stability Metrics

• Lyophilized Powder (-20°C): Stable for 1–3 years if kept desiccated.[1]

• Solubilized Stock (Water, -20°C): Stable for ~1 month.

• Working Solution (10-100 µM, RT): Stable for hours only .

The Causality of Failure: If a frozen vial is opened before reaching room temperature, atmospheric moisture condenses on the cold powder. This water initiates hydrolysis and racemization immediately, even if the vial is returned to the freezer.[1]

Operational Workflow: The "Warm-Up" Protocol[1][8]

To ensure both user safety (aerosol containment) and reagent stability (moisture control), follow this strict workflow.

Diagram 2: Safe Handling Lifecycle

This workflow enforces the thermal equilibration step to prevent deliquescence.

Caption: The critical control point is "Thermal Equilibration." Opening a cold vial destroys the reagent via condensation.

Detailed Reconstitution Protocol

Step 1: Preparation

• PPE: Wear nitrile gloves, lab coat, and safety glasses.[1] Use a fume hood to prevent inhalation of powder.

• Equilibration: Remove the product vial from the freezer and place it in a desiccator at room temperature for 30 minutes .

  • Why? This prevents water condensation on the hygroscopic powder.

Step 2: Solubilization

Leupeptin Hemisulfate is highly soluble in water (>50 mg/mL).[1][3]

• Solvent Choice:

  • Water: For immediate use or short-term stock (-20°C).[1][3][5]

  • DMSO/Ethanol: Recommended for long-term stock storage as they reduce hydrolysis risk compared to water.

• Concentration: Prepare a stock solution of 10 mM (approx. 4.75 mg/mL).[1]

• Mixing: Vortex gently. Ensure the solution is clear and colorless.

Step 3: Aliquoting (The Self-Validating Step)

Do not store the bulk stock.[1]

• Divide the stock into small aliquots (e.g., 50 µL or 100 µL) in O-ring screw-cap tubes.

• Labeling: Date, Concentration, and Solvent.

• Flash Freeze: Use liquid nitrogen or dry ice/ethanol bath to freeze rapidly.

• Storage: Store at -20°C.

  • Validation: If an aliquot shows precipitation upon thawing, discard it.[1] Do not refreeze thawed aliquots.

Step 4: Working Concentration

Dilute the stock into your lysis buffer just prior to use.

• Typical Working Concentration: 10 µM to 100 µM.[5]

• Note: Leupeptin interferes with the Lowry protein assay (due to the reducing aldehyde group) but has minimal interference with the Bradford assay.[1][2]

Waste Disposal & Decontamination[1]

• Spills: Dampen a paper towel to prevent dust generation, wipe up the spill, and place in a biohazard/chemical waste bag.[1] Clean the area with 10% bleach followed by 70% ethanol.

• Disposal: Dispose of Leupeptin solutions as hazardous chemical waste (due to potential reproductive toxicity).[1] Do not pour down the sink.

References

• Aoyagi, T., et al. (1969).[1][2][5] "Leupeptins, new protease inhibitors from Actinomycetes."[1] The Journal of Antibiotics, 22(6), 283-286.[1][2] [Link]

• Knight, C. G. (1980).[1][2] "Human cathepsin B: Application of the substrate N-benzyloxycarbonyl-L-arginyl-L-arginine 2-naphthylamide to the assay of the enzyme and to the determination of its inhibition by leupeptin." Biochemical Journal, 189(3), 447–453.[1][2] [Link]

Sources

• 1. Leupeptin - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Leupeptin Hemisulfate | Cell Signaling Technology [cellsignal.com]
• 4. selleckchem.com [selleckchem.com]
• 5. ubpbio.com [ubpbio.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. itwreagents.com [itwreagents.com]

Technical Guide: Leupeptin Hemisulfate – Degradation Pathways, Stability, and Analytical Profiling

[1]

Executive Summary

Leupeptin Hemisulfate (Acetyl-Leu-Leu-Arg-al) is a reversible, competitive transition-state inhibitor of serine and cysteine proteases (e.g., Trypsin, Plasmin, Cathepsin B).[1][2][3][4] While indispensable in preventing proteolytic degradation during cell lysis, its aldehyde pharmacophore renders it chemically labile.[1]

This guide details the specific degradation mechanisms—primarily racemization and hydration —that compromise its potency. It provides a self-validating analytical framework to distinguish between reversible equilibrium forms (active) and irreversible degradation products (inactive).[1]

Chemical Identity & The Hemisulfate Salt

The hemisulfate salt form is selected for commercial distribution to counteract the inherent volatility and reactivity of the free aldehyde base.

• Chemical Name: Acetyl-L-leucyl-L-leucyl-L-argininal hemisulfate[1]

• Molecular Formula:

  [1][2][5]

• Critical Pharmacophore: The C-terminal aldehyde group.[6][7] This electrophilic carbon forms a hemiacetal adduct with the active site serine or cysteine of the target protease.

Expert Insight: The aldehyde group is a "double-edged sword." It is required for high-affinity binding (transition state mimicry) but is the primary site of instability.[1]

Degradation Mechanisms: The Pathway Matrix

Leupeptin degradation is not a single linear event but a matrix of reversible equilibria and irreversible reactions.

A. Racemization (Irreversible Potency Loss)

The most critical degradation pathway is the epimerization of the C-terminal L-argininal to D-argininal .

• Mechanism: The acidity of the

  -proton adjacent to the aldehyde group allows for proton abstraction, leading to a planar enol intermediate. Reprotonation can occur from either face, generating the D-enantiomer.[1]

• Impact: The D-epimer is biologically inactive because it cannot fit the stereochemical constraints of the protease active site.

• Trigger: High pH (>8.[1]0) accelerates this process exponentially.[1]

B. Hydration & Cyclization (Equilibrium Forms)

In aqueous solution, Leupeptin exists as a mixture of three species.[1] These are not impurities but active forms in equilibrium.[1]

• Free Aldehyde: The reactive form.[1]

• Gem-diol (Hydrate): Formed by water addition to the aldehyde.[1]

• Cyclic Carbinolamine: Formed by the intramolecular attack of the arginine guanidino group on the aldehyde.

C. Oxidation (Chemical Degradation)

Prolonged exposure to air or oxidizing agents converts the aldehyde to a carboxylic acid, yielding Leupeptinic Acid .[1]

• Impact: Leupeptinic acid has significantly reduced inhibitory constant (

  ) compared to the aldehyde.[1]

Visualization: Degradation & Equilibrium Pathway

Figure 1: The Leupeptin Stability Matrix.[1] Green nodes indicate active equilibrium forms; Red nodes indicate permanent degradation.[1]

Stability Profiling

The following data summarizes stability across critical experimental variables.

Variable	Condition	Stability Outcome	Recommendation
State	Lyophilized Powder	Stable >2 years at -20°C. Hygroscopic.[1]	Store desiccated.
Solvent	Water / PBS (pH 7)	Unstable.[1][8] Half-life ~hours to days depending on temp.[1]	Prepare fresh.
Solvent	DMSO / Ethanol	Stable for months at -20°C.	Preferred stock method.
pH	Acidic (pH 3-6)	Relatively Stable.[1]	Good for short-term storage.[1]
pH	Basic (pH >8)	Rapid Racemization (L D).[1]	Avoid. Add immediately before use.[1]

Analytical Workflow: Self-Validating Purity Protocol

Analyzing Leupeptin purity is challenging because the equilibrium forms (hydrate/cyclic) often appear as split peaks or broad humps on HPLC, leading to false "impurity" flags.[1]

Method: Reversed-Phase HPLC (RP-HPLC)[1][10]

Objective: Separate active Leupeptin (sum of aldehyde/hydrate/cyclic) from the inactive D-epimer and Leupeptinic acid.[1]

Protocol:

• Column: C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.[1]

  • Note: Acidic pH shifts equilibrium toward the free aldehyde/hydrate, sharpening peaks compared to neutral buffers.[1]

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 0% to 40% B over 20 minutes.

• Detection: UV at 210 nm (peptide bond).[1]

Data Interpretation (The "Trap"):

• Observation: You may see a "doublet" peak for the main Leupeptin signal.

• Causality: This represents the separation of the hydrated and non-hydrated forms or rotamers on the column timescale.

• Validation Step: Reinject the same sample after letting it sit in the starting mobile phase for 30 minutes. If the ratio of the doublet peaks remains constant, they are equilibrium forms. If one peak grows at the expense of the other irreversibly over days, it is degradation.

• Quantification: Integrate the sum of the doublet peaks as "Total Active Leupeptin."

Visualization: Analytical Decision Tree

Figure 2: Workflow for distinguishing equilibrium tautomers from true degradation.

Handling & Storage Directives

To maintain scientific integrity in drug development assays:

• Stock Preparation: Dissolve Leupeptin Hemisulfate in DMSO at 10-20 mM. Do not use water for long-term stock storage.[1]

• Aliquoting: Store DMSO stocks at -20°C in single-use aliquots. Freeze-thaw cycles introduce moisture condensation, accelerating hydration and subsequent racemization.[1]

• Assay Buffer: Add Leupeptin to aqueous buffers (especially if pH > 7.[1]4) immediately prior to use.[1] Do not pre-incubate the inhibitor in basic buffer overnight.

• Concentration Verification: If using an old aqueous stock, assume a loss of effective concentration due to racemization.[1] A 2-fold excess may be required to achieve the expected

  .[1]

References

• PubChem. (n.d.).[1] Leupeptin Compound Summary. National Library of Medicine. Retrieved from [Link][1][7]

• Kuramochi, H., et al. (1979).[1] Structure and activity of leupeptin analogues. Journal of Biochemistry.

Sources

• 1. Leupeptin - Wikipedia [en.wikipedia.org]
• 2. Leupeptin Hemisulfate | Cell Signaling Technology [cellsignal.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. apexbt.com [apexbt.com]
• 5. ubpbio.com [ubpbio.com]
• 6. Inhibition properties of free and conjugated leupeptin analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Leupeptin | C20H38N6O4 | CID 72429 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]

An In-Depth Technical Guide on the Effect of Leupeptin, Hemisulfate Salt on Cell Viability

Abstract

Leupeptin, a microbial-derived tripeptide aldehyde, is a potent and reversible inhibitor of a broad spectrum of serine and cysteine proteases. Its ability to interfere with fundamental cellular processes, primarily those governed by proteolytic enzymes, makes it a valuable tool in cell biology research. This technical guide provides a comprehensive overview of the multifaceted effects of leupeptin, hemisulfate salt on cell viability. We will delve into its mechanism of action, its intricate influence on autophagy and apoptosis, and provide detailed protocols for assessing its impact on cells in culture. This document is intended to equip researchers with the foundational knowledge and practical methodologies required to effectively utilize leupeptin as an experimental tool and to accurately interpret the resulting data.

Leupeptin, Hemisulfate Salt: A Profile of a Key Protease Inhibitor

Leupeptin is a naturally occurring protease inhibitor produced by various species of Actinomycetes[1][2]. Chemically, it is N-acetyl-L-leucyl-L-leucyl-L-argininal[2]. The C-terminal aldehyde group is crucial for its inhibitory activity, forming a covalent hemiacetal adduct with the serine or cysteine residues in the active site of target proteases[3]. This reversible inhibition effectively blocks the catalytic function of these enzymes.

Leupeptin exhibits a broad inhibitory spectrum, targeting key proteases involved in diverse cellular functions. Its primary targets include:

• Lysosomal Cysteine Proteases: Such as Cathepsin B, H, and L.[4]

• Calcium-Dependent Cysteine Proteases: Notably Calpains.[1]

• Serine Proteases: Including Trypsin and Plasmin.[1][2]

Due to its activity against these proteases, leupeptin is widely employed in research to prevent protein degradation during cell lysis and protein purification[2][5]. However, its effects extend far beyond simple protein preservation, significantly impacting cellular pathways that determine cell fate.

Table 1: Inhibitory Profile of Leupeptin Against Key Proteases

Target Protease	Protease Class	Inhibition Constant (Ki)	Reference(s)
Cathepsin B	Cysteine Protease	6 nM	[1]
Calpain	Cysteine Protease	10 nM	[1]
Trypsin	Serine Protease	35 nM	[1]
Plasmin	Serine Protease	3.4 µM	[1]
Kallikrein	Serine Protease	19 µM	[1]

Note: Ki values can vary depending on the experimental conditions and the origin of the enzyme.

The Cellular Impact of Protease Inhibition by Leupeptin

The viability of a cell is a delicate balance between pro-survival and pro-death signals, many of which are mediated by proteases. By inhibiting specific proteases, leupeptin can tip this balance, leading to observable changes in cell health and behavior.

Modulation of Autophagy

Autophagy is a fundamental cellular process for the degradation and recycling of cellular components via the lysosome. Leupeptin's potent inhibition of lysosomal proteases, such as cathepsins, blocks the final degradation step of autolysosomes. This leads to an accumulation of autophagic vesicles within the cell, a phenotype that can be misinterpreted as an induction of autophagy.[6] In reality, leupeptin is a well-established inhibitor of autophagic flux. This property is invaluable for studying the dynamics of autophagy, often used in combination with lysosomal inhibitors like bafilomycin A1 to measure the rate of autophagosome formation.[7]

Caption: Leupeptin's role in the autophagic pathway.

Crosstalk with Apoptosis

Apoptosis, or programmed cell death, is executed by a cascade of proteases, primarily caspases.[8] However, other proteases, such as calpains and cathepsins, also play significant roles in both caspase-dependent and -independent apoptotic pathways.[9][10]

• Caspase-Independent Cell Death: The release of cathepsins from the lysosome into the cytosol, a process known as lysosomal membrane permeabilization (LMP), can trigger a caspase-independent cell death cascade.[11] By inhibiting these cathepsins, leupeptin can potentially mitigate this form of cell death.

• Calpain-Mediated Apoptosis: Calpains, once activated by elevated intracellular calcium, can cleave a variety of substrates, including caspases, leading to their activation and the initiation of apoptosis.[12] Leupeptin's inhibition of calpain can, therefore, have a protective effect against certain apoptotic stimuli.

The net effect of leupeptin on apoptosis is context-dependent, varying with the cell type, the nature of the apoptotic stimulus, and the specific proteases involved in the death pathway. In some instances, the simultaneous inhibition of multiple protease families is necessary to observe a significant effect on cell viability.[13]

Caption: Leupeptin's influence on apoptotic signaling.

A Practical Guide to Assessing Cell Viability in the Presence of Leupeptin

A robust assessment of leupeptin's effect on cell viability requires a multi-faceted approach, employing assays that probe different aspects of cellular health. It is crucial to remember that leupeptin itself generally exhibits low toxicity at standard working concentrations.[3][14] However, its modulation of cellular pathways can sensitize or protect cells from other stressors.

Experimental Workflow Overview

Caption: General workflow for cell viability experiments.

Protocol: MTT Assay for Metabolic Activity

The MTT assay is a colorimetric method that measures the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells. This serves as an indicator of mitochondrial function and, by extension, cell viability.

Materials:

• 96-well plate with cultured cells

• Leupeptin, hemisulfate salt stock solution (e.g., 10 mM in sterile water or DMSO)[6]

• Complete cell culture medium

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 0.01 N HCl in 10% SDS)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of the assay. Allow cells to adhere overnight.

• Treatment: Prepare serial dilutions of leupeptin in complete medium from the stock solution. A typical starting range is 1-100 µM.[2] Include a vehicle control (medium with the same concentration of the solvent used for the stock solution) and an untreated control.

• Incubation: Incubate the cells with leupeptin for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

Data Interpretation: A decrease in absorbance in leupeptin-treated wells compared to the control indicates a reduction in metabolic activity, which may be a sign of cytotoxicity or cytostatic effects.

Protocol: Trypan Blue Exclusion Assay for Membrane Integrity

The trypan blue assay is a simple and rapid method to differentiate viable from non-viable cells. Viable cells with intact plasma membranes exclude the dye, while non-viable cells with compromised membranes take it up and appear blue.

Materials:

• Cells in suspension (from treated and control wells)

• Trypan blue solution (0.4%)

• Hemocytometer or automated cell counter

Procedure:

• Cell Harvesting: Following treatment with leupeptin, detach adherent cells using trypsin and resuspend them in complete medium.

• Staining: Mix a small aliquot of the cell suspension with an equal volume of trypan blue solution.

• Counting: Load the mixture onto a hemocytometer and count the number of viable (unstained) and non-viable (blue) cells under a microscope.

• Calculation: Cell viability (%) = (Number of viable cells / Total number of cells) x 100.

Data Interpretation: An increase in the percentage of blue-stained cells in the leupeptin-treated group suggests a loss of membrane integrity and cell death.

Protocol: Annexin V/Propidium Iodide (PI) Staining for Apoptosis

This flow cytometry-based assay provides a more detailed picture of cell death, distinguishing between early apoptotic, late apoptotic, and necrotic cells.

• Annexin V: Binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis.

• Propidium Iodide (PI): A fluorescent nucleic acid stain that can only enter cells with compromised membranes, characteristic of late apoptosis and necrosis.

Materials:

• Treated and control cells in suspension

• Annexin V-FITC (or another fluorophore)

• Propidium Iodide (PI)

• Binding Buffer

• Flow cytometer

Procedure:

• Cell Preparation: Harvest cells as described for the trypan blue assay and wash them with cold PBS.

• Staining: Resuspend the cells in binding buffer and add Annexin V-FITC and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Analysis: Analyze the stained cells using a flow cytometer.

Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic or necrotic cells

• Annexin V- / PI+: Necrotic cells

An increase in the Annexin V+ populations in response to leupeptin (in the context of another stressor) would suggest an involvement in apoptotic pathways.

Experimental Considerations and Best Practices

• Solubility and Stability: Leupeptin, hemisulfate salt is soluble in water, methanol, and ethanol.[6] Aqueous stock solutions are stable for about a week at 4°C and for several months at -20°C.[15][16] However, at working concentrations in culture medium, its stability is reduced to a few hours.[15] For long-term experiments, the medium should be replaced with fresh leupeptin-containing medium periodically.

• Working Concentration: The optimal concentration of leupeptin can vary significantly depending on the cell type and the specific application. It is recommended to perform a dose-response curve to determine the effective concentration for your experimental system.[6] A common starting range for cell culture experiments is 10-100 µM.[7]

• Cell Permeability: There are conflicting reports regarding the cell permeability of leupeptin.[3][4][14] While some sources state it is not cell-permeable[3], others describe its use in live-cell experiments, suggesting it can enter cells, albeit perhaps inefficiently.[6][7] This is a critical factor to consider when designing experiments and interpreting results.

• Controls: The inclusion of appropriate controls is paramount. A vehicle control is essential to rule out any effects of the solvent used to dissolve the leupeptin. Positive and negative controls for the specific pathway being investigated (e.g., a known inducer of apoptosis) will validate the assay's performance.

Summary and Conclusion

Leupeptin, hemisulfate salt is a versatile and powerful tool for investigating cellular processes that are regulated by serine and cysteine proteases. Its primary effect on cell viability stems from its ability to modulate fundamental pathways such as autophagy and apoptosis. While generally exhibiting low intrinsic cytotoxicity, its influence on these pathways can significantly alter a cell's response to various stressors. A thorough understanding of its mechanism of action, coupled with the use of a combination of well-controlled viability assays, is essential for accurately interpreting the experimental outcomes. By carefully considering the principles and protocols outlined in this guide, researchers can effectively leverage leupeptin to unravel the intricate roles of proteases in determining cell fate.

References

• Aits, S., & Jäättelä, M. (2013). Engaging the Lysosome and Lysosome-Dependent Cell Death in Cancer. Trends in Cancer Research, 8, 83-97. [Link]

• ResearchGate. Effects of inhibitors on transfection and cell viability. HeLa cells... [Link]

• Ma, C., et al. (2021). Mechanism of Microbial Metabolite Leupeptin in the Treatment of COVID-19 by Traditional Chinese Medicine Herbs. Frontiers in Pharmacology, 12, 736997. [Link]

• Neefjes, J. J., & Ploegh, H. L. (1992). Inhibition of endosomal proteolytic activity by leupeptin blocks surface expression of MHC class II molecules and their conversion to SDS resistance alpha beta heterodimers in endosomes. The EMBO journal, 11(2), 411–416. [Link]

• Wikipedia. Leupeptin. [Link]

• Bitesize Bio. Protease Inhibitors 101: Best Practices for Use in the Lab. [Link]

• Biocompare. How to Select the Right Protease Inhibitor. [Link]

• MacLennan, P. A., et al. (1991). The effect of protease inhibitors, leupeptin and E64d, on differentiation of C2C12 myoblasts in tissue culture. The International Journal of Biochemistry, 23(10), 1149-1152. [Link]

• Chen, D., et al. (2019). Leptin inhibits apoptosis of nucleus pulposus cells via promoting autophagy. Journal of Cellular and Molecular Medicine, 23(12), 8236-8245. [Link]

• Lee, S., et al. (2011). Lysosomal Proteolysis Inhibition Selectively Disrupts Axonal Transport of Degradative Organelles and Causes an Alzheimer's-Like Axonal Dystrophy. The Journal of Neuroscience, 31(21), 7741-7751. [Link]

• ResearchGate. The role of caspase-dependent and independent proteases during RES-induced apoptosis of leukemia cells. [Link]

• Sung, B., et al. (2007). Caspase-mediated apoptosis and caspase-independent cell death induced by irofulven in prostate cancer cells. Molecular Cancer Therapeutics, 6(5), 1599-1607. [Link]

• Wdowiak, K., et al. (2021). The Interplay Between Autophagy and Apoptosis in the Mechanisms of Action of Stilbenes in Cancer Cells. International Journal of Molecular Sciences, 22(16), 8876. [Link]

• Takano, T., et al. (1983). Effects of lysosomal protease inhibitors on the degradation of acetylated low density lipoprotein in cultured rat peritoneal macrophages. Biochemical and Biophysical Research Communications, 114(2), 523-528. [Link]

• Bae, S. H., et al. (2020). Apoptin Regulates Apoptosis and Autophagy by Modulating Reactive Oxygen Species (ROS) Levels in Human Liver Cancer Cells. International Journal of Molecular Sciences, 21(13), 4583. [Link]

• Lee, T. J., et al. (2006). Caspase-dependent and caspase-independent apoptosis induced by evodiamine in human leukemic U937 cells. Molecular Cancer Therapeutics, 5(9), 2398-2407. [Link]

• ResearchGate. (PDF) Lysosomal cathepsins in embryonic programmed cell death. [Link]

• BioKB. Autophagy induction: a critical event for the modulation of cell death/survival and inflammatory responses by adipokines. [Link]

• ResearchGate. Caspase-dependent apoptosis and -independent poly(ADP-ribose) polymerase cleavage induced by transforming growth factor β1. [Link]

• Madame Curie Bioscience Database. Apoptosis Dependent and Independent Functions of Caspases. [Link]

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. Leupeptin - Wikipedia [en.wikipedia.org]
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• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Leupeptin Hemisulfate | Cell Signaling Technology [cellsignal.com]
• 7. Lysosomal Proteolysis Inhibition Selectively Disrupts Axonal Transport of Degradative Organelles and Causes an Alzheimer's-Like Axonal Dystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Apoptosis Dependent and Independent Functions of Caspases - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Caspase-dependent and caspase-independent apoptosis induced by evodiamine in human leukemic U937 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Engaging the Lysosome and Lysosome-Dependent Cell Death in Cancer - Breast Cancer - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 14. apexbt.com [apexbt.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. bitesizebio.com [bitesizebio.com]

Protocols & Analytical Methods

Application Note: Preparation and Handling of Leupeptin Hemisulfate Stock Solutions

[1][2][3][4]

Introduction & Mechanism of Action

Leupeptin (Acetyl-leucyl-leucyl-arginal) is a reversible, competitive protease inhibitor essential for preserving protein integrity during cell lysis and purification.[1] It functions as a transition-state analog, specifically targeting serine and cysteine proteases.[1]

Unlike irreversible inhibitors (e.g., PMSF), Leupeptin binds to the active site of the enzyme, where its aldehyde group forms a covalent hemiacetal adduct with the hydroxyl group of the active site serine (or the thiol of a cysteine).[1] This mimics the tetrahedral transition state of peptide bond hydrolysis, effectively locking the enzyme.[1]

Target Specificity:

• Potent Inhibition: Trypsin, Plasmin, Papain, Calpain, Cathepsin B.[2][1][3][4][5]

• No Inhibition: Chymotrypsin, Pepsin, Thrombin, Elastase.[1]

Mechanistic Pathway

The following diagram illustrates the inhibition logic, highlighting why Leupeptin is often used in "cocktails" rather than isolation.

Figure 1: Mechanism of Action.[2][6][1][4][5][7] Leupeptin selectively blocks Serine and Cysteine proteases, necessitating a cocktail approach for full protection.[1]

Physicochemical Profile

Understanding the chemical nature of Leupeptin Hemisulfate is critical for stability. The hemisulfate salt form is hygroscopic and pH-sensitive.[1]

Property	Specification
Chemical Name	Acetyl-L-leucyl-L-leucyl-L-argininal hemisulfate
Molecular Weight	~475.6 g/mol (varies slightly by hydration/salt stoichiometry)
Solubility (Water)	Highly Soluble (>50 mg/mL)
Solubility (DMSO)	Soluble (~25 mg/mL)
Solubility (Ethanol)	Soluble (~10 mg/mL)
pH Stability	Stable at Neutral/Acidic pH.[1] Unstable > pH 8.0
Appearance	White to off-white hygroscopic powder

Expert Insight: Leupeptin exists in equilibrium between three forms in aqueous solution (hydrate, hemiacetal, and free aldehyde).[1] On HPLC, this may appear as multiple peaks.[8][1][3] This is a normal chemical property, not an indication of impurity [1].[1]

Preparation Protocol: 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution, the industry standard for downstream dilutions.

Materials Required[1][2][3][4][5][7][10][11][12][13][14]

• Leupeptin Hemisulfate (Powder)[9][6][1][10]

• Solvent: Sterile distilled water (Recommended) or DMSO.[1]

• 0.22 µm Syringe Filter (PES or PVDF).[1]

• Sterile microcentrifuge tubes (Light-blocking or amber preferred).[1]

Step-by-Step Methodology

• Calculation:

  • Target Concentration: 10 mM.

  • Formula Weight (FW): Check the specific bottle label.[1] (Assume 475.6 g/mol for this calculation).[2][9][6][1]

  • Example: To prepare 1 mL of 10 mM stock, you need 4.76 mg of Leupeptin.

  • Scale Up: To prepare 10 mL , weigh 47.6 mg .[1]

• Solubilization:

  • Add the calculated volume of Sterile Water to the powder.

  • Why Water? Leupeptin is highly water-soluble.[2][1][3] Unlike PMSF (which requires isopropanol/ethanol), Leupeptin is stable in water if kept cold.[1]

  • Vortex gently until the solution is clear and colorless.[1]

• Filtration (Self-Validation Step):

  • Pass the solution through a 0.22 µm syringe filter.

  • Validation: Inspect the filter. If significant resistance is felt or precipitate is visible, the powder may have degraded (polymerized) due to moisture exposure prior to use.[1]

• Aliquoting:

  • Divide the stock into small aliquots (e.g., 50 µL or 100 µL).

  • Critical: Do not store as a large bulk volume. Repeated freeze-thaw cycles will degrade the aldehyde group, rendering the inhibitor inactive.[1]

• Storage:

  • Store at -20°C .

Workflow Visualization

Figure 2: Preparation Workflow.[1] Emphasis on aliquoting to prevent freeze-thaw degradation.

Storage & Stability Guidelines

Leupeptin is less labile than PMSF but still requires strict temperature control.[1]

Condition	Stability Estimate	Notes
Lyophilized Powder	1–2 Years at -20°C	Keep desiccated.[1] Very hygroscopic.
10 mM Stock (-20°C)	1–6 Months	Stable if aliquoted.
10 mM Stock (4°C)	1 Week	For immediate use only.[1]
Working Sol. (RT)	< 4 Hours	Dilute immediately before use.[1]
Alkaline pH (>8)	Unstable	Racemization of L-arginal inactivates the molecule [2].[1]

Application & Working Concentrations

Standard Lysis Buffer

For mammalian cell lysis, Leupeptin is rarely used alone.[1] It is a core component of the "Standard Protease Inhibitor Cocktail."

• Working Concentration: 10 µM to 100 µM (approx. 5–50 µg/mL).[1]

• Dilution Factor: 1:1000 dilution of a 10 mM stock yields 10 µM.[6][11]

Recommended Cocktail Formulation

Combine Leupeptin with the following for broad-spectrum protection:

• Leupeptin (10 µM): Inhibits Serine/Cysteine proteases.[2][9][6][1]

• Pepstatin A (1 µM): Inhibits Aspartic proteases (e.g., Pepsin).[1]

• Aprotinin (2 µg/mL): Inhibits Serine proteases (high affinity).[1]

• PMSF (1 mM): Irreversible Serine protease inhibitor.[1]

Note on Assays: Leupeptin contains an aldehyde group.[8][1] It may act as a reducing agent and interfere with Lowry protein assays.[8][1][12] It generally does not interfere with Bradford or BCA assays at standard working concentrations [3].[1]

References

• MP Biomedicals. Leupeptin Technical Information. Retrieved from [1]

• Sigma-Aldrich. Product Information: Leupeptin.[1] Retrieved from [1]

• Cold Spring Harbor Protocols. Protease Inhibitors for Cell Lysis.[1] Retrieved from [1]

• Cayman Chemical. Leupeptin (hemisulfate) Product Insert.[2][1] Retrieved from [1]

Sources

• 1. Leupeptin - Wikipedia [en.wikipedia.org]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. mpbio.com [mpbio.com]
• 4. apexbt.com [apexbt.com]
• 5. selleckchem.com [selleckchem.com]
• 6. ubpbio.com [ubpbio.com]
• 7. Mechanism of Microbial Metabolite Leupeptin in the Treatment of COVID-19 by Traditional Chinese Medicine Herbs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mpbiochina.com [mpbiochina.com]
• 9. ubpbio.com [ubpbio.com]
• 10. Leupeptin | 103476-89-7 [chemicalbook.com]
• 11. med.upenn.edu [med.upenn.edu]
• 12. sigmaaldrich.com [sigmaaldrich.com]

working concentration of Leupeptin, Hemisulfate Salt for cell lysis

Optimizing Protease Inhibition for High-Fidelity Protein Extraction

Executive Summary

Leupeptin Hemisulfate (Acetyl-Leu-Leu-Arg-al) is a reversible, competitive inhibitor of serine and cysteine proteases.[1][2][3] It is a critical component in cell lysis buffers to prevent the degradation of proteins by endogenous proteases released during membrane disruption. This guide provides authoritative protocols for the preparation, storage, and optimal working concentrations of Leupeptin Hemisulfate to ensure proteomic integrity during cell lysis.

Technical Specifications & Mechanism

Leupeptin inhibits proteases by forming a covalent hemiacetal adduct with the serine or cysteine hydroxyl/thiol group in the enzyme's active site.[2] It is highly effective against Trypsin , Plasmin , Papain , Cathepsin B , and Calpain , but ineffective against Chymotrypsin and Thrombin.

Physicochemical Properties

Property	Specification
Chemical Name	Acetyl-Leu-Leu-Arg-al hemisulfate salt
Molecular Weight	475.59 g/mol (anhydrous basis)
Solubility	Water (>50 mg/mL), Ethanol, Methanol, DMSO
Stability (Solid)	2+ years at -20°C (desiccated)
Stability (Stock)	1 week at 4°C; 6 months at -20°C
Stability (Working)	Unstable. Half-life of hours in neutral pH buffers.[1]

Mechanism of Action (Pathway Diagram)

The following diagram illustrates the critical checkpoints where Leupeptin intercepts proteolytic degradation during cell lysis.

Figure 1: Mechanism of Leupeptin inhibition during cell lysis. Leupeptin intercepts released proteases before they degrade the target protein.[1]

Preparation of Stock Solutions

Critical Note: Leupeptin is hygroscopic. Equilibrate the vial to room temperature before opening to prevent condensation.

mM Stock Solution Protocol (Recommended)

This concentration allows for easy 1:1000 dilution to reach a standard 10 µM working concentration.

• Weighing: Accurately weigh 5 mg of Leupeptin Hemisulfate powder.

• Solvent: Add 1.05 mL of sterile distilled water (or PBS).

  • Alternative: For higher stability, use DMSO or Methanol, though water is standard for lysis applications to avoid solvent interference.

• Dissolution: Vortex gently. The powder should dissolve instantly (Solubility > 50 mg/mL).

• Aliquoting: Dispense into 50–100 µL aliquots in low-binding microcentrifuge tubes.

• Storage: Store at -20°C . Avoid freeze-thaw cycles (limit to max 2 cycles).

Working Concentration Guidelines

The working concentration depends on the proteolytic activity of the specific tissue or cell type.

Standard Working Ranges

Application	Concentration (µM)	Concentration (µg/mL)	Dilution Factor (from 10mM Stock)
General Cell Culture (HeLa, HEK293)	10 - 20 µM	5 - 10 µg/mL	1:1000 - 1:500
High Protease Tissue (Liver, Kidney)	50 - 100 µM	25 - 50 µg/mL	1:200 - 1:100
Bacterial Lysis (E. coli)	20 - 50 µM	10 - 25 µg/mL	1:500 - 1:200
Calpain Extraction	1 - 10 µM	0.5 - 5 µg/mL	1:10000 - 1:1000

Expert Insight: While 10 µM is the standard "maintenance" dose in cocktails, increasing to 50-100 µM is recommended for immunoprecipitation (IP) experiments where lysates are incubated for long periods (4°C overnight), as Leupeptin is slowly reversible.

Protocol: Optimized Cell Lysis Workflow

This protocol integrates Leupeptin into a standard RIPA or Non-Denaturing lysis workflow.

Reagents

• Lysis Buffer: (e.g., RIPA: 50mM Tris pH 7.4, 150mM NaCl, 1% NP-40, 0.5% Na-Deoxycholate, 0.1% SDS).

• Leupeptin Stock: 10 mM (aqueous).[2][3][4][5][6]

• Secondary Inhibitors: PMSF (1 mM), Aprotinin (10 µg/mL), Pepstatin A (1 µg/mL).

Step-by-Step Methodology

• Pre-Cooling:

  • Pre-cool the Lysis Buffer to 4°C.

  • Place cell culture plates on ice.

• Fresh Inhibitor Addition (The "Golden Minute"):

  • CRITICAL: Leupeptin is unstable in aqueous buffers over time. Do NOT add Leupeptin to the stock bottle of Lysis Buffer.

  • Add Leupeptin to the Lysis Buffer immediately before use (within 5 minutes).

  • Calculation: For 10 mL of Lysis Buffer, add 10 µL of 10 mM Leupeptin Stock (Final: 10 µM).[6]

• Lysis:

  • Adherent Cells: Wash with cold PBS. Add Lysis Buffer (0.5 mL per 10 cm dish). Scrape cells and transfer to a pre-cooled microcentrifuge tube.

  • Suspension Cells: Pellet cells, wash with PBS, and resuspend in Lysis Buffer (100 µL per

    cells).

• Incubation:

  • Incubate on ice for 15–30 minutes with intermittent vortexing.

  • Why? Allows detergent to solubilize membranes while Leupeptin actively neutralizes released lysosomal proteases.

• Clarification:

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Transfer supernatant to a fresh tube.[7][8][9]

• Downstream Processing:

  • Proceed immediately to protein quantification or denaturation (SDS-PAGE sample buffer).

Workflow Visualization

Figure 2: Operational workflow for incorporating Leupeptin into cell lysis.

Troubleshooting & Compatibility

Common Pitfalls

• Interference with Assays: Leupeptin contains an aldehyde group which can act as a reducing agent.[2][3] It may interfere with Lowry protein assays.

  • Solution: Use the Bradford or BCA assay (BCA is compatible up to standard Leupeptin concentrations).

• pH Sensitivity: Leupeptin is most stable at neutral pH (7–8). Avoid using in highly acidic or basic lysis buffers if long-term incubation is required.

• Incomplete Inhibition: If protein degradation is still observed (smearing on Western blot), add PMSF (1 mM) and Pepstatin A (1 µg/mL). Leupeptin does not inhibit serine proteases like chymotrypsin or aspartic proteases like pepsin.

References

• Cold Spring Harbor Protocols. Preparation of Protease Inhibitor Cocktail. [Link]

• Beynon, R. J., & Bond, J. S. (2001).[3] Proteolytic Enzymes: A Practical Approach. Oxford University Press.[3] (Cited for stability data).

Sources

• 1. Leupeptin - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. Leupeptin | 103476-89-7 [chemicalbook.com]
• 6. med.upenn.edu [med.upenn.edu]
• 7. biomol.com [biomol.com]
• 8. uthsc.edu [uthsc.edu]
• 9. uthsc.edu [uthsc.edu]

Precision Proteolysis Control: Optimizing Western Blot Lysis with Leupeptin Hemisulfate

Application Note & Protocol Guide

Executive Summary: The Race Against Degradation

In Western Blotting, the moment cell lysis occurs, the "clock" starts. By disrupting the plasma membrane, you liberate endogenous proteases from lysosomes and the cytoplasm, mixing them instantly with your target proteins. Without immediate and specific inhibition, these proteases degrade the protein of interest, leading to "ghost bands," smearing, or complete signal loss.

This guide focuses on Leupeptin Hemisulfate , a critical component of the protease inhibitor arsenal.[1][2] Unlike broad-spectrum irreversible inhibitors like PMSF, Leupeptin provides targeted, reversible high-affinity inhibition of specific serine and cysteine proteases. This note details its mechanism, optimal preparation, and integration into a self-validating lysis protocol.

Scientific Foundation

Mechanism of Action

Leupeptin (Acetyl-Leu-Leu-Arg-al) functions as a transition state analog. It is a modified tripeptide containing a C-terminal aldehyde group. This aldehyde group acts as an electrophile, forming a reversible hemiacetal adduct with the active site serine or cysteine hydroxyl/thiol groups of the protease.

Target Specificity:

• Primary Targets: Serine proteases (Trypsin, Plasmin, Kallikrein) and Cysteine proteases (Papain, Cathepsin B).[2][3][4]

• Secondary Targets: Calpain (requires higher concentrations).

• Non-Targets: It does NOT inhibit Chymotrypsin, Pepsin, or Thrombin effectively.[2][5]

Visualization: Protease Inhibition Logic

The following diagram illustrates where Leupeptin fits within the proteolytic cascade during cell lysis.

Figure 1: Mechanism of Leupeptin intervention during cell lysis. Note that Leupeptin alone is insufficient for Aspartic proteases, necessitating a cocktail approach.

Technical Specifications & Preparation

Leupeptin is supplied as a Hemisulfate salt to improve water solubility and stability compared to the free base.

Parameter	Specification	Notes
Chemical Name	Acetyl-Leu-Leu-Arg-al hemisulfate
Molecular Weight	~475.6 Da (anhydrous)	Varies slightly based on hydration/sulfate content.[6]
Solubility	Water (>50 mg/mL), Ethanol, DMSO	Recommendation: Use Water or PBS for stock.[3]
Stability (Solid)	2 Years at -20°C	Keep desiccated. Hygroscopic.
Stability (Stock)	1 week at 4°C; 6 months at -20°C	Critical: Aliquot to avoid freeze-thaw cycles.
Stability (Working)	< 24 hours at 4°C	Must add fresh to lysis buffer.
Working Conc.	10 - 100 µM (approx. 5 - 50 µg/mL)	10 µM is standard; 100 µM for protease-rich tissue (e.g., liver).

Protocol 1: Preparation of 10 mM Stock Solution

This creates a 1000X stock for standard applications.[3]

• Weighing: Weigh 5 mg of Leupeptin Hemisulfate.

  • Note: The powder is hygroscopic. Allow the bottle to warm to room temperature before opening to prevent condensation on the stock powder.

• Solubilization: Dissolve in 1.05 mL of sterile distilled water (dH₂O) or PBS.

  • Calculation:

    . .

• Aliquoting: Immediately dispense into 50 µL aliquots in PCR tubes or microcentrifuge tubes.

• Storage: Store at -20°C . Label clearly with date and concentration.

The "Golden" Lysis Buffer Protocol

Leupeptin is rarely used alone. It is the anchor of a "Cocktail" designed to cover all protease classes. This protocol describes a robust Radioimmunoprecipitation Assay (RIPA) buffer modification.

The Protease Inhibitor Cocktail (Freshly Prepared)

Add these to the base lysis buffer immediately before use.

Inhibitor	Target	Stock Conc.[1][3][5][7][8][9][10]	Dilution	Final Conc.[3][5][7][8][10]
Leupeptin	Serine/Cysteine	10 mM (Water)	1:1000	10 µM
Aprotinin	Serine (Trypsin)	10 mg/mL (Water)	1:5000	2 µg/mL
Pepstatin A	Aspartic (Pepsin)	1 mM (Methanol)	1:1000	1 µM
PMSF	Serine (Broad)	100 mM (Isopropanol)	1:100	1 mM

• Expert Tip: PMSF is unstable in water (half-life ~30 mins). Add PMSF last , seconds before adding the buffer to the cells.

Step-by-Step Lysis Workflow

Figure 2: Critical path for protein extraction. Temperature control (4°C) is mandatory to assist Leupeptin efficacy.

• Harvest: Pellet cells (e.g.,

  cells) by centrifugation (500 x g, 5 min). Wash once with ice-cold PBS.

• Buffer Activation: Thaw 10 mL of RIPA Base Buffer.

  • Thaw one 50 µL aliquot of Leupeptin Stock .

  • Add 10 µL Leupeptin stock per 1 mL of RIPA buffer (1:100 dilution if using high-protease tissue, or 1:1000 for standard cell lines).

  • Add remaining inhibitors (Aprotinin, Pepstatin, PMSF).

• Lysis: Resuspend the cell pellet in 0.5 mL of the Activated Lysis Buffer.

• Incubation: Incubate on ice for 20 minutes with occasional gentle vortexing.

  • Why: Allows detergent to solubilize membranes while Leupeptin binds proteases.

• Clarification: Centrifuge at 14,000 x g for 15 minutes at 4°C .

• Collection: Transfer the supernatant (lysate) to a fresh pre-chilled tube.

• Quantification: Proceed to BCA or Bradford assay immediately.

Troubleshooting & Optimization

Tissue Specificity

Leupeptin concentration must be scaled based on the endogenous protease activity of the sample source.

• Standard Cell Lines (HeLa, HEK293): 10 µM Leupeptin is sufficient.

• Liver/Kidney/Pancreas: These tissues are protease-rich. Increase Leupeptin to 50-100 µM and ensure EDTA (5 mM) is present to inhibit metalloproteases (which Leupeptin does not touch).

Assay Interference

Because Leupeptin contains an aldehyde group , it acts as a reducing agent.

• Lowry Assay: May show interference (false high readings).

• BCA Assay: Generally compatible at standard working concentrations (10 µM), but high concentrations (>100 µM) may shift background.

• Bradford Assay: Recommended. Leupeptin does not interfere with the Coomassie dye binding.

Self-Validation: Did it work?

Run a "No Inhibitor" control lysate alongside your sample on the Western Blot.

• Success: Your sample shows a sharp, distinct band at the correct MW.

• Failure: Your sample shows a "smear" below the target MW, or multiple lower MW bands (degradation products), similar to the "No Inhibitor" control.

References

• Aoyagi, T. et al. (1969). Leupeptins, new protease inhibitors from Actinomycetes. The Journal of Antibiotics, 22(6), 283–286.

• Cold Spring Harbor Protocols. (2006). RIPA Buffer. CSH Protocols.

• Sigma-Aldrich. (n.d.). Leupeptin Hemisulfate Salt Product Information.

• Thermo Fisher Scientific. (n.d.). Protease Inhibitor Cocktails. Protein Biology Application Notes.

• PubChem. (n.d.). Leupeptin (Compound Summary). National Library of Medicine.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. goldbio.com [goldbio.com]
• 3. ubpbio.com [ubpbio.com]
• 4. Leupeptin Hemisulfate | Cell Signaling Technology [cellsignal.com]
• 5. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 6. tribioscience.com [tribioscience.com]
• 7. bio-rad.com [bio-rad.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. researchgate.net [researchgate.net]
• 10. goldbio.com [goldbio.com]

Application Note: Leupeptin Hemisulfate in Immunoprecipitation (IP)

Abstract

Preserving the Proteome: The Critical Role of Leupeptin Hemisulfate in Immunoprecipitation Immunoprecipitation (IP) relies on the structural integrity of the target antigen. Upon cell lysis, compartmentalized proteases—specifically lysosomal cysteine proteases and cytoplasmic serine proteases—are released, threatening immediate degradation of the target protein. This application note details the mechanistic application of Leupeptin Hemisulfate, a reversible transition-state analog inhibitor. Unlike broad "cocktails," this guide focuses on the specific utility of Leupeptin in blocking trypsin-like serine proteases and cysteine proteases (e.g., Cathepsin B, Calpain), ensuring the preservation of antigen-antibody interactions during the critical lysis and wash steps.

Part 1: Scientific Foundation & Mechanism

The "Lysis Crisis"

In a living cell, proteases are sequestered in lysosomes or regulated by endogenous inhibitors. Lysis disrupts these barriers, mixing proteases with your target protein.

• The Threat: Serine proteases (e.g., Trypsin, Plasmin) and Cysteine proteases (e.g., Papain, Cathepsin B) are highly active at neutral pH, common in IP lysis buffers.

• The Solution: Leupeptin (Acetyl-L-leucyl-L-leucyl-L-argininal) acts as a competitive transition-state analog. It fits into the active site of the protease, mimicking the substrate but preventing the catalytic cleavage.

Mechanism of Action

Leupeptin contains an aldehyde group at the C-terminus (argininal). This aldehyde forms a hemiacetal adduct with the active site serine or cysteine residue of the protease.

• Targets: Trypsin (

  nM), Plasmin ( µM), Papain, Cathepsin B, and Calpain.[1][2]

• Non-Targets: It does not inhibit Chymotrypsin, Elastase, Thrombin, or Pepsin.[1][3]

• Salt Form: The Hemisulfate salt is preferred over the hydrochloride form for biological applications due to its superior stability and non-hygroscopic nature during storage.

Mechanistic Visualization

The following diagram illustrates the competitive inhibition mechanism where Leupeptin mimics the substrate, locking the protease in a non-functional complex.

Figure 1: Mechanism of Action.[1][3][4][5][6][7][8] Leupeptin acts as a transition state analog, competitively binding the protease active site to prevent target protein degradation.

Part 2: Preparation & Handling[3][8][9][10][11]

Critical Note on Stability: Leupeptin is unstable in aqueous solution. While the lyophilized powder is stable for years, working solutions degrade within hours at room temperature.

Reagent Specifications

Parameter	Specification
Chemical Name	Leupeptin, Hemisulfate Salt
Formula
Solubility	Water (up to 50 mg/mL); Acetic Acid; Ethanol
Storage (Powder)	-20°C (Desiccated)
Stock Stability	1 week at 4°C; 1 month at -20°C (Aqueous)

Stock Solution Preparation (1000X)

• Weigh 5 mg of Leupeptin Hemisulfate.

• Dissolve in 1.0 mL of sterile, deionized water (or PBS).

• Vortex gently until completely dissolved.

• Aliquot into 50 µL volumes in PCR tubes to avoid freeze-thaw cycles.

• Store at -20°C.

Part 3: Immunoprecipitation Protocol

Objective: Isolate target protein X from mammalian cell lysate while preventing proteolytic cleavage.

Buffer Preparation (The "Freshness" Rule)

Do not add Leupeptin to your stock lysis buffer bottle. Add it immediately before use.

Lysis Buffer (Example for Cytoplasmic Proteins):

• 20 mM Tris-HCl (pH 7.5)

• 150 mM NaCl

• 1% NP-40 (or Triton X-100)

• 1 mM EDTA

• Protease Inhibitors (Add immediately before lysis):

  • Leupeptin: Add 1 µL of Stock per 1 mL buffer (Final: 10-100 µM or 5 µg/mL ).

  • Note: Leupeptin is often used in a cocktail with PMSF (1 mM) and Pepstatin A (1 µg/mL) for broad coverage.

Step-by-Step Workflow

Step 1: Cell Lysis (Cold Chain is Critical)

• Harvest cells (

  cells) and wash with ice-cold PBS.

• Pellet cells (500 x g, 5 min, 4°C). Aspirate PBS.

• Resuspend pellet in 500 µL Ice-Cold Lysis Buffer (containing fresh Leupeptin).

• Incubate on ice for 30 minutes with occasional gentle agitation.

  • Why: Leupeptin binding is reversible; low temperature favors the stable inhibitor-enzyme complex and naturally slows enzyme kinetics.

Step 2: Clarification

• Centrifuge lysate at 14,000 x g for 15 minutes at 4°C.

• Transfer supernatant to a fresh, pre-chilled tube.

  • Checkpoint: Keep a 20 µL aliquot as "Input" (Total Lysate) for Western Blot analysis.

Step 3: Antibody Incubation

• Add primary antibody (typically 1-5 µg) to the lysate.

• Incubate overnight at 4°C with rotation.

  • Leupeptin Role:[1][3][4][5][6][7][8][9][10] During this long incubation, proteases can slowly digest the antigen. Leupeptin maintenance is crucial here.

Step 4: Capture & Wash

• Add 20-40 µL of Protein A/G Agarose beads. Incubate 1-2 hours at 4°C.

• Centrifuge (1,000 x g, 1 min) to pellet beads.

• Wash 1: Resuspend beads in 1 mL Lysis Buffer (+ Leupeptin ).

  • Expert Tip: While many protocols omit inhibitors in the wash, adding Leupeptin to the first wash is recommended if your target is highly labile.

• Wash 2-3: Wash with Lysis Buffer (Leupeptin optional here to save reagent, unless high stringency/protease activity is suspected).

Step 5: Elution

• Resuspend beads in 20-40 µL of 2X Laemmli Sample Buffer.

• Boil at 95°C for 5 minutes.

  • Mechanism:[1][7][8] Heat denatures the antibody, the antigen, and any remaining proteases, permanently halting degradation.

Protocol Visualization

Figure 2: IP Workflow.[11] Red hexagon highlights the critical addition point of Leupeptin to ensure protease inhibition before cell disruption.

Part 4: Troubleshooting & Optimization

Common Issues

Symptom	Probable Cause	Solution
Smearing on Western Blot	Partial degradation of target protein.	Leupeptin was likely degraded or concentration too low. Make fresh stock or increase concentration to 100 µM.
Low Yield	Target protein degraded during overnight incubation.	Ensure incubation is strictly at 4°C. Add fresh Leupeptin halfway through incubation if the protein is extremely labile.
Interference in Protein Assay	Leupeptin interference.[4][5][7][8][11][12][10][13]	Leupeptin can interfere with Lowry assays (reducing agent).[5][10] Use Bradford or BCA assays instead [1].

Cocktail Strategy

Leupeptin is powerful but narrow. It does not inhibit Chymotrypsin or Aspartyl proteases.[3] For complete protection, use this cocktail:

• Leupeptin: 10-100 µM (Serine/Cysteine)[3][5]

• PMSF: 1 mM (Serine - Irreversible)

• Pepstatin A: 1 µM (Aspartyl proteases like Pepsin)

• Aprotinin: 0.8 µM (Serine)

References

• Cold Spring Harbor Protocols. (2006). Preparation of Protease Inhibitor Cocktail. Retrieved from [Link]

• PubChem. (n.d.). Leupeptin: Compound Summary. National Library of Medicine. Retrieved from [Link]

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. apexbt.com [apexbt.com]
• 3. goldbio.com [goldbio.com]
• 4. Leupeptin Hemisulfate | Cell Signaling Technology [cellsignal.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Mechanism of Microbial Metabolite Leupeptin in the Treatment of COVID-19 by Traditional Chinese Medicine Herbs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. reddit.com [reddit.com]
• 9. mdpi.com [mdpi.com]
• 10. ptglab.com [ptglab.com]
• 11. fgsc.net [fgsc.net]
• 12. Immunoprecipitation Protocol - Leinco Technologies [leinco.com]
• 13. researchgate.net [researchgate.net]

application of Leupeptin, Hemisulfate Salt in protein purification

Technical Guide for Proteolysis Prevention in Downstream Processing

Introduction: The Proteolytic Challenge

In protein purification, the disruption of cellular membranes releases endogenous proteases into the lysate, creating an immediate threat to the structural integrity of the target protein. Leupeptin Hemisulfate (Acetyl-Leu-Leu-Arg-al) is a critical tool in the biochemist’s arsenal, serving as a potent, reversible competitive inhibitor.[1]

Unlike broad-spectrum irreversible inhibitors (e.g., PMSF), Leupeptin offers a targeted approach with a unique chemical mechanism. This guide details the strategic application of Leupeptin, moving beyond basic "add-and-stir" instructions to explore the why and how of its function, ensuring maximum yield of intact protein.

Mechanistic Insight: The Hemiacetal Adduct

To use Leupeptin effectively, one must understand its binding mechanism. Leupeptin is a modified tripeptide containing a C-terminal argininal (aldehyde) group.

The "Expertise" Factor: Many researchers assume Leupeptin works simply by blocking the active site. However, the chemistry is specific: the aldehyde group of Leupeptin acts as a transition-state analogue. It undergoes a nucleophilic attack by the hydroxyl group of the active site serine (in serine proteases) or the thiol group of the cysteine (in cysteine proteases). This results in the formation of a covalent—but reversible—hemiacetal or hemithioacetal adduct.

Because this transition state mimics the tetrahedral intermediate of peptide bond hydrolysis, the enzyme binds the inhibitor tighter than its natural substrate, effectively locking the protease in a non-functional state.

Visualization: Mechanism of Action

Figure 1: Leupeptin acts as a transition-state analogue, forming a reversible covalent complex with the protease.

Strategic Application: Inhibition Spectrum

Leupeptin is not a universal inhibitor. Relying on it alone leaves your protein vulnerable to chymotrypsin-like activity. It is most effective when used as part of a "cocktail" (often paired with PMSF and Pepstatin A).

Table 1: Leupeptin Inhibition Profile

Target Protease Class	Specific Enzymes Inhibited (High Affinity)	Enzymes NOT Significantly Inhibited
Serine Proteases	Trypsin, Plasmin, Kallikrein	Chymotrypsin, Thrombin*, Elastase
Cysteine Proteases	Papain, Cathepsin B, Calpain	Mammalian Collagenase
Aspartic Proteases	None	Pepsin, Cathepsin D
Metalloproteases	None	Thermolysin

*Note: While some interaction with Thrombin is possible, Leupeptin is not considered a primary inhibitor for Thrombin in purification contexts.

Validated Protocols

A. Stock Solution Preparation

Critical Causality: Leupeptin is unstable in aqueous solutions, particularly at neutral or basic pH. The aldehyde group can undergo racemization or hydration, rendering it inactive. Therefore, stock solutions must be prepared in water but stored frozen.

• Weighing: Weigh Leupeptin Hemisulfate powder.

• Solvent: Dissolve in distilled water (dH₂O) to a concentration of 10 mg/mL (approx. 20 mM).

  • Note: Ethanol or Methanol can also be used, but water is preferred to avoid solvent incompatibility with downstream columns.

• Aliquot: Immediately divide into small aliquots (e.g., 50–100 µL) to avoid freeze-thaw cycles.

• Storage: Store at -20°C . Stable for >6 months.

B. Lysis Buffer Formulation

Working Concentration: The typical effective range is 0.5 µg/mL to 50 µg/mL (1–100 µM). A standard starting point is 10 µg/mL .

Step-by-Step:

• Prepare your base Lysis Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 1% Triton X-100).

• Timing is Key: Add the Leupeptin stock to the buffer immediately before adding the buffer to the cell pellet.

  • Why? Leupeptin has a half-life of only a few hours in neutral pH buffers. Adding it the night before results in unprotected lysates.

• Homogenization: Resuspend cells. Keep the sample on ice (4°C) at all times to slow proteolytic kinetics.

C. Downstream Processing & Removal

Since Leupeptin is a reversible inhibitor, it exists in equilibrium with the protease.

• During Chromatography: If you dilute your lysate significantly (e.g., loading a large volume onto a column), the concentration of free Leupeptin decreases, potentially shifting the equilibrium and releasing active proteases. Recommendation: Add low levels of Leupeptin (e.g., 1 µg/mL) to your column wash buffers if your protein is highly sensitive.

• Removal: Leupeptin (MW ~475 Da) is small. It is easily removed via:

  • Dialysis: Use a membrane with a Molecular Weight Cut-Off (MWCO) of 3.5 kDa or higher.

  • Desalting/Gel Filtration: PD-10 columns or Superdex 75/200.

Visualization: Purification Workflow

Figure 2: Integration of Leupeptin into the standard purification workflow. Note the critical addition point.

Troubleshooting & Optimization (Self-Validating Systems)

To ensure scientific integrity, every experiment should include a check to verify inhibitor activity.

Observation	Potential Cause	Corrective Action
Protein Degradation ("Smearing" on SDS-PAGE)	Inhibitor inactivation due to pH.	Check buffer pH.[2] Leupeptin degrades rapidly >pH 8.0. Refresh inhibitor every 2-4 hours if processing at RT.
Low Protein Yield (Bradford/Lowry Assay)	Interference by aldehyde group.[1]	Leupeptin's aldehyde can act as a reducing agent, interfering with Lowry assays.[1] Use a Coomassie (Bradford) assay and include a blank with Leupeptin buffer.
Incomplete Inhibition	Wrong protease class.	Leupeptin does not inhibit Chymotrypsin.[3] Add PMSF (1 mM) or Aprotinin to the cocktail.
Re-appearance of Proteolysis after Dialysis	Reversible dissociation.	If the target protein is stored for long periods, residual proteases may reactivate after Leupeptin is dialyzed out. Re-add Leupeptin to the storage buffer if downstream applications permit.

References

• Aoyagi, T., et al. (1969). Leupeptins, new protease inhibitors from Actinomycetes. The Journal of Antibiotics.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 3. selleckchem.com [selleckchem.com]

Application Note: Leupeptin Hemisulfate for Protease Inhibition in Cell Culture &amp; Lysis

[1][2][3][4][5]

Executive Summary

In the landscape of protein biochemistry and cell biology, proteolysis is the silent variable that most frequently compromises experimental reproducibility.[1][2][3] Leupeptin Hemisulfate is a reversible, competitive transition-state analog inhibitor that targets specific serine and cysteine proteases.[1][2][3]

While ubiquitous in "cocktails," Leupeptin is frequently misused due to a misunderstanding of its aqueous instability and specific inhibition spectrum.[2][3] This guide provides a rigorous technical framework for deploying Leupeptin in live cell culture and lysis buffers, moving beyond generic instructions to ensure the integrity of your downstream data (Western blots, mass spectrometry, or functional assays).

The Biochemistry of Inhibition[4][5]

Mechanism of Action

Leupeptin (N-acetyl-L-leucyl-L-leucyl-L-argininal) functions as a transition-state analog.[1][2][3] Its efficacy relies on the C-terminal aldehyde group, which acts as an electrophile.[1][2][3]

• Binding: The inhibitor enters the active site of the protease.[1][2][3]

• Covalent Adduct Formation: The aldehyde carbon of Leupeptin undergoes a nucleophilic attack by the hydroxyl group (Serine proteases) or the thiol group (Cysteine proteases) of the enzyme's active site.[1][2][3]

• Complex Stabilization: This forms a reversible hemiacetal (or hemithioacetal) adduct that mimics the tetrahedral transition state of peptide bond hydrolysis, effectively locking the enzyme.[1][2][3]

Target Spectrum

Leupeptin is selective .[1][2][3] It is not a universal protease inhibitor.[2][3]

Target Class	Specific Enzymes Inhibited ( )	Enzymes NOT Inhibited
Serine Proteases	Trypsin (3.5 nM), Plasmin (3.4 nM), Kallikrein	Chymotrypsin , Elastase, Thrombin (weak/none)
Cysteine Proteases	Papain, Cathepsin B (4-6 nM), Calpain	Caspases (variable/low specificity)

Critical Note: Leupeptin does not inhibit Chymotrypsin.[4][2][3] For broad-spectrum coverage, it must be combined with an inhibitor like Chymostatin or PMSF.[2][3]

Visualization: Mechanism of Inhibition[2][4][5]

Figure 1: Leupeptin mimics the transition state, forming a covalent hemiacetal adduct that blocks the active site from processing native substrates.[2][3][5]

Critical Handling & Stability (The "Hemisulfate" Factor)[4][5]

The "Hemisulfate" salt form is chosen for research because it stabilizes the peptide against autolysis and improves solubility compared to the free base.[2][3] However, the aldehyde group responsible for inhibition is also the source of instability.[1][2][3]

Aqueous Instability (The Silent Killer)

In neutral or basic aqueous solutions (pH > 7.0), Leupeptin undergoes racemization of the L-arginal moiety.[1][2][3] The D-isomer is biologically inactive.[2][3]

• Half-life: At neutral pH (e.g., cell culture media), Leupeptin can degrade significantly within hours.[2][3]

• Storage Rule: Never store working solutions. Always prepare fresh or use frozen aliquots.

Physicochemical Properties[2][3][4][5][7][8]

Parameter	Specification
Molecular Weight	475.59 g/mol (Hemisulfate salt)
Solubility	Water (>50 mg/mL), DMSO, Ethanol
Stock Stability	1 week at 4°C; 1-6 months at -20°C (if acidic/frozen)
Working Conc.	10 – 100 µM (approx. 5 – 50 µg/mL)

Protocol: Preparation of Stock Solutions

To ensure "Trustworthiness" in your data, standardizing the stock preparation is vital.[2][3]

• Solvent Choice: Water is acceptable for immediate use.[2][3] For long-term storage, DMSO or Water are both used, but aqueous stocks must be frozen immediately.[2][3]

• Concentration: Prepare a 10 mM (1000X) stock solution.

  • Calculation: Dissolve 4.75 mg of Leupeptin Hemisulfate in 1.0 mL of sterile distilled water or DMSO.[2][3]

• Aliquoting: Divide into small volumes (e.g., 50 µL) to prevent freeze-thaw cycles.

• Storage: Store at -20°C .

  • Shelf Life: 6 months if kept frozen and protected from moisture.[2][3]

Application Protocol: Live Cell Culture

Leupeptin has limited membrane permeability due to its charged arginine residue.[1][2][3] However, it is effectively taken up by cells via fluid-phase endocytosis (pinocytosis), making it excellent for inhibiting lysosomal proteases (Cathepsin B) or cell-surface proteases.[1][2][3]

Experimental Design: Lysosomal/Viral Inhibition

Context: Preventing viral entry (e.g., Coronaviruses utilizing proteases) or inhibiting lysosomal protein degradation.[2][3]

• Seeding: Seed cells (e.g., HEK293, HeLa, MRC-5) to reach 70-80% confluency.[2][3]

• Preparation: Thaw a 10 mM Leupeptin stock aliquot.

• Treatment:

  • Dilute stock directly into fresh, pre-warmed culture media to a final concentration of 10–100 µM .

  • Note: Higher concentrations (up to 100 µM) are often required in live cells compared to cell-free assays due to the permeability barrier.[2][3]

• Incubation (The "Replenishment" Rule):

  • Incubate cells at 37°C.[1][2][3]

  • CRITICAL: Due to instability at pH 7.4, if the experiment lasts >12-24 hours, replace the media with fresh Leupeptin-containing media every 12 hours to maintain inhibitory pressure.

• Harvest: Proceed to lysis or functional assay.

Application Protocol: Cell Lysis & Protein Extraction[2][4][5]

This is the most common application.[2][3] Leupeptin is used to protect labile proteins (e.g., transcription factors, kinases) from degradation by lysosomal proteases released during cell rupture.[1][2][3]

The Lysis Workflow

Figure 2: Integration of Leupeptin into the protein extraction workflow. Note the "Just-in-Time" addition step.

Step-by-Step Lysis Protocol

• Buffer Prep: Prepare your base lysis buffer (e.g., RIPA: 50 mM Tris, 150 mM NaCl, 1% NP-40, 0.5% DOC, 0.1% SDS).[1][2][3]

• Add Inhibitors: Immediately before use, add Leupeptin to a final concentration of 10 µM (1:1000 dilution of 10 mM stock).[2][3]

  • Recommendation: Combine with Pepstatin A (1 µM) and PMSF (1 mM) for broader coverage.[2][3]

• Lysis: Resuspend cell pellet in the cold lysis buffer + inhibitors. Incubate on ice for 15-30 minutes.

• Clarification: Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Validation: Perform a Western blot for a known labile protein (e.g., Calpain or a phosphorylated kinase).[1][2][3] Sharp bands indicate successful inhibition; smearing indicates proteolytic degradation.[2][3]

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Protein degradation (smearing on Western Blot)	Inhibitor degradation	Ensure Leupeptin is added fresh to the lysis buffer. Do not store lysis buffer with inhibitors added for days.[2][3]
No inhibition of target protease	Wrong target class	Leupeptin does not inhibit Chymotrypsin or Aspartyl proteases.[1][2][3] Add Chymostatin or Pepstatin A.
Interference with assays	Aldehyde reactivity	The aldehyde group can act as a reducing agent.[1][2][3] It may interfere with Lowry protein assays (Bradford is less affected).[2][3]
Precipitation in stock	Solubility limit	Ensure the Hemisulfate salt is fully dissolved.[6][1][2][3] Warm 10mM stock briefly to 37°C if crystals are visible after thawing.

References

• Umezawa, H. (1976).[2][3] Structures and activities of protease inhibitors of microbial origin. Methods in Enzymology, 45, 678-695.[1][2][3]

• Knight, C.G. (1980).[2][3] Human leukocyte elastase: inhibition by leupeptin and other peptide aldehydes.[1][2][3] Biochemical Journal, 189(3), 447-453.[2][3]

• Sigma-Aldrich. (n.d.).[2][3][5] Leupeptin Product Information & Datasheet. Merck/MilliporeSigma.[2][3]

• Appleyard, G., & Tisdale, M. (1985).[2][3] Inhibition of the growth of human coronavirus 229E by leupeptin.[6][1][2][3][5][7][8][9] Journal of General Virology, 66(2), 363-366.[1][2][3]

• Selleck Chemicals. (n.d.).[2][3] Leupeptin Hemisulfate Protocol and Stability Data.

Sources

• 1. apexbt.com [apexbt.com]
• 2. Leupeptin - Wikipedia [en.wikipedia.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. selleckchem.com [selleckchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. apexbt.com [apexbt.com]
• 7. ubpbio.com [ubpbio.com]
• 8. The slow, tight-binding inhibition of cathepsin B by leupeptin. A hysteretic effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanism of Microbial Metabolite Leupeptin in the Treatment of COVID-19 by Traditional Chinese Medicine Herbs - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Strategic Incorporation of Leupeptin Hemisulfate into Protease Inhibitor Cocktails

Executive Summary & Mechanistic Rationale

In the isolation of proteins from mammalian, plant, or bacterial sources, the rupture of cellular membranes releases endogenous proteases that can rapidly degrade the target protein. While broad-spectrum cocktails are standard, the specific inclusion of Leupeptin Hemisulfate is critical for targeting a distinct subset of serine and cysteine proteases that other inhibitors (like PMSF or Aprotinin) may fail to fully suppress.

The Molecule: Why Hemisulfate?

Leupeptin (Acetyl-Leu-Leu-Arg-al) is a modified tripeptide aldehyde. The hemisulfate salt form is the industry standard for three specific reasons that ensure experimental reproducibility:

• Enhanced Solubility: Unlike the free base, the hemisulfate salt is highly water-soluble (>50 mg/mL), allowing for the creation of concentrated aqueous stocks without organic solvents (DMSO) that might interfere with downstream structural biology applications.

• Hygroscopic Stability: The salt form resists moisture absorption better than the hydrochloride form, ensuring more accurate weighing and concentration calculations.

• Conformational Stability: It stabilizes the peptide backbone against spontaneous degradation during dry storage.

Mechanism of Action: The Transition State Analog

Leupeptin functions as a reversible competitive inhibitor . It acts as a transition state analog. The aldehyde carbon of Leupeptin undergoes a nucleophilic attack by the hydroxyl group (in serine proteases) or the sulfhydryl group (in cysteine proteases) of the enzyme's active site.

• Targets: Trypsin (

  nM), Plasmin ( µM), Cathepsin B ( nM), Papain, and Calpain.[1]

• Non-Targets: It does not effectively inhibit Chymotrypsin or Thrombin.[2][3]

Visualization: Mechanism of Inhibition

The following diagram illustrates the nucleophilic attack mechanism that renders the protease inactive.

Experimental Protocols

Protocol A: Preparation of Validated Stock Solutions

Critical Insight: Leupeptin contains an L-arginal moiety.[3][4] At neutral or alkaline pH, this group undergoes racemization to the inactive D-form. Therefore, stock solutions must be kept acidic or neutral and frozen immediately.

Reagents:

• Leupeptin Hemisulfate (Purity

  95%)[5]

• Nuclease-Free Water or 50 mM Acetic Acid (preferred for long-term stability).

Procedure:

• Calculation: The molecular weight of Leupeptin Hemisulfate is approximately 475.6 g/mol (check specific batch CoA).[4][5][6]

• Solubilization: Dissolve 4.75 mg of Leupeptin Hemisulfate in 1.0 mL of water to generate a 10 mM (1000X) stock solution.

  • Note: Do not vortex vigorously; gentle inversion is sufficient due to high solubility.

• Aliquoting: Dispense into 50 µL aliquots in low-binding microcentrifuge tubes.

• Storage: Store at -20°C. Stability is >6 months at -20°C.

  • Warning: Aqueous stocks are stable for only 1 week at 4°C. Discard if not frozen.

Protocol B: Assembly of the "Broad-Spectrum" Cocktail

Leupeptin should rarely be used in isolation. The following formulation creates a robust barrier against the four major protease classes.

Final 1X Cocktail Composition:

Inhibitor	Target Class	Stock Conc.[1][2][3][4][5][6][7][8][9][10][11]	Volume for 10 mL Lysis Buffer	Final Conc.	Role of Leupeptin
Leupeptin	Serine / Cysteine	10 mM	10 - 20 µL	10 - 20 µM	Inhibits Trypsin/Calpain/Cathepsins
AEBSF (or PMSF)	Serine	100 mM	100 µL	1 mM	Irreversible backbone; covers Chymotrypsin
Aprotinin	Serine	2 mg/mL	10 µL	2 µg/mL	High affinity for Trypsin/Plasmin
Pepstatin A	Aspartic	1 mM (in EtOH)	10 µL	1 µM	Inhibits Pepsin/Cathepsin D
E-64	Cysteine	10 mM	10 µL	10 µM	Irreversible Cysteine inhibition
EDTA	Metallo	0.5 M	100 µL	5 mM	Chelates divalent cations (Zn++, Ca++)

Workflow:

• Prepare lysis buffer (e.g., RIPA or Tris-HCl) and chill to 4°C.

• Add inhibitors individually just prior to use.

  • Order of Addition: Add EDTA first (to quench metalloproteases), followed by Leupeptin and others. Add PMSF/AEBSF last as they have the shortest half-life in aqueous solution.

• Mix gently by inversion.

Protocol C: Validation of Inhibition (Trypsin Activity Assay)

Before processing valuable samples, validate that your Leupeptin stock is active.

Materials:

• Trypsin (0.05% solution)

• Substrate: BAPNA (Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride)

• Spectrophotometer (405 nm)

Steps:

• Control: Mix 50 µL Trypsin + 950 µL Buffer. Incubate 5 min. Add 100 µL BAPNA. Measure

  .

• Test: Mix 50 µL Trypsin + 1 µL Leupeptin Stock (10 mM) + 949 µL Buffer. Incubate 5 min. Add 100 µL BAPNA. Measure

  .

• Criteria: The Test sample should show <5% activity compared to the Control. If activity is >10%, the Leupeptin stock has likely racemized or degraded.

Workflow Logic & Troubleshooting

The "Rescue" Workflow

The following diagram details where Leupeptin intervention is most critical during a standard protein purification workflow.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Protein degradation still observed	Incomplete coverage (e.g., Chymotrypsin)	Ensure PMSF or Chymostatin is included. Leupeptin does not inhibit Chymotrypsin.[2][3]
Interference in Lowry Assay	Aldehyde reactivity	Leupeptin's aldehyde group acts as a reducing agent.[4] Use Bradford or BCA assay, or account for background.
Loss of inhibition after Dialysis	Reversibility	Leupeptin is small (~475 Da) and reversible. It will dialyze out. Re-add Leupeptin to the dialysis buffer.
Precipitation in Stock	High concentration / Temp	10 mM is the safe limit for aqueous stocks. If going higher (e.g., 50 mM), use DMSO.

References

• Aoyagi, T., et al. (1969).[4][5] Leupeptins, new protease inhibitors from Actinomycetes. The Journal of Antibiotics, 22(6), 283-286.[4] (Foundational citation for discovery).

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. Leupeptin Hemisulfate | Cell Signaling Technology [cellsignal.com]
• 3. Leupeptin - Wikipedia [en.wikipedia.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. ubpbio.com [ubpbio.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. carlroth.com [carlroth.com]
• 8. nacalai.com [nacalai.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 11. medchemexpress.com [medchemexpress.com]

Leupeptin, Hemisulfate Salt use in specific enzyme assays

Optimizing Serine and Cysteine Protease Inhibition: From Kinetic Characterization to Autophagy Flux Analysis

Executive Summary

Leupeptin Hemisulfate (Ac-Leu-Leu-Arg-al[1][2][3] • ½ H₂SO₄) is a reversible, competitive transition-state analog inhibitor derived from Actinomycetes.[4] While widely recognized as a staple component of cell lysis cocktails, its utility extends significantly into precise kinetic characterization of trypsin-like serine proteases and the interrogation of lysosomal proteolytic flux in autophagy studies.

This guide provides advanced protocols for Leupeptin use, moving beyond generic "add-and-go" instructions to address the mechanistic nuances of hemiacetal adduct formation, slow-binding hysteresis in Cathepsins, and the interpretation of LC3-II turnover.

Mechanistic Grounding

The Aldehyde "Warhead"

The inhibitory potency of Leupeptin resides in its C-terminal argininal (aldehyde) group.[4] Unlike irreversible inhibitors (e.g., PMSF) that sulfonylate the active site, Leupeptin forms a covalent, yet reversible, hemiacetal adduct with the hydroxyl group of the active site serine (or the thiol of a cysteine).[4]

This structure mimics the tetrahedral transition state of peptide bond hydrolysis, effectively "locking" the enzyme in a non-productive complex.

Spectrum of Inhibition

Leupeptin is highly specific for Trypsin-like serine proteases and Cysteine proteases . It displays negligible activity against chymotrypsin or thrombin.[4][5]

Table 1: Inhibition Constants (

) for Key Targets | Target Enzyme | Protease Class | (Approximate) | Mechanism Note | | :--- | :--- | :--- | :--- | | Trypsin | Serine | 3.5 nM | Fast binding | | Plasmin | Serine | 3.4 nM | Competitive | | Cathepsin B | Cysteine | 4–6 nM | Slow-binding (Hysteresis) | | Calpain | Cysteine | 10 nM | Ca²⁺ dependent binding | | Papain | Cysteine | ~10 nM | Reversible |[4]

Critical Insight - Hysteresis: Inhibition of Cathepsin B by Leupeptin is not instantaneous.[6][7] It exhibits "slow-binding" kinetics (hysteresis), requiring a conformational change to stabilize the complex.[4] Protocols measuring Cathepsin activity must include a pre-incubation step (5–10 mins) to reach equilibrium before substrate addition.[4]

Mechanism Diagram

Figure 1: Leupeptin acts as a transition-state analog.[4][7] The formation of the hemiacetal adduct mimics the intermediate state of proteolysis, preventing product release.

Protocol A: The "Protease Cocktail" (Cell Lysis)

Objective: Prevent proteolytic degradation of proteins during extraction from mammalian tissue or cultured cells.[4]

Why Leupeptin is Insufficient Alone

Leupeptin strictly inhibits trypsin-like and cysteine proteases.[4] It leaves chymotrypsin-like, aspartyl (Pepsin/Cathepsin D), and metalloproteases active.[4] A robust cocktail requires synergy.[4]

Reagents

• Stock Solution: Dissolve Leupeptin Hemisulfate in water to 10 mM (approx. 4.75 mg/mL).[4]

  • Storage: Aliquot and store at -20°C. Stable for 6 months.

  • Note: Aqueous solutions oxidize over time; do not store at 4°C for >1 week.[4]

• Lysis Buffer Base: RIPA or NP-40 buffer.

Workflow

• Thaw Leupeptin stock on ice.

• Prepare Fresh Cocktail: Add inhibitors to the lysis buffer immediately prior to use.

  • Leupeptin: Final Conc: 10–100 µM (1:1000 to 1:100 dilution).

  • Pepstatin A: Final Conc: 1 µM (Targets Aspartyl proteases).[4][8]

  • PMSF: Final Conc: 1 mM (Targets broad Serine proteases; add last, unstable in water).

  • EDTA: Final Conc: 1–5 mM (Targets Metalloproteases).[4]

• Lysis: Resuspend cell pellet in cold buffer. Incubate on ice for 20 min.

• Clarification: Centrifuge at 14,000 x g for 15 min at 4°C.

Validation: Run a Western blot for a known labile protein (e.g., Cyclin D1 or p53).[4] The presence of low molecular weight "smears" below the primary band indicates insufficient protease inhibition.

Protocol B: Kinetic Assay for Trypsin Inhibition

Objective: Determine the

of Leupeptin against Trypsin using a chromogenic substrate (BAPNA).[4]

Reagents

• Enzyme: Trypsin (bovine pancreas) at 0.1 mg/mL in 1 mM HCl.[4]

• Substrate: BAPNA (Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride).[4] Dissolve to 2 mM in DMSO.

• Assay Buffer: 50 mM Tris-HCl, 20 mM CaCl₂, pH 8.2.[4]

• Leupeptin: Serial dilutions (0.1 nM to 100 nM).[4]

Step-by-Step Methodology

• Blanking: Set spectrophotometer to 410 nm (detects p-nitroaniline release).

• Pre-incubation (Critical):

  • In a cuvette/plate, mix 880 µL Buffer + 10 µL Trypsin + 10 µL Leupeptin (various concentrations).

  • Incubate at 25°C for 10 minutes .

  • Why? Allows the inhibitor to compete for the active site and establish equilibrium before the substrate floods the system.

• Reaction Start:

  • Add 100 µL BAPNA substrate . Mix rapidly.

• Measurement:

  • Record Absorbance (410 nm) every 30 seconds for 5 minutes.

  • Calculate the slope (ΔAbs/min) for the linear portion (Initial Velocity,

    ).[4]

• Analysis:

  • Plot

    (y-axis) vs. log[Leupeptin] (x-axis).[4]

  • Fit to a sigmoidal dose-response curve to determine

    .[4]

Protocol C: Autophagy Flux Assay

Objective: Distinguish between autophagy induction and blockage by measuring LC3-II turnover.

The Logic of Flux

LC3-II is degraded in the lysosome.

• High LC3-II alone: Could mean high induction OR blocked degradation.

• Leupeptin Treatment: Inhibits lysosomal proteases (Cathepsins).[4]

• Result: If autophagy is active, Leupeptin treatment causes a massive accumulation of LC3-II compared to untreated cells (because degradation is stopped).[4]

Workflow Diagram

Figure 2: Logical workflow for interpreting Autophagy Flux using Leupeptin-mediated lysosomal inhibition.

Experimental Steps

• Seeding: Plate cells (e.g., HeLa, MEF) to 70% confluence.

• Treatment:

  • Control: Add vehicle (Water).

  • Flux Condition: Add Leupeptin Hemisulfate (100 µM) + Ammonium Chloride (20 mM) or E-64d (10 µg/mL).[4]

  • Note: Leupeptin inhibits cysteine proteases; NH₄Cl neutralizes lysosomal pH.[4] This combination ensures total blockage.[4]

• Incubation: 4–6 hours at 37°C. (Longer incubations may induce cytotoxicity).

• Harvest: Lyse in RIPA buffer containing fresh protease inhibitors (including PMSF, but Leupeptin is already present).

• Western Blot: Probe for LC3B .

  • LC3-I: Cytosolic (Upper band, ~16 kDa).[4]

  • LC3-II: Lipid-bound/Autophagosomal (Lower band, ~14 kDa).[4]

  • Quantification: Compare the ratio of LC3-II (Treated) / LC3-II (Control). A ratio > 1.0 indicates active flux.[4]

References

• Umezawa, H. (1976).[4][9] Structures and activities of protease inhibitors of microbial origin. Methods in Enzymology, 45, 678-695.[4][9] Link[4]

• Knight, C. G. (1980).[4][9] Human cathepsin B. Application of the substrate N-benzyloxycarbonyl-L-arginyl-L-arginine 2-naphthylamide to the assay of the enzyme and to the determination of its inhibition by leupeptin. Biochemical Journal, 189(3), 447-453.[4][9] Link[4]

• Klionsky, D. J., et al. (2021).[4] Guidelines for the use and interpretation of assays for monitoring autophagy (4th edition). Autophagy, 17(1), 1-382.[4] Link[4][10]

• Kuramochi, H., et al. (1979).[4][9] Kinetic study on the inhibition of trypsin by leupeptin. Journal of Biochemistry, 86(5), 1403-1410.[4][9] Link[4]

• Sigma-Aldrich. Product Information: Leupeptin Hemisulfate.[4][8] Link

Sources

• 1. Leupeptin hemisulfate | CAS 103476-89-7 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. tribioscience.com [tribioscience.com]
• 3. Leupeptin | 103476-89-7 [chemicalbook.com]
• 4. Leupeptin - Wikipedia [en.wikipedia.org]
• 5. Leupeptin Hemisulfate | Cell Signaling Technology [cellsignal.com]
• 6. The slow, tight-binding inhibition of cathepsin B by leupeptin. A hysteretic effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Active and inactive forms of the transition-state analog protease inhibitor leupeptin: explanation of the observed slow binding of leupeptin to cathepsin B and papain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ubpbio.com [ubpbio.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Technical Notes & Optimization

troubleshooting protein degradation with Leupeptin, Hemisulfate Salt

Troubleshooting Protein Degradation & Autophagy Flux[1][2]

Status: Operational | Role: Senior Application Scientist Subject: Leupeptin, Hemisulfate Salt (CAS: 103476-89-7)[1][2]

Introduction: The First-Principle Approach

Welcome. If you are accessing this guide, you are likely facing one of two critical issues: your protein of interest is vanishing during purification, or your autophagy flux data is inconsistent.

Leupeptin is a reversible, competitive transition-state inhibitor.[1] It acts by forming a covalent hemiacetal adduct with the active site serine or cysteine of specific proteases.[3] However, it is not a universal pan-protease inhibitor.[1] Understanding its specific inhibition spectrum and physicochemical limitations is the key to resolving your experimental failure.

Part 1: Diagnostic Workflow (In Vitro Lysis)

Issue: "I added Leupeptin to my lysis buffer, but my protein is still degrading (clipping/smearing)."

The "Spectrum Gap" Analysis

Leupeptin inhibits Serine (Trypsin, Plasmin, Kallikrein) and Cysteine (Papain, Cathepsin B, Calpain) proteases.[1][2] It does NOT inhibit Chymotrypsin, Elastase, Metalloproteases, or Aspartic proteases.[1][4]

Troubleshooting Matrix:

Observation	Probable Cause	Corrective Action
Clean cleavage (specific bands)	Uninhibited specific protease (e.g., Chymotrypsin or Caspase).[1][2]	Add PMSF (Serine) or E-64 (Cysteine) to broaden spectrum.[1][2]
Smearing (non-specific)	Metalloprotease or Aspartic protease activity.[1][2]	Add EDTA (Metallo) and Pepstatin A (Aspartic).[1][2]
Degradation over time	Leupeptin instability or depletion.[5][1]	Re-spike Leupeptin every 4 hours if lysate is >4°C.
No inhibition at all	Wrong salt form or pH mismatch.[1]	Ensure pH is 6.0–8.[1]0. Confirm Hemisulfate salt usage.[1][4][6][7]

Visualization: The Inhibition Spectrum

Use this diagram to determine if Leupeptin covers your suspected protease.

Caption: Leupeptin targets specific Serine/Cysteine proteases but leaves Aspartic/Metalloproteases active.[1][2]

Part 2: Solubility & Stability (FAQs)

Q: Why choose the Hemisulfate salt over the Hydrochloride salt? A: The Hemisulfate salt is engineered for superior aqueous solubility .

• Hemisulfate: Soluble in water up to ~50 mg/mL.[8] Ideal for buffers (PBS, Tris).[1][2]

• Free Base: Poor water solubility; requires organic solvents.[1]

• Protocol Tip: Always prepare a 10 mM stock in water.[1] Do not use DMSO unless necessary for cell permeability reasons (though Leupeptin has low permeability regardless).[1][2]

Q: My stock solution has been at 4°C for two weeks. Is it still good? A: No.

• Aqueous Stability: 10 mM stock is stable for ~1 week at 4°C.[1][8]

• Working Solution: At 10–100 µM, it degrades within hours at room temperature.[1]

• Best Practice: Aliquot the 10 mM stock and store at -20°C. Avoid freeze-thaw cycles.

Q: Can I heat my sample to denature it before adding Leupeptin? A: No. Leupeptin must be present during the lysis event.[1] Once the cell membrane breaks, lysosomal proteases (Cathepsins) are released immediately.[1][2] If you heat first, the degradation happens before the inhibitor acts. Add Leupeptin to the cold lysis buffer before it touches the cells.

Part 3: Autophagy Flux Troubleshooting (In Vivo/Live Cell)

Issue: "I treated cells with Leupeptin to measure Autophagy Flux, but I don't see LC3-II accumulation."

The Mechanism

Leupeptin inhibits lysosomal proteases (Cathepsin B, H, L).[1] In a functional autophagy pathway, this blockage prevents the degradation of autophagosomes, leading to a buildup of lipidated LC3 (LC3-II).[1]

Protocol Validation Step-by-Step

• Concentration Check: Standard range is 10–100 µM .

  • Too low: Proteases are not fully inhibited; flux is underestimated.[1]

  • Too high: Cytotoxicity (cell death mimics autophagy).[1][2]

• Time Window: 1 to 4 hours is optimal. >6 hours often induces compensatory mechanisms or toxicity.[1]

• Synergy: Leupeptin alone is sometimes insufficient for complete lysosomal block.[1]

  • Recommendation: Use Leupeptin (20 µM) + Ammonium Chloride (20 mM) OR Leupeptin + E-64d .[1][2]

Visualizing the Flux Logic

Caption: Leupeptin blocks the final degradation step, converting high turnover into measurable accumulation.[1][2]

Part 4: Downstream Compatibility

Q: Will Leupeptin interfere with my Bradford Assay? A: Potentially. Leupeptin is a peptide derivative and contains an aldehyde group (reducing potential).[1][2]

• Lowry Assay: Strong interference (avoid).[1][2]

• Bradford Assay: Minor interference.[1][8][9] The peptide backbone can react with Coomassie Blue.

• Solution: Blank your spectrophotometer using the exact lysis buffer (containing Leupeptin) rather than just water.[1][2] This subtracts the background signal.

Q: I am running a Kinase Assay downstream. Is Leupeptin safe? A: Generally, yes.[1] Leupeptin is highly specific to proteases and does not typically inhibit kinases.[1] However, if your kinase activation requires a proteolytic cleavage event (e.g., certain PKC isoforms or pro-enzymes), Leupeptin will prevent that activation.[1][2]

References

• Sigma-Aldrich. (n.d.).[1][2] Leupeptin: Properties and Stability. Retrieved from [1][2]

• Knight, C. G. (1980).[1][2] Human leukocyte elastase: inhibition by leupeptin.[5][1][10] Biochemical Journal. Retrieved from

• Mizushima, N., & Yoshimori, T. (2007).[1] How to interpret LC3 immunoblotting. Autophagy. Retrieved from [1][2]

• Umezawa, H. (1976).[1][2] Structures and activities of protease inhibitors of microbial origin. Methods in Enzymology. Retrieved from [1][2]

• Thermo Fisher Scientific. (n.d.).[1][2] Protease Inhibitor Cocktails. Retrieved from [1][2]

Sources

• 1. Leupeptin - Wikipedia [en.wikipedia.org]
• 2. caymanchem.com [caymanchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Characterization of macroautophagic flux in vivo using a leupeptin-based assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ubpbio.com [ubpbio.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. mpbio.com [mpbio.com]
• 9. go.zageno.com [go.zageno.com]
• 10. researchgate.net [researchgate.net]

Leupeptin, Hemisulfate Salt not inhibiting protease activity

Introduction

You are accessing the technical support guide for Leupeptin, Hemisulfate Salt . While Leupeptin is a staple in lysis buffers and purification workflows, "failure to inhibit" is a common support ticket that often stems from three distinct root causes: Target Mismatch , Chemical Instability , or Kinetic Miscalculation .

Leupeptin is a reversible competitive inhibitor. Unlike suicide inhibitors (e.g., PMSF or AEBSF) that covalently modify the active site, Leupeptin relies on a delicate equilibrium. This guide treats your experiment as a system and provides the logic to diagnose which part of that system has failed.

Part 1: The Troubleshooting Logic (Decision Tree)

Before altering your protocol, use this logic flow to identify the failure point.

Figure 1: Diagnostic logic flow for identifying the root cause of Leupeptin inhibition failure.

Part 2: Frequently Asked Questions & Technical Solutions

Q1: I added Leupeptin to my lysis buffer, but my protein is still degrading. Why?

Diagnosis: Target Mismatch (Specificity Error). Technical Insight: Leupeptin is not a universal protease inhibitor. It is a modified peptide aldehyde (Acetyl-Leu-Leu-Arg-al) that mimics the transition state of peptide bond hydrolysis. It specifically targets enzymes that cleave after basic residues (Arg/Lys).

If your degradation is caused by Chymotrypsin-like enzymes (which cleave after hydrophobic residues) or Metallo-proteases, Leupeptin will be chemically invisible to them.

Data: Inhibition Spectrum

Enzyme Class	Specific Target	Leupeptin Activity	Ki / IC50 (Approx)
Serine	Trypsin	Strong Inhibition	Ki ≈ 35 nM
Serine	Plasmin	Strong Inhibition	Ki ≈ 3.4 µM
Serine	Chymotrypsin	NO Inhibition	N/A
Serine	Elastase	NO Inhibition	N/A
Cysteine	Cathepsin B	Strong Inhibition	Ki ≈ 6 nM
Cysteine	Papain	Strong Inhibition	Ki ≈ 50 nM
Cysteine	Calpain	Strong Inhibition	Ki ≈ 70 nM

| Aspartic | Pepsin / Cathepsin D | NO Inhibition | N/A |[1]

Corrective Action:

• Consult the table above.[2][3][4] If your suspected protease is Chymotrypsin, add Chymostatin .

• If the protease is unknown, use a broad-spectrum cocktail containing PMSF (Serine), Pepstatin A (Aspartic), and E-64 (Cysteine) alongside Leupeptin.

Q2: My Leupeptin stock is two months old (stored at 4°C in water). Is it still good?

Diagnosis: Chemical Degradation (Hydration/Racemization). Technical Insight: The "warhead" of Leupeptin is the C-terminal aldehyde.[5] In aqueous solution, this aldehyde exists in equilibrium with its hydrate (gem-diol). While the hydrate is reversible, prolonged storage in water—especially at non-neutral pH—leads to racemization of the L-argininal carbon or irreversible oxidation to the carboxylic acid (Leupeptic acid), which is inactive.

Stability Rules:

• Solid State: Stable for years at -20°C (desiccated).

• Water Stock (4°C): Stable for ~1 week. Do not use your 2-month-old stock.

• Water Stock (-20°C): Stable for ~1 month.

• DMSO/Ethanol Stock (-20°C): Stable for 6+ months.

Corrective Action: Prepare a fresh stock solution in DMSO or water, aliquot immediately into single-use volumes, and freeze at -20°C. Avoid repeated freeze-thaw cycles.

Q3: I am working at pH 9.0. Will Leupeptin work?

Diagnosis: pH-Induced Instability. Technical Insight: Leupeptin is unstable in alkaline conditions. At pH > 8.0, the rate of racemization increases significantly. Furthermore, the hemisulfate salt acts as a buffer; dissolving it in a weak buffer may alter the local pH.

Corrective Action: If your experiment requires basic pH (e.g., certain anion exchange protocols), add Leupeptin immediately before use and consider refreshing the inhibitor every 1–2 hours. Alternatively, use E-64 for cysteine proteases, as it is an irreversible epoxide inhibitor and less sensitive to transient pH shifts than aldehydes.

Q4: I used the standard 10 µM concentration, but inhibition is incomplete.

Diagnosis: Competitive Kinetics (The Cheng-Prusoff Limitation). Technical Insight: Leupeptin is a competitive inhibitor. It competes with the substrate for the active site. The apparent inhibitory potency (

) depends on the substrate concentration ( ) relative to the enzyme's affinity ( ).

If your lysate has a massive concentration of protein substrate (

), the inhibitor is "crowded out."

Corrective Action:

• Titration: Increase Leupeptin concentration to 50–100 µM.

• Dilution: Dilute the lysate. This lowers

  without changing the ratio, shifting the equilibrium in favor of the inhibitor.

Part 3: Mechanism of Action

Understanding the binding mechanism clarifies why Leupeptin is reversible and why the aldehyde group is critical.

Figure 2: Leupeptin forms a reversible hemiacetal adduct with the active site serine, mimicking the transition state.

Part 4: Self-Validating Protocol (Activity Check)

If you suspect your Leupeptin batch is inactive, do not risk your precious samples. Run this 30-minute validation assay.

Materials Required

• Enzyme: Trypsin (0.05% or similar lab stock).

• Substrate: BAPNA (Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride). Note: Cleavage releases yellow p-nitroaniline.

• Buffer: PBS or Tris-HCl, pH 7.4.

• Control: Distilled water or DMSO (vehicle).[3]

Step-by-Step Methodology

• Preparation:

  • Prepare a 2 mM BAPNA solution in the buffer.

  • Prepare a Trypsin working solution (approx 10 µg/mL).

  • Prepare your Leupeptin stock (suspected batch) at 100 µM.

• The Setup (In a clear 96-well plate or cuvettes):

  • Well A (Blank): 100 µL Buffer + 100 µL BAPNA.

  • Well B (Positive Control - Max Activity): 90 µL Buffer + 10 µL Trypsin + 100 µL BAPNA.

  • Well C (Test): 80 µL Buffer + 10 µL Leupeptin + 10 µL Trypsin. Incubate 5 mins at RT. Then add 100 µL BAPNA.

• Observation:

  • Incubate at Room Temperature for 10–20 minutes.

  • Well B should turn distinct YELLOW .

  • Well C should remain CLEAR (or very pale yellow).

• Interpretation:

  • If Well C turns yellow at the same rate as Well B, your Leupeptin is inactive (degraded).

  • If Well C remains clear, Leupeptin is active; your experimental failure is likely due to Target Mismatch (the protease destroying your protein is not trypsin-like).

References

• Aoyagi, T., et al. (1969).[3] Leupeptins, new protease inhibitors from Actinomycetes.[1] The Journal of Antibiotics, 22(6), 283–286.

• Sigma-Aldrich. (n.d.). Leupeptin Hemisulfate Product Information Sheet. Merck KGaA.

• Knight, C. G. (1986). The characterization of enzyme inhibition. Proteinase Inhibitors, Elsevier, 23-51. (Foundational text on Ki and competitive inhibition kinetics).

• Thermo Fisher Scientific. (n.d.). Protease Inhibitor Cocktails and Tablets Tech Tip.

• PubChem. (n.d.). Leupeptin (Compound Summary). National Library of Medicine.

Sources

• 1. Leupeptin - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. ubpbio.com [ubpbio.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Inhibition properties of free and conjugated leupeptin analogues - PMC [pmc.ncbi.nlm.nih.gov]

issues with Leupeptin, Hemisulfate Salt solubility in aqueous buffers

Executive Summary

Leupeptin Hemisulfate (Acetyl-Leu-Leu-Arg-al) is a reversible competitive inhibitor of serine and cysteine proteases.[1][2] While highly soluble in water, its stability is compromised by its chemical structure—specifically the C-terminal aldehyde group, which is prone to racemization and oxidation in aqueous, alkaline, or nucleophilic environments.[3][1]

This guide addresses the dichotomy between solubility (easy to achieve) and stability (difficult to maintain), providing a self-validating workflow for researchers.

Module 1: Solubility & Stock Preparation

The Core Issue: Users often confuse dissolving the compound with keeping it active. Leupeptin Hemisulfate is a salt, making it highly hydrophilic.[3][1]

Q: What is the optimal solvent for a stable stock solution?

Recommendation: Water or DMSO .

• Water: The hemisulfate salt renders the peptide highly soluble in water (>50 mg/mL).[3][1][4] This is the preferred solvent for short-term usage or aliquots stored at -20°C.[3][1]

• DMSO: Soluble (~15-25 mg/mL).[3][1][2] DMSO is preferred if you require a stock that remains liquid at -20°C or need to minimize hydrolysis risk during repeated handling, though water is generally sufficient for this specific salt form.[3][1]

• Ethanol/Methanol: Soluble (~50 mg/mL), but less commonly used for the salt form due to potential precipitation upon dilution into high-salt aqueous buffers.[3][1]

Q: Can I dissolve Leupeptin directly in my assay buffer (e.g., PBS)?

Strictly No for Storage. While soluble in PBS (~10 mg/mL), phosphate buffers at neutral or slightly alkaline pH accelerate the racemization of the L-argininal aldehyde group.[3][1]

• Protocol: Prepare a high-concentration stock in water (e.g., 10 mM).[3][1][5]

• Action: Dilute into the assay buffer (PBS, Tris) immediately prior to use.[3][1]

Visual Workflow: Preparation & Storage Decision Tree

Figure 1: Decision matrix for Leupeptin stock preparation.[3][1][4][5][6][7] Note that direct dissolution in buffer precludes long-term storage.[1]

Module 2: Stability & Degradation Mechanisms

The Core Issue: Leupeptin activity decays silently. The solution remains clear, but the molecule becomes inactive.[3][1]

Q: My Leupeptin stock lost activity after a week at 4°C. Why?

The active site of Leupeptin contains an aldehyde group (argininal).[3][1] This group is chemically reactive.[3][1][8]

• Racemization: At neutral to basic pH (> pH 7), the L-argininal converts to D-argininal.[3][1] The D-isomer is biologically inactive [1].[3][1]

• Hydration: In aqueous solution, the aldehyde exists in equilibrium with its hydrate (gem-diol).[3][1] While reversible, prolonged exposure to water can facilitate irreversible oxidation to the carboxylic acid (Leupeptic acid), which is inactive.[3][1]

Stability Data Matrix

Condition	State	Stability Estimate	Notes
-20°C	Lyophilized Powder	> 2 Years	Keep desiccated.
-20°C	Aqueous Stock (10 mM)	1-6 Months	Stable if aliquoted.[1][4] Avoid freeze-thaw.
4°C	Aqueous Stock	~1 Week	Significant degradation risk after 7 days [2].[3][1]
RT (25°C)	Working Conc (pH 7.4)	Hours	Critical: Half-life decreases as pH increases.[3][1]
pH > 8.0	Any Solution	Minutes to Hours	Rapid racemization renders inhibitor useless.[3][1]

Module 3: Troubleshooting Common Observations

Q: The powder turned into a "gummy" pellet upon opening. Is it usable?

Diagnosis: Hygroscopic Failure. Leupeptin hemisulfate is extremely hygroscopic.[3][1] If the vial was opened while cold (straight from -20°C), atmospheric moisture condensed on the powder, dissolving it into a concentrated gum.[3][1]

• Fix: It is likely still active if this just happened, but accurate weighing is now impossible. Dissolve the entire vial contents in a known volume of water to determine concentration based on the manufacturer's fill weight.[3]

• Prevention: Always allow the vial to warm to room temperature in a desiccator before opening.

Q: I see turbidity when adding Leupeptin to my high-salt lysate.

Diagnosis: Salting Out. While rare, adding a highly concentrated stock (e.g., 50 mg/mL) directly into a high-salt buffer (e.g., 1M NaCl) can cause transient precipitation.[3][1]

• Fix: Dilute the stock 1:10 in water before adding to the high-salt lysate, or add dropwise while vortexing.

Q: My protein concentration readings (Lowry Assay) are weirdly high.

Diagnosis: Interference. The aldehyde group in Leupeptin acts as a reducing agent.[3][1] It interferes with colorimetric assays that rely on reduction reactions, such as the Lowry assay [2].[3][1]

• Fix: Use the Bradford assay or BCA assay (though BCA can also be affected at high concentrations; validate with a blank containing Leupeptin).[3][1]

Module 4: Mechanism of Action & Assay Logic

The Core Issue: Users often apply Leupeptin to the wrong proteases.[3]

Target Specificity

Leupeptin forms a covalent hemiacetal adduct with the active site serine or cysteine.[3]

• Inhibits: Trypsin, Plasmin, Papain, Cathepsin B, Calpain.[3][1][2][4][8][9][10]

• Does NOT Inhibit: Chymotrypsin, Pepsin, Thrombin, Elastase.[3][1][2][9]

Visual Mechanism: The pH Trap

Figure 2: Mechanism of action vs. degradation.[3][1] High pH drives the active L-isomer to the inactive D-isomer.[1]

Master Protocol: Standard Stock Preparation

• Equilibration: Remove Leupeptin Hemisulfate vial from -20°C storage. Place in a desiccator at room temperature for 30 minutes.

• Calculation: Calculate volume for a 10 mM stock.

  • MW = 475.6 g/mol .[3][1][2][4][5][10]

  • Example: For 5 mg powder, add 1.05 mL of Water (PCR-grade).[3][1]

• Dissolution: Add water. Vortex gently. The solution should be clear and colorless.

• Aliquot: Dispense into 50-100 µL aliquots in low-binding tubes.

• Storage: Freeze immediately at -20°C.

• Usage: Thaw one aliquot on ice. Dilute 1:1000 into assay buffer for a final working concentration of 10 µM . Discard unused thawed portion.

References

Sources

• 1. Leupeptin - Wikipedia [en.wikipedia.org]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Leupeptin Hemisulfate | Cell Signaling Technology [cellsignal.com]
• 5. ubpbio.com [ubpbio.com]
• 6. agscientific.com [agscientific.com]
• 7. iscabiochemicals.com [iscabiochemicals.com]
• 8. selleckchem.com [selleckchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. tribioscience.com [tribioscience.com]

how to prevent Leupeptin, Hemisulfate Salt degradation in solution

[1]

Subject: Preventing Degradation of Leupeptin Hemisulfate in Solution Ticket ID: LEP-STAB-001 Assigned Specialist: Senior Application Scientist, Biochemistry Division Status: Resolved / Guide Published[1]

Core Technical Insight: The Aldehyde Vulnerability

To prevent degradation, you must understand why Leupeptin degrades. Leupeptin (Acetyl-L-leucyl-L-leucyl-L-argininal) is a peptide aldehyde .[1][2][3]

The aldehyde group at the C-terminus is the pharmacophore responsible for inhibiting serine and cysteine proteases (forming a hemiacetal adduct with the enzyme's active site serine or cysteine).[1] However, this same aldehyde group is chemically labile.

The Primary Degradation Pathways:

• Racemization: At neutral or basic pH (pH > 7.4), the L-arginal moiety racemizes to D-arginal.[1] D-leupeptin is biologically inactive. This is the most common "silent" failure mode.[1]

• Hydration: In aqueous solution, the aldehyde exists in equilibrium with its hydrate form. While reversible, prolonged exposure promotes irreversible oxidation.

• Oxidation: The aldehyde can oxidize to a carboxylic acid, rendering it inactive against its target proteases.

Master Protocol: Preparation & Storage

Follow this protocol to maximize half-life.[1] Deviations significantly increase racemization risk.

Reagents Required[4][5]

• Leupeptin, Hemisulfate Salt (Lyophilized powder)[1][4]

• Solvent: Sterile High-Quality Water (Milli-Q or equivalent) OR Anhydrous DMSO.[1]

  • Note: Water is the standard solvent because the hemisulfate salt creates a naturally slightly acidic environment (~pH 5-6), which stabilizes the aldehyde.[1]

Step-by-Step Solubilization

• Equilibration: Allow the lyophilized vial to reach room temperature before opening. This prevents condensation from introducing moisture to the remaining powder.

• Solvent Choice:

  • For Immediate Use (Days): Dissolve in water to 10 mM .

  • For Long-Term Storage (Months): Dissolve in water (preferred) or DMSO to 10 mM .[1][5]

• Dissolution: Vortex gently. Leupeptin is highly soluble (~50 mg/mL in water); visual clarity should be immediate.[1]

• Aliquoting (CRITICAL):

  • Do NOT store the bulk stock in one tube.

  • Divide the 10 mM stock into single-use aliquots (e.g., 50 µL).

  • Use low-binding microcentrifuge tubes to prevent peptide loss.[1]

• Freezing: Flash freeze in liquid nitrogen (optional but recommended) and store immediately at -20°C .

Stability Data Table

Form	Condition	Stability Estimate	Risk Factor
Lyophilized Powder	-20°C, Desiccated	> 2 Years	Moisture absorption
10 mM Stock (Water)	4°C	1 Week	Hydration/Oxidation
10 mM Stock (Water)	-20°C (Aliquoted)	6 Months	Freeze-Thaw cycles
Working Soln (10-100µM)	pH 7.4, RT	< 4 Hours	Rapid Racemization

Decision Logic & Workflows (Visualized)

Figure 1: Storage & Handling Decision Tree

Use this logic flow to determine the optimal handling of your reagent.

Caption: Workflow for maximizing Leupeptin stability. Note the critical failure point when dissolving directly into basic buffers for storage.

Figure 2: The Mechanism of Failure

Understanding the chemical breakdown allows for better troubleshooting.

Caption: Chemical pathways of Leupeptin inactivation.[1][6] Racemization at basic pH is the primary cause of experimental failure.

Troubleshooting & FAQs

Q1: I dissolved Leupeptin in PBS (pH 7.4) and stored it at -20°C. Is it still good?

Verdict: Likely Degraded. Reasoning: While freezing slows chemical reactions, the initial dissolution in a neutral/basic buffer (PBS) initiates the racemization of the L-arginal aldehyde to the inactive D-form.[1] The hemisulfate salt relies on its own acidity to remain stable. Solution: Always create stock solutions in water (which will naturally be pH ~5-6 due to the salt) or dilute acetic acid.[1] Only introduce the inhibitor to the pH 7.4 buffer at the moment of the experiment.

Q2: My protein concentration readings (Lowry/Bradford) are weirdly high.

Verdict: Interference. Reasoning: Leupeptin is a peptide aldehyde.[2][3][6] Aldehydes are reducing agents. In assays like the Lowry method, Leupeptin can reduce the reagents, mimicking a higher protein concentration.[2][6] Solution: Use a blank containing the exact concentration of Leupeptin used in your samples to subtract the background interference, or switch to an assay less sensitive to reducing agents (e.g., BCA, though interference is still possible; Coomassie/Bradford is less susceptible but check controls).

Q3: Can I use DMSO instead of water?

Verdict: Yes. Reasoning: Leupeptin is soluble in DMSO.[5][7] DMSO is often preferred for screening libraries because it prevents microbial growth and reduces hydrolysis. However, for standard bench applications, water is superior because Leupeptin is highly water-soluble, and it avoids introducing DMSO solvent effects (toxicity) to sensitive cell cultures.[1] If using DMSO, ensure it is anhydrous to prevent hydration of the aldehyde.

Q4: I have a stock solution that has been freeze-thawed 5 times.

Verdict: Discard. Reasoning: The "freeze-thaw" cycle causes microscopic pH gradients and ice crystal formation that accelerate the breakdown of the aldehyde group. Solution: Adhere strictly to the "Single-Use Aliquot" rule.

References

• Cayman Chemical. (2020).[1][7] Leupeptin (hemisulfate) Product Information & Datasheet. Link

• Sigma-Aldrich (Merck). (2022).[1][6] Leupeptin: Properties and Usage Guide. Link[1]

• Aoyagi, T., et al. (1969).[5][4][6] "Leupeptins, new protease inhibitors from actinomycetes." The Journal of Antibiotics, 22(6), 283-286.[1][6] Link

• Kuramochi, H., et al. (1979).[6] "Mechanism of association of a specific aldehyde inhibitor, leupeptin, with bovine trypsin." Journal of Biochemistry, 86(5), 1403–1410.[1][6] Link

• Cell Signaling Technology. (n.d.).[1] Leupeptin Hemisulfate #73618 Datasheet. Link[1]

Sources

• 1. Leupeptin - Wikipedia [en.wikipedia.org]
• 2. mpbio.com [mpbio.com]
• 3. Leupeptin | C20H38N6O4 | CID 72429 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Leupeptin Hemisulfate | Cell Signaling Technology [cellsignal.com]
• 5. ubpbio.com [ubpbio.com]
• 6. sigmaaldrich.cn [sigmaaldrich.cn]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]

impact of pH on Leupeptin, Hemisulfate Salt inhibitor activity

Topic: Impact of pH on Leupeptin, Hemisulfate Salt Inhibitor Activity

Critical Stability Alerts (Read Me First)

Before proceeding with your experimental design, you must internalize three critical stability factors regarding Leupeptin Hemisulfate. Failure to observe these will result in false negatives in protease inhibition assays.[1]

• The Alkaline Trap: Leupeptin contains an aldehyde group at the C-terminus.[1][2] At pH > 8.0 , this group undergoes racemization (conversion from L-argininal to D-argininal).[1] The D-isomer is biologically inactive.[1] Never store Leupeptin stocks in basic buffers (e.g., Tris pH 8.5). [1]

• Working Solution Volatility: While frozen stock solutions are stable, dilute working solutions (10–100 µM) in neutral buffer are stable for only a few hours .[1] Do not prepare working dilutions the day before an experiment.[1]

• Aldehyde Hydration: In aqueous solution, the active aldehyde exists in equilibrium with its hydrate form.[1] This equilibrium is pH-dependent.[1] If your assay pH is too low (< pH 5), the hydration equilibrium shifts, potentially altering binding kinetics, although the primary risk remains alkaline degradation.[1]

Mechanism of Action & pH Dependency[3]

To troubleshoot effectively, you must understand how Leupeptin fails. Leupeptin is a transition-state analog.[1] It does not simply "block" the active site; it chemically reacts with it.[1]

The Mechanism

Leupeptin (N-acetyl-L-leucyl-L-leucyl-L-argininal) inhibits Serine and Cysteine proteases (e.g., Trypsin, Plasmin, Papain, Cathepsin B).[1][2][3][4][5][6][7]

• The Warhead: The C-terminal Aldehyde .[1][2]

• The Reaction: The aldehyde carbon is attacked by the active site nucleophile (Serine-OH or Cysteine-SH) of the enzyme.

• The Product: A reversible Hemiacetal (for Serine proteases) or Thiohemiacetal (for Cysteine proteases) adduct.[1]

Visualization: The pH-Stability Pathway

The following diagram illustrates the "Safe Zone" for activity versus the "Danger Zone" where pH-driven racemization destroys the inhibitor.

Figure 1: Leupeptin activity pathway.[1][2][3][6][7][8][9] Note the irreversible diversion to the inactive D-isomer under alkaline conditions.

Comparative Stability Data

Use the table below to determine the viability of your current Leupeptin stocks.

Parameter	Condition	Stability Status	Recommendation
Lyophilized Powder	-20°C, Desiccated	Stable (2+ Years)	Keep protecting from moisture.[1][5]
Stock Solution	Water (pH ~6-7), -20°C	Stable (6 Months)	Aliquot to avoid freeze-thaw cycles.[1]
Stock Solution	Water, 4°C	Stable (1 Week)	Use for short-term workflows only.
Working Solution	Neutral Buffer (pH 7), RT	Unstable (< 4 Hours)	Prepare immediately before use.[1]
Alkaline Solution	Buffer pH > 9.0	Rapid Degradation	DO NOT USE. Racemization occurs.[1]
Acidic Solution	Buffer pH < 3.0	Variable	Chemical stability is okay, but hydration state shifts.[1]

Troubleshooting Guide (Q&A)

Scenario A: Assay Failure

Q: I added Leupeptin to my Trypsin assay, but I still see high protease activity. Is the inhibitor bad?

• Diagnostic 1 (Buffer pH): Check the pH of your assay buffer and the buffer used to dilute the inhibitor.[1] If the inhibitor sat in a pH 8.5 buffer for 2 hours before the assay, it is likely racemized and inactive.[1]

• Diagnostic 2 (Concentration): Leupeptin is a reversible competitive inhibitor.[1][3] If your substrate concentration is extremely high, it may outcompete the inhibitor.[1]

  • Solution: Increase Leupeptin concentration (typical working range: 10–100 µM).[1][10]

• Diagnostic 3 (Wrong Target): Leupeptin does not inhibit Chymotrypsin or Elastase.[1][6][9] Verify your protease target.[1][8]

Scenario B: Stock Solution Issues

Q: My stock solution has precipitated after thawing.

• Cause: Leupeptin Hemisulfate is highly soluble in water (>50 mg/mL).[1][4][11] Precipitation usually indicates contamination or reaction with an incompatible solvent.[1]

• Correction: Did you dissolve it in a high-salt buffer? High ionic strength can reduce solubility.[1] Always reconstitute the powder in distilled water or dilute organic solvent (DMSO/Ethanol) first, then dilute into the reaction buffer.[1]

Scenario C: Cell Culture

Q: Can I add Leupeptin directly to cell culture media?

• Answer: Yes, but with caveats.

• Permeability: Leupeptin enters cells via pinocytosis but has low membrane permeability compared to esterified inhibitors.[1]

• Media pH: Most media (DMEM, RPMI) are pH 7.2–7.4, which is safe.[1] However, if the media turns pink/purple (indicating pH rise > 8.[1]0) due to low CO2, the inhibitor will degrade.[1]

• Lysosomal Trapping: Leupeptin accumulates in lysosomes (acidic pH), where it is very stable and effective against Cathepsin B.[1]

Standard Operating Procedures (SOPs)

SOP 1: Reconstitution of Leupeptin Hemisulfate

Goal: Create a 10 mM Stock Solution (Stable)

• Calculate: Molecular Weight of Leupeptin Hemisulfate is approx.[1][3][4] 475.6 g/mol (varies slightly by batch hydration; check the vial label).[1]

  • Example: To make 1 mL of 10 mM stock, you need ~4.75 mg.[1]

• Solvent Selection: Use PCR-grade Distilled Water or DMSO .[1]

  • Why? Water is naturally slightly acidic (pH ~6.[1]0) due to dissolved CO2, which stabilizes the aldehyde.[1]

• Dissolution: Vortex gently. It should dissolve instantly.

• Aliquoting: Divide into 50–100 µL aliquots in amber tubes.

• Storage: Store at -20°C . Stable for 6 months. Do not refreeze more than once.

SOP 2: Working Solution Preparation

Goal: Prepare for immediate assay use

• Thaw: Thaw one aliquot of 10 mM stock on ice.

• Dilution: Dilute to 10–100 µM in your Assay Buffer .

  • Critical Step: Verify Assay Buffer pH is < 8.0 immediately before addition.[1]

• Timing: Add to the reaction within 15 minutes of dilution.

• Disposal: Discard unused diluted material. Do not re-freeze.

References

• Sigma-Aldrich. Leupeptin: Product Information & Stability.[1][2] Retrieved from [1]

• Aoyagi, T., et al. (1969).[1][5][10] Leupeptins, new protease inhibitors from Actinomycetes.[1][5] The Journal of Antibiotics. Retrieved from [1]

• Cayman Chemical. Leupeptin (hemisulfate) Product Insert.[1] Retrieved from [1]

• Knight, C.G. (1980).[1][10] The interaction of leupeptin with trypsin and plasmin.[1][2][3][7][9] Biochemical Journal.[1][10] Retrieved from [1]

• Thermo Fisher Scientific. Protease Inhibitors for Protein Stabilization.[1] Retrieved from [1]

Sources

• 1. Leupeptin - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. apexbt.com [apexbt.com]
• 4. tribioscience.com [tribioscience.com]
• 5. adipogen.com [adipogen.com]
• 6. selleckchem.com [selleckchem.com]
• 7. agscientific.com [agscientific.com]
• 8. Mechanism of Microbial Metabolite Leupeptin in the Treatment of COVID-19 by Traditional Chinese Medicine Herbs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. agscientific.com [agscientific.com]

Technical Support Center: Leupeptin, Hemisulfate Salt Optimization

[1]

Status: Active Ticket ID: LEU-OPT-001 Assigned Specialist: Senior Application Scientist, Biochemistry Division[1]

Diagnostic Triage: Why is your solution failing?

If your Leupeptin Hemisulfate (Ac-Leu-Leu-Arg-al) solution is ineffective, it is almost certainly due to one of three critical failure modes: Hydrolytic Instability , Incorrect Target Profiling , or Storage Degradation .[1]

Use this decision matrix to identify your specific failure point immediately:

Figure 1: Diagnostic decision tree for identifying the root cause of Leupeptin failure.

Technical Deep Dive: The Science of Failure

A. The Stability Paradox (pH Sensitivity)

Leupeptin contains an aldehyde group (argininal) which is essential for its inhibitory mechanism.[1] It forms a covalent hemiacetal adduct with the active site serine of the protease.[1][2][3]

However, this aldehyde is highly susceptible to nucleophilic attack by water molecules (hydrolysis) and racemization, particularly at neutral or basic pH (pH > 7.0).[1]

• Observation: In cell culture media (pH 7.2–7.4), the effective half-life of Leupeptin is short.[1]

• Result: A working concentration of 10–100 µM may degrade significantly within hours, leading to "breakthrough" proteolysis during overnight incubations.[1]

B. Specificity Profile (The "Blind Spot")

Researchers often treat Leupeptin as a "universal" serine protease inhibitor.[1] It is not. It has a strict specificity profile driven by its peptide structure (Acetyl-Leu-Leu-Arg-al).[1]

Target Protease	Inhibition Status	Mechanism
Trypsin	Strong	Competitive (Ki ≈ 3.5 nM)
Papain	Strong	Cysteine protease inhibition
Cathepsin B	Strong	Lysosomal cysteine protease
Plasmin	Strong	Serine protease inhibition
Calpain	Strong	Ca2+-dependent protease
Chymotrypsin	No / Very Weak	Specificity mismatch
Elastase	No Effect	Specificity mismatch
Pepsin	No Effect	Aspartyl protease (wrong class)

Optimization Protocols

Protocol A: Correct Reconstitution & Storage

To prevent hydrolytic degradation before the experiment begins.

• Solvent Choice:

  • Preferred: Dissolve in sterile, distilled water (ddH₂O).[1][4]

  • Alternative: DMSO or Ethanol (if high concentrations are required, though water is standard for the Hemisulfate salt).[1]

• Concentration: Prepare a 10 mM stock solution (approx. 4.75 mg/mL).[1]

• Aliquoting (Critical):

  • Do NOT store the bulk stock at 4°C.

  • Divide into small aliquots (e.g., 50 µL) in O-ring screw-cap tubes.

• Storage:

  • Store aliquots at -20°C .

  • Shelf Life: 1 month at -20°C (aqueous). 6 months at -20°C (lyophilized powder).[1][5]

  • Freeze/Thaw: Max 1 cycle.[1] Discard after thawing.

Protocol B: Experimental Application (Cell Culture/Lysis)

To ensure sustained inhibition during assays.

• Working Concentration: Dilute stock to 10–100 µM in the final buffer/media.

• The Replenishment Rule:

  • For experiments lasting >4 hours at pH 7.0+, you must replenish the Leupeptin.[1]

  • Add a fresh bolus of inhibitor every 4–8 hours to maintain effective IC50 levels.[1]

• Lysis Buffer Cocktail:

  • Combine Leupeptin with Pepstatin A (for aspartyl proteases) and PMSF (for broader serine coverage) to close the "specificity gaps" (like Chymotrypsin).[1]

Mechanism of Action Visualization

Understanding the pathway helps confirm if Leupeptin is the right tool for your pathway analysis.[1]

Figure 2: Specificity map showing Leupeptin's active targets versus non-responsive proteases.[1]

Frequently Asked Questions (FAQ)

Q: Can I use Leupeptin in protein estimation assays like Lowry? A: Use with caution. Leupeptin contains an aldehyde group which acts as a reducing agent.[1][5][6] It can interfere with the Lowry assay (colorimetric change).[1][5] It interferes less with the Bradford assay, but appropriate blanks containing the inhibitor buffer must be used to subtract background interference [1].[1]

Q: Is Leupeptin cell-permeable? A: Poorly. While often cited in autophagy studies (e.g., LC3-II accumulation), Leupeptin uptake is generally slow and relies on endocytosis/pinocytosis rather than passive diffusion.[1] For intracellular inhibition, high concentrations (up to 100 µM) and longer incubation times are often required compared to cell-free lysates.[1]

Q: My stock solution turned yellow. Is it still good? A: No. Discard it. Color change often indicates oxidation or significant degradation of the peptide structure.[1]

Q: Can I autoclave Leupeptin? A: Absolutely not. Leupeptin is a peptide derivative and heat-labile.[1] Sterilize aqueous solutions by filtration through a 0.22 µm PVDF or PES membrane.[1]

References

Sources

• 1. Leupeptin - Wikipedia [en.wikipedia.org]
• 2. Inhibition properties of free and conjugated leupeptin analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. cephamls.com [cephamls.com]

Reference Data & Comparative Studies

Validating the Inhibitory Effect of Leupeptin, Hemisulfate Salt: A Comparative &amp; Technical Guide

Introduction: The War on Proteolysis

In the extraction of proteins from biological matrices, the immediate release of intracellular proteases creates a "ticking clock" scenario where sample integrity degrades within seconds. Leupeptin Hemisulfate (Acetyl-Leu-Leu-Arg-al) stands as a critical defense line.[1] Unlike broad-spectrum "cocktails" that mask specific activities, Leupeptin offers a targeted, reversible mechanism against serine and cysteine proteases.[1]

This guide moves beyond basic datasheet summaries to provide a rigorous validation framework. We will compare Leupeptin against its market alternatives and detail a self-validating experimental protocol to confirm its bioactivity in your specific system.

Mechanistic Grounding

Leupeptin functions as a transition-state analog .[1] Its aldehyde group (the "warhead") forms a covalent, yet reversible, hemiacetal adduct with the active site serine or cysteine of the target enzyme.

Primary Targets:

• Serine Proteases: Trypsin (

  nM), Plasmin ( M).[1][2]

• Cysteine Proteases: Cathepsin B (

  nM), Calpain ( nM), Papain.[1]

• Non-Targets: Chymotrypsin, Thrombin, Pepsin.[1]

Comparative Analysis: Leupeptin vs. The Field

Selecting the right inhibitor is a balance of stability, specificity, and toxicity. The table below contrasts Leupeptin Hemisulfate with its three most common competitors.

Table 1: Protease Inhibitor Performance Matrix[3]

Feature	Leupeptin Hemisulfate	PMSF	Aprotinin	E-64
Mechanism	Reversible (Competitive)	Irreversible (Sulfonylation)	Reversible (Steric Block)	Irreversible (Alkylation)
Target Class	Serine & Cysteine	Serine (Broad)	Serine (High Specificity)	Cysteine (Strict)
Stability (Aq)	High (1 week @ 4°C)	Very Low ( hr @ pH 7.[1]5)	High (Stable protein)	High
Toxicity	Low	High (Neurotoxic)	Low (Allergic potential)	Low
Cell Permeability	Good (transported)	Good	Poor (Large protein)	Poor (E-64d is permeable)
Cost Efficiency	Moderate	High (Cheap)	Low (Expensive)	Moderate

Expert Insight: While PMSF is cheaper, its rapid hydrolysis in water makes it unreliable for long-duration lysosomal assays.[1] Leupeptin is the superior choice for in vivo or long-term cell culture experiments (e.g., autophagy flux assays) due to its aqueous stability and reversibility.[1]

Visualizing the Mechanism & Workflow

To understand how to validate Leupeptin, one must visualize the inhibition pathway and the decision logic for experimental design.

Diagram 1: Mechanism of Action & Validation Workflow

Caption: Left: Leupeptin forms a hemiacetal adduct.[1][3] Right: Two-pronged validation via enzymatic kinetics or biological flux.[1]

Experimental Protocols

Protocol A: Quantitative Enzymatic Validation (The Gold Standard)

This protocol uses Trypsin and the chromogenic substrate BAPNA.[1] It is the definitive method to verify the potency of your Leupeptin stock.

Reagents:

• Buffer: 50 mM Tris-HCl, 20 mM CaCl₂, pH 8.2.

• Enzyme: Trypsin (Bovine Pancreas), 1 mg/mL in 1 mM HCl.[1][4]

• Substrate: BAPNA (Nα-Benzoyl-DL-arginine 4-nitroanilide), 2 mM in DMSO.

• Inhibitor: Leupeptin Hemisulfate (10 mM Stock in water).[1][5]

Step-by-Step Methodology:

• Preparation: Dilute Leupeptin stock to working concentrations (10, 50, 100

  M) in Buffer.

• Pre-Incubation (Critical):

  • Mix 50

    L of Trypsin solution with 50 L of Leupeptin dilution.

  • Control: Mix 50

    L Trypsin with 50 L Buffer (No Inhibitor).[1]

  • Blank: Mix 50

    L Buffer with 50 L Buffer (No Enzyme).

  • Incubate at 25°C for 10 minutes . Why? This allows the hemiacetal adduct to form before the substrate competes for the active site.

• Reaction: Add 900

  L of BAPNA substrate to all tubes.

• Measurement: Immediately monitor Absorbance at 405 nm (or 410 nm) in kinetic mode for 5 minutes.

• Calculation:

  [1]

Acceptance Criteria: A fresh 100

M Leupeptin solution should yield >90% inhibition of Trypsin activity under these conditions.

Protocol B: Biological Validation (Autophagy Flux)

For researchers in cell biology, enzymatic assays do not prove cell permeability.[1] This protocol validates Leupeptin's ability to inhibit lysosomal proteases (Cathepsins) inside living cells.[1]

Concept: Leupeptin inhibits lysosomal degradation.[6] During autophagy, LC3-II is degraded in the lysosome. If Leupeptin works, LC3-II will accumulate.[1]

Step-by-Step Methodology:

• Seed Cells: Plate HeLa or HEK293 cells to 70% confluence.

• Treatment:

  • Vehicle Control: Add Water.[2][4][5][7][8]

  • Treatment: Add Leupeptin Hemisulfate (100

    M final concentration).[1]

  • Duration: Incubate for 4–6 hours.

• Lysis: Wash with ice-cold PBS and lyse in RIPA buffer containing phosphatase inhibitors (do not add extra protease inhibitors yet).

• Western Blot: Probe for LC3B .

• Result Interpretation:

  • Valid Result: The Leupeptin-treated lane must show a significantly stronger LC3-II band (lower band, ~14-16 kDa) compared to the control.[1] This proves lysosomal protease inhibition is active.

Troubleshooting & Expert Tips

• Solubility vs. Stability: Leupeptin Hemisulfate is highly soluble in water (>50 mg/mL).[1] However, never store working dilutions . The aldehyde group is reactive.[9][10] Store 10 mM stocks at -20°C (stable for 6 months).

• The "Reducing" Artifact: Because Leupeptin contains an aldehyde, it can act as a reducing agent.[9][10] It may interfere with Lowry protein assays . Use the Bradford assay or BCA assay (with compatibility checks) instead.[1]

• Hemisulfate vs. Free Base: Always check if you are using the Hemisulfate salt or the free base. The Hemisulfate salt is significantly more water-soluble and stable for storage.

References

• Aoyagi, T., et al. (1969).[1][5][8][10] Leupeptins, new protease inhibitors from Actinomycetes.[8] The Journal of Antibiotics.[5][10] Retrieved from [Link]

• Knight, C.G. (1980).[1] Human Cathepsin B: Inhibition by Leupeptin.[2][8][11] Biochemical Journal. Retrieved from [Link]

Sources

• 1. Leupeptin - Wikipedia [en.wikipedia.org]
• 2. selleckchem.com [selleckchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. ubpbio.com [ubpbio.com]
• 6. agscientific.com [agscientific.com]
• 7. protocols.io [protocols.io]
• 8. iscabiochemicals.com [iscabiochemicals.com]
• 9. Inhibition properties of free and conjugated leupeptin analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. medchemexpress.com [medchemexpress.com]

Technical Guide: Leupeptin Hemisulfate vs. PMSF for Serine Protease Inhibition

[1]

Executive Summary

In protein purification and cell lysis workflows, the choice between Leupeptin Hemisulfate and PMSF (Phenylmethylsulfonyl fluoride) is rarely a binary one; it is a strategic decision based on stability, toxicity, and inhibition spectrum.[1]

• PMSF is a high-risk, high-reward "shock" inhibitor: it irreversibly sulfonylates serine active sites but hydrolyzes rapidly in aqueous buffers (

  min at pH 8.0).[1]

• Leupeptin is a "sustained coverage" inhibitor: it forms reversible transition-state analogs, remains stable in water for days, and inhibits both serine and cysteine proteases (e.g., Trypsin, Cathepsin B) but misses Chymotrypsin.[1]

The Verdict: For critical lysate preparation, use both . PMSF provides immediate, irreversible inactivation of high-activity serine proteases upon cell rupture.[1] Leupeptin maintains long-term suppression of re-equilibrating proteases during downstream fractionation.

Part 1: Mechanistic Deep Dive

To apply these inhibitors effectively, one must understand the molecular causality of their inhibition.[1]

PMSF: The Irreversible "Warhead"

PMSF acts as a suicide inhibitor.[1] It mimics the substrate of the protease.[1] When the active site serine hydroxyl attacks the sulfonyl group of PMSF, a covalent bond is formed, releasing fluoride.[1] This sulfonylated enzyme is permanently dead; the reaction cannot be reversed under physiological conditions.[1]

Leupeptin: The Reversible "Blockade"

Leupeptin (N-acetyl-L-leucyl-L-leucyl-L-argininal) acts as a transition-state analog.[1] The aldehyde group of leupeptin forms a hemiacetal adduct with the active site serine (or cysteine).[1] This creates a tight-binding complex, but it is chemically reversible.[1] If the inhibitor is dialyzed away, the protease can regain activity.[1]

Mechanism of Action Visualization

The following diagram illustrates the kinetic divergence between the two inhibitors.

Caption: Comparative kinetic pathways. PMSF leads to permanent inactivation (Red), whereas Leupeptin establishes a reversible equilibrium (Green/Yellow).[1]

Part 2: Physicochemical & Stability Profile

The most common cause of experimental failure with PMSF is hydrolysis .[1] PMSF is unstable in water.[1][2][3][4][5] If you add PMSF to a lysis buffer and let it sit on the bench for an hour before use, it is effectively useless.[1]

Stability Data Comparison

Feature	PMSF	Leupeptin Hemisulfate
Inhibition Type	Irreversible (Covalent)	Reversible (Competitive)
Aqueous Stability ( )	35 min at pH 8.0 (25°C)110 min at pH 7.0 (25°C)	> 1 week at 4°C (Water)Months at -20°C
Solubility	Soluble in Isopropanol, Ethanol, DMSO.Precipitates in water if added too fast.[1][3]	Highly soluble in Water (up to 50 mg/mL).[1]
Target Specificity	Serine Proteases (Trypsin, Chymotrypsin, Thrombin)	Serine & Cysteine Proteases (Trypsin, Plasmin, Papain, Cathepsin B).[1][6] NO Chymotrypsin activity.
Toxicity	High. Neurotoxin. mg/kg.[1][3]	Low. Generally considered non-toxic at working concentrations.[1]

The "Hemisulfate" Advantage

Leupeptin is often supplied as a hemisulfate salt.[1][7] This salt form significantly enhances water solubility compared to the free base, allowing for high-concentration aqueous stock solutions (e.g., 10 mM) that are stable at -20°C.[1]

Part 3: Self-Validating Experimental Protocol

A "self-validating" protocol includes built-in checkpoints to ensure the inhibitors are active at the moment of lysis.[1]

Protocol: High-Integrity Lysis Buffer Preparation

Objective: Prepare 50 mL of Lysis Buffer with active dual-inhibition.

Reagents

• Lysis Base: RIPA or Non-Denaturing Lysis Buffer (pre-chilled to 4°C).

• PMSF Stock (100 mM): Dissolved in Isopropanol (anhydrous). Store at -20°C.

  • Why Isopropanol? DMSO freezes at 18.5°C; Isopropanol remains liquid at -20°C, allowing immediate use without thawing (which degrades PMSF).[1]

• Leupeptin Stock (10 mM): Dissolved in Water . Store at -20°C.

Workflow

• Checkpoint 1 (Clarification): Inspect the PMSF stock. If crystals are visible or the solution is cloudy, the PMSF has hydrolyzed or precipitated.[1] Discard and make fresh.

• Base Preparation: Aliquot 50 mL of Lysis Base into a conical tube. Keep on ice.

• Leupeptin Addition: Add 50

  L of Leupeptin stock (Final: 10 M). Vortex.

  • Status: Buffer is now protected against Cysteine proteases and Trypsin-like activity. Stable for hours.

• The "Just-in-Time" Step (PMSF):

  • Take the buffer to the cold room or fume hood.[1]

  • Immediately before adding cells/tissue, add 500

    L PMSF stock (Final: 1 mM).[1]

  • CRITICAL: Add PMSF dropwise while vortexing the buffer vigorously.[1]

  • Why? Adding a bolus of hydrophobic PMSF to aqueous buffer causes immediate precipitation (white crystals). Vortexing ensures rapid dispersion and solubilization before crystals form.

• Checkpoint 2 (Visual): Hold buffer up to light. It should be clear. If you see white "snow," the PMSF precipitated and is not inhibiting anything.[1]

Workflow Visualization

Caption: Step-by-step lysis buffer preparation emphasizing the instability of PMSF and the necessity of "Just-in-Time" addition.

Part 4: Strategic Recommendations

When to use PMSF:

• Initial Lysis: Essential for the initial rupture of cells where protease concentration is highest.

• Nuclear Fractionation: Highly effective against nuclear serine proteases.

• Cost-Sensitive Screens: PMSF is significantly cheaper than Leupeptin.[1]

When to use Leupeptin:

• Long-Duration Dialysis: PMSF will hydrolyze within an hour; Leupeptin persists.[1]

• Cysteine Protease Rich Samples: If working with lysosomal extracts (high Cathepsin B), PMSF is ineffective.[1] Leupeptin is required.[1][6][7][8]

• Sensitive Downstream Assays: If the downstream assay is sensitive to organic solvents (Isopropanol/Ethanol), high concentrations of PMSF stock may interfere.[1] Leupeptin (aqueous) is safer.[1]

The "Cocktail" Approach

For maximum security, the standard in drug development and high-value research is the Serine/Cysteine Cocktail :

• PMSF (1 mM) : Knock out the bulk of serine proteases immediately.[1]

• Leupeptin (10-100

  M) : Cover the cysteine proteases and provide backup inhibition as PMSF hydrolyzes.[1]

• Aprotinin (Optional) : Often added as a secondary reversible serine protease inhibitor.[1]

References

• James, G. T. (1978).[1] Inactivation of the protease inhibitor phenylmethylsulfonyl fluoride in buffers.[9] Analytical Biochemistry, 86(2), 574-579.[1]

• Sigma-Aldrich. (n.d.).[1] Leupeptin Hemisulfate Salt Product Information.

• Thermo Fisher Scientific. (n.d.).[1] PMSF (Phenylmethylsulfonyl fluoride) Product Page and Stability Data.[1]

• GoldBio. (2023).[1][10] 3 Key Differences Between AEBSF and PMSF Protease Inhibitors.

• Sali, A., et al. (1993).[1] Serine proteases: Structure, mechanism and inhibitors.[1][4] Current Opinion in Structural Biology.

Sources

• 1. PMSF - Wikipedia [en.wikipedia.org]
• 2. agscientific.com [agscientific.com]
• 3. lifetechindia.com [lifetechindia.com]
• 4. goldbio.com [goldbio.com]
• 5. Protease Inhibitors [labome.com]
• 6. Leupeptin Hemisulfate | Cell Signaling Technology [cellsignal.com]
• 7. ubpbio.com [ubpbio.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Addition of phenylmethylsulfonyl fluoride increases the working lifetime of the trout liver S9 substrate depletion assay resulting in improved detection of low intrinsic clearance rates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]

Technical Guide: Leupeptin Hemisulfate vs. Aprotinin for Trypsin Inhibition

[1]

Executive Summary

For researchers requiring immediate, broad-spectrum protection during cell lysis, Leupeptin Hemisulfate is the standard choice due to its ability to inhibit both serine and cysteine proteases and its cost-effectiveness.[1] However, for applications requiring maximum stability (e.g., long-term cell culture) or extreme affinity specifically for serine proteases, Aprotinin is superior (

in the femtomolar range).[1]

Critical Distinction: Aprotinin is a 6.5 kDa protein that acts via steric occlusion ("lock and key"), while Leupeptin is a tripeptide transition-state analog.[1] This structural difference dictates their stability, removal methods, and downstream compatibility.[1]

Mechanistic Deep Dive: The Molecular Warfare

To select the correct inhibitor, one must understand the binding kinetics.

Leupeptin (The Transition-State Analog)

Leupeptin (Acetyl-Leu-Leu-Arg-al) functions as a competitive transition-state inhibitor .[1] It is a modified tripeptide containing an aldehyde group at the C-terminus.[2]

• Mechanism: The aldehyde carbon is subjected to nucleophilic attack by the active site serine hydroxyl (Ser195) of the protease. This forms a covalent hemiacetal adduct that mimics the transition state of peptide bond hydrolysis.

• Implication: Because it mimics the transition state, it binds tightly but is reversible.[1] The hemisulfate salt form is used to confer water solubility and stability during storage.

Aprotinin (The Kunitz Domain "Shield")

Aprotinin (Bovine Pancreatic Trypsin Inhibitor, BPTI) is a monomeric globular protein (58 amino acids).[1]

• Mechanism: It functions via a "lock and key" mechanism.[1] The Lys15 residue of Aprotinin inserts directly into the specificity pocket of Trypsin. The protein surface is perfectly complementary to the enzyme's active site, forming an extremely rigid, non-covalent complex.[1]

• Implication: The binding is so tight (

  M) that it is effectively irreversible for most short-term biological durations, although technically reversible by extreme pH (<3.0).[1]

Visualizing the Interaction

Figure 1: Comparative mechanism of action.[1] Leupeptin forms a chemical adduct, whereas Aprotinin physically blocks the active site with high rigidity.

Comparative Performance Metrics

The following data aggregates experimental constants to facilitate direct comparison.

Feature	Leupeptin Hemisulfate	Aprotinin (BPTI)
Inhibition Type	Reversible, Competitive (Transition State)	Reversible, Tight-binding (Steric)
Trypsin Affinity ( )	M (nM range) [1]	M (fM range) [2]
Target Specificity	Serine & Cysteine Proteases(Trypsin, Plasmin, Papain, Cathepsin B)[1][3]	Serine Proteases Only(Trypsin, Chymotrypsin, Plasmin, Kallikrein)
Molecular Weight	~475 Da (Small Molecule)	~6,512 Da (Small Protein)
Solubility	Water (High), unstable in neutral buffer over time	Water/Buffer (High), very stable
pH Stability	Stable in storage; Labile at neutral pH (hours)	Stable pH 1.0 – 12.0
Cell Permeability	Low (unless modified)	Negligible (Endocytosis only)
Primary Risk	Oxidation of aldehyde group inactivates it	Immunogenicity (clinical); Protein contamination (MS)

Experimental Protocols

Protocol A: Leupeptin Hemisulfate Preparation

Best for: Cell lysis buffers, protein purification from tissues.[1]

• Stock Solution (10 mM):

  • Dissolve 5 mg Leupeptin Hemisulfate in 1 mL sterile distilled water.

  • Note: Do not use buffers for the stock; the aldehyde group is most stable in water at acidic/neutral pH.

• Storage:

  • Aliquot into 50 µL volumes.

  • Store at -20°C (Stable for 1-6 months).

  • Warning: Avoid repeated freeze-thaw cycles.[1][2][3]

• Working Solution:

  • Dilute 1:100 to 1:1000 into lysis buffer immediately before use.[1]

  • Final Concentration: 10 – 100 µM (approx. 5 – 50 µg/mL).[1]

  • Half-life: Leupeptin is unstable in neutral/basic buffers (pH > 7) and should be used within hours of dilution.[1]

Protocol B: Aprotinin Preparation

Best for: Protecting secreted proteins in media, long-duration purification.[1]

• Stock Solution (10 mg/mL):

  • Dissolve Aprotinin (lyophilized powder) in water or 0.1 M Tris (pH 8.0).[1][4][5]

  • Activity is often measured in TIU (Trypsin Inhibitor Units).[1][3][4] 1 mg

    3-6 TIU.[1]

• Storage:

  • Store aliquots at +4°C (short term) or -20°C (long term).

  • Stable for years in lyophilized form; months in solution at 4°C.[1]

• Working Solution:

  • Final Concentration: 0.06 – 2.0 µg/mL (0.01 – 0.3 µM).[1]

  • Due to the extremely low

    , stoichiometric equivalence to the protease is often sufficient.

Decision Matrix: When to Use Which?

Scenario 1: Mass Spectrometry (Proteomics)

• Challenge: You need to stop endogenous proteolysis during lysis, but you will later digest the sample with Trypsin for bottom-up proteomics.

• Verdict: Use Leupeptin (with caution) or PMSF.

• Reasoning: Aprotinin is a protein.[1][2][3][4][5][6][7][8][9][10][11] If you add it, it becomes a high-abundance contaminant in your mass spec data.[1] Furthermore, because Aprotinin binds Trypsin so tightly (

  M), it is difficult to remove.[1] If any remains, it will inhibit the sequencing grade trypsin you add later, ruining the digestion.[1] Leupeptin is smaller and can be removed via dialysis or C18 cleanup, though it also inhibits trypsin if carried over.[1]

Scenario 2: Protecting a Recombinant Protein in Culture Media

• Challenge: Your CHO cells secrete a protein that is being clipped by serine proteases in the media over a 3-day expression window.

• Verdict: Use Aprotinin.

• Reasoning: Leupeptin degrades in aqueous solution at neutral pH (media pH 7.2-7.[1]4) within hours. Aprotinin is extremely stable against pH and temperature, providing protection for days.[1]

Scenario 3: Extracting a Cysteine Protease (e.g., Cathepsin B)[1]

• Challenge: You are purifying a specific enzyme and want to prevent general degradation.

• Verdict: Do NOT use Leupeptin.

• Reasoning: Leupeptin inhibits Cathepsin B (

  nM).[1] Use Aprotinin (which does not inhibit cysteine proteases) or a specific serine protease inhibitor like PMSF, ensuring your target is not affected.[1]

Decision Workflow

Figure 2: Logical workflow for inhibitor selection based on experimental constraints.

References

• Fritz, H., & Wunderer, G. (1983).[1][4] Biochemistry and applications of aprotinin, the kallikrein-inhibitor from bovine organs.[3][4][5] Arzneimittel-Forschung, 33(4), 479–494.[1]

• Interchim. (n.d.).[1] Aprotinin Technical Sheet. Retrieved from [Link]

Sources

• 1. Leupeptin - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. mpbio.com [mpbio.com]
• 4. interchim.fr [interchim.fr]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. Recent progress in mass spectrometry-based strategies for elucidating protein–protein interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition properties of free and conjugated leupeptin analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Aprotinin, the first competitive protein inhibitor of NOS activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Parallel reaction monitoring targeted mass spectrometry as a fast and sensitive alternative to antibody-based protein detection [frontiersin.org]

Technical Guide: Strategic Alternatives to Leupeptin Hemisulfate in Protease Inhibition

Executive Summary

Leupeptin Hemisulfate is a standard reversible inhibitor of serine and cysteine proteases, widely used to protect proteins during lysis and purification. However, its reversible binding mechanism and aqueous instability often compromise downstream applications, particularly in long-term assays or when high-stringency inhibition is required.

This guide provides a technical analysis of functional alternatives—specifically PMSF , AEBSF , Aprotinin , and E-64 —evaluating their kinetic performance, stability profiles, and toxicity. It includes a self-validating experimental protocol for quantifying inhibition efficiency using a fluorogenic Cathepsin B assay.

Part 1: The Baseline – Leupeptin Hemisulfate

To select an alternative, we must first define the performance envelope of the incumbent.

• Mechanism: Reversible competitive inhibitor.[1] Forms a hemiacetal adduct with the active site serine or cysteine.

• Primary Targets: Trypsin (

  nM), Plasmin ( nM), Cathepsin B ( nM), and Calpain.

• Critical Limitation: It does not inhibit Chymotrypsin. Its reversible nature means that during dialysis or dilution, the inhibitor can dissociate, reactivating the protease and degrading the sample.

Mechanism of Action Visualization

The following diagram illustrates the binding logic of Leupeptin versus its irreversible alternatives.

Figure 1: Comparative mechanism of reversible (Leupeptin) vs. irreversible inhibition. Note the dissociation pathway for Leupeptin, which poses a risk during purification steps.

Part 2: Strategic Alternatives Analysis

Category A: Serine Protease Alternatives (Trypsin/Plasmin focus)

1. PMSF (Phenylmethylsulfonyl fluoride)[2][3]

• Profile: A small molecule, irreversible inhibitor of serine proteases (Trypsin, Chymotrypsin, Thrombin).

• Advantage: Unlike Leupeptin, PMSF inhibits Chymotrypsin . It is significantly more cost-effective.

• Disadvantage: Highly unstable in water (

  min at pH 8.0). It must be added immediately prior to lysis. High toxicity (neurotoxin).

• Best Use: Acute cell lysis where immediate, irreversible inhibition is needed before downstream processing.

2. AEBSF (Pefabloc® SC)

• Profile: A water-soluble, stable sulfonyl fluoride.[1][4]

• Advantage: Retains the irreversible mechanism of PMSF but is stable in aqueous solution and significantly less toxic.[1] It persists through long incubations.

• Best Use: Long-term cell culture experiments or purification steps where buffer stability is critical.

3. Aprotinin

• Profile: A 58-residue monomeric protein (Bovine Pancreatic Trypsin Inhibitor).[1]

• Advantage: Extremely high affinity (

  in fM range for some targets) and stability at neutral pH. Reversible but with very slow dissociation rates.

• Best Use: Cell culture applications (low cytotoxicity compared to PMSF) and protecting recombinant proteins during secretion.[4]

Category B: Cysteine Protease Alternatives (Cathepsin/Calpain focus)

1. E-64

• Profile: An epoxide-based irreversible inhibitor strictly for cysteine proteases (Cathepsin B, L, Calpain).

• Advantage: Absolute specificity. It does not inhibit serine proteases (Trypsin), allowing for the isolation of serine protease activity if desired. Unlike Leupeptin, the inhibition is covalent and permanent.

• Best Use: Lysosomal studies or when Leupeptin's cross-reactivity with serine proteases is a confounding factor.

Part 3: Comparative Performance Data

The following table synthesizes kinetic data and physical properties to aid selection.

Feature	Leupeptin	PMSF	AEBSF	E-64	Aprotinin
Primary Class	Serine / Cysteine	Serine	Serine	Cysteine	Serine
Mechanism	Reversible (Hemiacetal)	Irreversible (Sulfonylation)	Irreversible (Sulfonylation)	Irreversible (Alkylation)	Reversible (Tight Binding)
Key Targets	Trypsin, Cathepsin B, Calpain	Trypsin, Chymotrypsin	Trypsin, Chymotrypsin	Cathepsin B, L, Calpain	Trypsin, Plasmin, Kallikrein
Specificity ( )	Trypsin: ~3.5 nMCath B: ~4.1 nM	Trypsin: ~0.1-1 mM (IC50)	Similar to PMSF	Cath B: <1 nM (Active site titrant)	Trypsin: 0.06 pM
Aqueous Stability	Low (Hours)	Very Low (~30 min @ pH 8)	High (Weeks @ 4°C)	High	Very High
Toxicity	Low	High (Neurotoxic)	Low	Low	Low (Non-toxic)
Cost Efficiency	Moderate	High (Very Cheap)	Moderate	Low (Expensive)	Low (Expensive)

Part 4: Experimental Validation Protocol

Objective: Validate the efficacy of an alternative (e.g., E-64) against Leupeptin using a specific Cathepsin B fluorometric assay.

Principle: Cathepsin B cleaves the synthetic substrate Z-Arg-Arg-AMC (Z-Arg-Arg-7-amido-4-methylcoumarin), releasing the fluorescent AMC group.[5] Inhibition is measured by the reduction in Relative Fluorescence Units (RFU).

Materials

• Buffer: 25 mM MES, pH 5.0, 5 mM DTT (Activator).

• Substrate: Z-Arg-Arg-AMC (20 µM final concentration).

• Enzyme: Recombinant Human Cathepsin B (0.2 ng/µL final).

• Inhibitors: Leupeptin (10 µM) vs. E-64 (10 µM).

Protocol Steps

• Preparation: Dilute Cathepsin B to 10 µg/mL in Activation Buffer (25 mM MES, pH 5.0, 5 mM DTT). Incubate at RT for 15 mins to activate the enzyme active site cysteine.

• Inhibitor Treatment:

  • Well A: Enzyme + Buffer (No Inhibitor Control)

  • Well B: Enzyme + Leupeptin (10 µM)

  • Well C: Enzyme + E-64 (10 µM)

  • Well D: Buffer only (Blank)

  • Incubate inhibitors with enzyme for 15 minutes at RT.

• Reaction Initiation: Add 50 µL of 20 µM Z-Arg-Arg-AMC substrate to all wells.

• Detection: Immediately monitor fluorescence on a microplate reader.

  • Excitation: 360 nm (or 380 nm)

  • Emission: 460 nm[6]

  • Mode: Kinetic read (every 1 min for 30 mins).

• Analysis: Calculate the slope (RFU/min) for the linear portion of the curve.

Expected Result: Both Leupeptin and E-64 should show >95% inhibition. However, if the sample is dialyzed before adding the substrate, Leupeptin inhibition will decrease (recovery of activity), whereas E-64 inhibition will remain constant (irreversible).

Part 5: Decision Workflow

Use this logic tree to select the optimal inhibitor for your specific application.

Figure 2: Decision matrix for selecting protease inhibitors based on target class and experimental constraints.

References

• MedChemExpress. (2025). Cathepsin B Activation and Activity Assay Protocol.[6][7] Retrieved from [Link]

• National Institutes of Health (NIH). (2016). Differential cathepsin responses to inhibitor-induced feedback: E-64 and cystatin C. PubMed Central. Retrieved from [Link]

• Appleyard, G., & Tisdale, M. (1985). Inhibition of the growth of human coronavirus 229E by leupeptin.[8][9] Journal of General Virology. (Contextualizing Leupeptin specificity).

Sources

• 1. goldbio.com [goldbio.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Addition of phenylmethylsulfonyl fluoride increases the working lifetime of the trout liver S9 substrate depletion assay resulting in improved detection of low intrinsic clearance rates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mpbio.com [mpbio.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Enzymatic Assay of Cathepsin B [sigmaaldrich.com]
• 8. Thermo Scientific AEBSF Protease Inhibitor 100 mg | Buy Online | Thermo Scientific™ | Fisher Scientific [fishersci.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Assessing the Purity of Leupeptin, Hemisulfate Salt: A Comparative Technical Guide

Executive Summary: The Purity Paradox

Leupeptin (Acetyl-L-leucyl-L-leucyl-L-argininal) is a reversible competitive inhibitor of serine and cysteine proteases, widely used to protect proteins during isolation. However, assessing its purity is not a straightforward chromatographic exercise.[1]

The Core Challenge: Leupeptin exists in a dynamic equilibrium between three forms in aqueous solution: the free aldehyde, the hydrate (gem-diol), and a cyclic carbinolamine. Consequently, pure Leupeptin often elutes as multiple peaks on an HPLC , leading inexperienced analysts to incorrectly flag high-quality material as impure. Conversely, the primary degradation pathway—racemization of the L-arginal to the inactive D-form—is often invisible to standard UV detection but catastrophic for enzymatic inhibition.

This guide outlines a dual-validation strategy: structural confirmation via HPLC (with tautomer awareness) and functional validation via a Trypsin-BAEE assay.

Comparative Landscape: Selecting the Right Reagent

Before testing, one must understand what they are buying. Leupeptin sources vary significantly, affecting stability and cell toxicity.

A. Source Comparison: Synthetic vs. Fermentation

Originally isolated from Streptomyces, modern Leupeptin is often synthetic.

Feature	Synthetic Leupeptin	Fermentation-Derived Leupeptin	Scientist's Verdict
Impurity Profile	Predictable. Mainly truncated peptides or unreacted precursors.	Complex. May contain trace host cell proteins, endotoxins, or secondary metabolites.	Synthetic is preferred for therapeutic manufacturing (GMP). Fermentation is acceptable for general research if purity >95%.
Toxicity Risk	High if TFA salt is not exchanged (see below).	Low, provided endotoxins are removed.	Check the salt form on the CoA rigorously.
Cost	Higher.	Lower.	Use Fermentation grade for lysis buffers; Synthetic for cell-based assays.

B. Salt Form Comparison: Hemisulfate vs. Trifluoroacetate (TFA)

This is the most critical specification for cell biologists.

Salt Form	Chemical Context	Biological Impact	Recommendation
Hemisulfate	Stable, highly water-soluble.	Biocompatible. Sulfate ions are ubiquitous in biological systems.	The Gold Standard. Always specify Hemisulfate for cell culture or animal studies.
Trifluoroacetate (TFA)	Byproduct of reverse-phase HPLC purification.	Cytotoxic. TFA can lower intracellular pH and alter metabolic rates in sensitive cell lines.	Avoid for live-cell imaging or long-term incubation. Acceptable for in vitro protein purification only.

Method 1: Structural Purity via RP-HPLC

The "Fingerprint" Test

Do not expect a single sharp peak. The aldehyde group on Leupeptin hydrates rapidly.

Protocol Specifications

• Column: C18 Reverse Phase (e.g., 5 µm, 4.6 x 250 mm).

• Mobile Phase A: 0.1% TFA in Water (Milli-Q).

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 0% to 60% B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 215 nm (peptide bond) and 280 nm (minimal absorption, used as reference).

Expert Insight: Interpreting the Chromatogram

A "Pure" sample (>96%) will often display a split peak or a broad doublet .

• Peak 1 (Early eluting): Hydrated form (Gem-diol).

• Peak 2 (Late eluting): Free Aldehyde / Cyclic forms.

Validation Step: If you suspect the doublet is an impurity, reinject the sample after incubating in the mobile phase for 1 hour. If the ratio of the peaks changes but the total area remains constant, it is a tautomeric equilibrium, not an impurity.

Method 2: Functional Purity via Trypsin-BAEE Assay

The "Truth" Test

HPLC cannot easily distinguish between active L-Leupeptin and inactive D-Leupeptin (racemized). Only an enzymatic assay can confirm the Specific Activity.

Principle

Trypsin hydrolyzes N-benzoyl-L-arginine ethyl ester (BAEE) at the ester linkage, causing an increase in absorbance at 253 nm. Leupeptin inhibits this reaction.[2][3]

Step-by-Step Protocol

• Reagent Preparation:

  • Buffer: 67 mM Sodium Phosphate, pH 7.6.[4][5]

  • Substrate (BAEE): 0.25 mM in Buffer.[4][5]

  • Enzyme (Trypsin): 500 Units/mL in 1 mM HCl (Keep on ice).

  • Leupeptin Stock: Dissolve test sample in water to ~1 mM.[2]

• The Titration:

  • Prepare a control cuvette: 3.0 mL BAEE + 0.2 mL Trypsin. Measure

    (Uninhibited Rate).

  • Prepare test cuvettes: Pre-incubate Trypsin with varying concentrations of Leupeptin (0.1 µM – 10 µM) for 5 minutes.

  • Add BAEE and measure

    .[4][5]

• Calculation: Plot % Inhibition vs. Leupeptin Concentration .

  • Acceptance Criteria: IC50 should be approximately 0.5 µg/mL (approx 1 µM) against standard Trypsin solutions.

  • Red Flag: If HPLC shows >95% purity but IC50 is >5 µM, the sample has likely undergone racemization due to improper storage (pH > 8 or room temp).

Visualizing the Validation Workflow

The following diagram illustrates the decision matrix for accepting a lot of Leupeptin Hemisulfate.

Caption: Decision tree for Leupeptin QC. Note that split peaks in HPLC are often acceptable tautomers, while functional assays detect invisible racemization.

Mechanism of Instability

Understanding why Leupeptin degrades helps in troubleshooting. The aldehyde group is the warhead that covalently binds the serine in the protease active site. However, this aldehyde is labile.

Caption: The equilibrium between aldehyde and hydrate forms complicates HPLC, while irreversible racemization destroys biological activity.

Storage and Handling Recommendations

To maintain the purity assessed above, adhere to these strict handling rules:

• Lyophilized Powder: Stable at -20°C for >2 years. Keep desiccated.

• Stock Solution: Reconstitute in water or DMSO. Do not store in phosphate buffers for long periods, as neutral/alkaline pH accelerates racemization.

• Usage: Aliquot stocks immediately. Avoid freeze-thaw cycles.[2] Leupeptin is stable in solution for only ~1 week at 4°C.[3]

References

• Aoyagi, T., et al. (1969).[2][3] "Leupeptins, new protease inhibitors from Streptomyces." The Journal of Antibiotics. Retrieved from [Link][5][6][7][8]

• Knight, C.G. (1980).[3] "Human leukocyte elastase: inhibition by leupeptin." Biochemical Journal. Retrieved from [Link]

• PubChem. (n.d.). Leupeptin Compound Summary. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. ubpbio.com [ubpbio.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. mpbio.com [mpbio.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

A Researcher's Guide to the Cross-Reactivity of Leupeptin, Hemisulfate Salt

For researchers, scientists, and drug development professionals navigating the complex landscape of protease inhibition, the selection of an appropriate inhibitor is a critical decision that can significantly impact experimental outcomes. Leupeptin, a naturally derived peptide aldehyde, is a widely utilized tool for preserving protein integrity during extraction and purification.[1][2] This guide provides an in-depth, objective comparison of the cross-reactivity of Leupeptin, Hemisulfate Salt with a range of enzymes, supported by experimental data and detailed protocols to empower you in your research endeavors.

Understanding Leupeptin's Mechanism of Action

Leupeptin, with the chemical structure N-acetyl-L-leucyl-L-leucyl-L-argininal, is a potent, reversible, and competitive inhibitor of a specific spectrum of proteases.[3][4] Its inhibitory activity is primarily directed towards certain serine and cysteine proteases.[2][3][5] The core of its mechanism lies in the C-terminal aldehyde group.[4] This aldehyde group forms a covalent hemiacetal adduct with the hydroxyl group of the active site serine or the thiol group of the active site cysteine residue of the target enzyme.[2] This interaction mimics the transition state of the peptide bond hydrolysis, effectively blocking the enzyme's catalytic activity.[3]

Caption: Experimental workflow for determining Kᵢ.

• Data Analysis:

  • Calculate the initial reaction velocity (V) for each reaction by determining the linear slope of the absorbance versus time plot.

  • Plot the reaction velocities against the substrate concentrations for each inhibitor concentration (Michaelis-Menten plot).

  • To determine the Kᵢ, a Lineweaver-Burk plot (1/V vs. 1/[S]) or a Dixon plot (1/V vs. [I]) can be generated.

  • Alternatively, and more accurately, use non-linear regression analysis to fit the data directly to the Michaelis-Menten equation for competitive inhibition.

  • The Kᵢ can also be calculated from the IC₅₀ value (the inhibitor concentration that causes 50% inhibition) using the Cheng-Prusoff equation for competitive inhibitors: Kᵢ = IC₅₀ / (1 + [S]/Kₘ) where [S] is the substrate concentration and Kₘ is the Michaelis constant.

Self-Validation and Trustworthiness:

The inclusion of multiple substrate and inhibitor concentrations allows for a robust determination of the inhibition kinetics. The consistency of the calculated Kᵢ value across different analytical methods (e.g., Lineweaver-Burk vs. non-linear regression) serves as a self-validating mechanism for the experimental results. It is crucial to ensure that the substrate concentration used is well below its solubility limit and that the reaction remains in the linear range throughout the measurement period.

Conclusion

Leupeptin, Hemisulfate Salt, is a valuable tool for researchers requiring the inhibition of specific serine and cysteine proteases while leaving other protease classes unaffected. Its reversible, competitive mechanism of action and well-characterized inhibitory profile make it a reliable choice for applications such as protein purification and enzymatic studies. By understanding its cross-reactivity and employing rigorous experimental protocols for validation, researchers can confidently integrate Leupeptin into their workflows to achieve accurate and reproducible results.

References

• Wikipedia. Leupeptin. Available at: [Link]

• MDPI. Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. Available at: [Link]

• PubMed Central. Inhibition properties of free and conjugated leupeptin analogues. Available at: [Link]

• ResearchGate. Trypsin Inhibitor Assay: Expressing, Calculating, and Standardizing Inhibitor Activity in Absolute Amounts of Trypsin Inhibited or Trypsin Inhibitors. Available at: [Link]

• PubMed Central. Measurement of enzyme kinetics and inhibitor constants using enthalpy arrays. Available at: [Link]

• protocols.io. Enzymatic Assay of Trypsin Inhibition. Available at: [Link]

• PubMed Central. Inhibition of Cathepsin B by E-64 Induces Oxidative Stress and Apoptosis in Filarial Parasite. Available at: [Link]

• PubMed. Inhibitions of cathepsin B and cathepsin L by E-64 in vivo. II. Incorporation of [3H]E-64 into rat liver lysosomes in vivo. Available at: [Link]

• ChemBK. Aprotinin. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Leupeptin - Wikipedia [en.wikipedia.org]
• 3. cdn.graphpad.com [cdn.graphpad.com]
• 4. cephamls.com [cephamls.com]
• 5. rose-hulman.edu [rose-hulman.edu]

Leupeptin Hemisulfate: Comparative Efficacy and Application Guide in Protease Inhibition

Executive Summary

Leupeptin Hemisulfate (Acetyl-leucyl-leucyl-argininal) represents a cornerstone in the preservation of proteome integrity during cell lysis and purification.[1] Unlike broad-spectrum "cocktails" that often obscure specific interactions, Leupeptin offers a defined, reversible inhibition profile targeting serine and cysteine proteases.[1]

This guide moves beyond the datasheet to analyze why Leupeptin remains the gold standard for specific applications (such as autophagy flux assays) and how it compares to alternatives like PMSF and E-64 in terms of stability, toxicity, and kinetic behavior.[1]

Mechanistic Profile & Target Specificity

The Chemical Mechanism

Leupeptin functions as a competitive transition-state analog .[1] Its active aldehyde group forms a covalent hemiacetal adduct with the active site serine or a hemithioacetal with the active site cysteine of the target protease.

Critical Distinction: The "Hemisulfate" designation refers to the salt form.[2] Free Leupeptin is hygroscopic and unstable; the hemisulfate salt confers the stability required for long-term storage as a lyophilized powder.

Target Spectrum

• High Potency (nM range

  ): Trypsin, Plasmin, Papain, Cathepsin B.[1][3][4]

• Moderate Potency: Calpain.

• Non-Targets: Chymotrypsin, Elastase, Pepsin, Renin.[1][3]

Visualization: Mechanism of Action

The following diagram illustrates the dual-targeting capability of Leupeptin and its exclusion of other protease classes.

Figure 1: Leupeptin selectively inhibits Serine and Cysteine proteases via aldehyde interaction but spares Chymotrypsin and Aspartic proteases.[1][3]

Comparative Analysis: Leupeptin vs. Alternatives

In experimental design, the choice of inhibitor dictates the integrity of your lysate. The table below contrasts Leupeptin with its primary competitors.

Table 1: Protease Inhibitor Performance Matrix[1][5]

Feature	Leupeptin Hemisulfate	PMSF	Aprotinin	E-64
Primary Targets	Serine, Cysteine	Serine, Cysteine (some)	Serine (Trypsin/Plasmin)	Cysteine (Strict)
Mechanism	Reversible (Competitive)	Irreversible (Sulfonylation)	Reversible (Tight binding)	Irreversible
Solubility	Water (High)	Isopropanol/Ethanol	Water	Water
Stability (Solution)	Hours (pH 7)	Minutes (Rapid hydrolysis)	Stable	Stable
Toxicity	Low	High (Neurotoxic)	Low	Low
Key Limitation	Interferes with Lowry Assay	Unstable in water; Hazardous	Expensive; Large protein (6.5kDa)	Does not inhibit Serine proteases
Best Use Case	Autophagy Flux; Long incubations	Acute lysis (add immediately)	Tissue culture (non-toxic)	Specific Cysteine inhibition

Senior Scientist Insight:

"Many researchers default to PMSF because it is cheap.[1] However, PMSF has a half-life of less than 30 minutes in aqueous buffers at pH 7.[1]5. For overnight dialyses or long purification steps, Leupeptin is superior because it maintains inhibitory activity significantly longer, provided it is replenished or kept at 4°C."[1]

Application Focus: Autophagy Flux Assays

Leupeptin is critical in Autophagic Flux determination.[1] Static measurement of LC3-II levels is insufficient to distinguish between autophagy induction and lysosomal blockage.[1]

The "Dam" Analogy

Leupeptin inhibits lysosomal proteases (Cathepsins).[1] By treating cells with Leupeptin, you "dam the river."[1]

• Scenario A: If autophagy is active, LC3-II (the water) accumulates rapidly behind the dam.[1]

• Scenario B: If autophagy is defective upstream, little LC3-II accumulates even with the dam in place.[1]

Visualization: Autophagy Flux Workflow

Figure 2: Leupeptin blocks lysosomal degradation, causing LC3-II accumulation.[1] The rate of accumulation correlates to autophagic flux.[5]

Validated Protocols

Protocol A: Preparation of Stock & Working Solutions

Self-Validating Step: Using the Hemisulfate salt ensures solubility, but storage conditions dictate longevity.[1]

• Stock Solution (10 mM):

  • Dissolve 5 mg of Leupeptin Hemisulfate in 1.05 mL of sterile distilled water (or PBS).

  • Note: Leupeptin is highly soluble (>50 mg/mL) in water.[1][6]

  • Aliquot: Dispense into 50 µL aliquots to avoid freeze-thaw cycles.

  • Storage: Store at -20°C (stable for 6 months).

• Working Solution:

  • Dilute Stock 1:100 to 1:1000.[1][4]

  • Standard Effective Concentration: 10 µM to 100 µM.[1][2][4]

  • Critical: Add to lysis buffer immediately before use.[1] Aqueous stability at Room Temperature is limited to <4 hours.[1][2]

Protocol B: Mammalian Cell Lysis (Protease Inhibition)[1]

• Harvest cells (

  cells) via centrifugation.

• Wash pellet with ice-cold PBS.[1]

• Prepare Lysis Buffer (e.g., RIPA) and add inhibitors fresh:

  • Leupeptin: 10 µM (1:1000 dilution of 10 mM stock)

  • Pepstatin A: 1 µM[4][6][7]

  • PMSF: 1 mM (Add last, strictly before use)

• Resuspend pellet in 500 µL Lysis Buffer.

• Incubate on ice for 15-30 minutes.

• Centrifuge at 14,000 x g for 10 min at 4°C.

• Collect supernatant (lysate).[1]

Troubleshooting & Expert Tips

Issue	Cause	Solution
Protein conc. inaccurate	Interference with Lowry Assay	Leupeptin's aldehyde group acts as a reducing agent, interfering with Lowry.[1][2] Use Bradford or BCA assays instead.
Loss of inhibition	pH > 8.0 or Temp > 25°C	Leupeptin racemizes at high pH.[1] Keep buffers at pH 7.0–7.4 and always keep lysates on ice.[1]
Unexpected cleavage	Chymotrypsin activity	Leupeptin does not inhibit Chymotrypsin.[1][3] If your tissue is pancreas-rich, add Chymostatin .[1]
Western Blot background	Antibody cross-reactivity	High concentrations of Leupeptin can sometimes modify proteins.[1][2] Titrate down to 10 µM if artifacts appear.[1]

References

• Aoyagi, T., et al. (1969).[1][2][4] Leupeptins, new protease inhibitors from Actinomycetes.[1] The Journal of Antibiotics.

• Knight, C.G. (1980).[1] Human cathepsin B. Application of the substrate N-benzyloxycarbonyl-L-arginyl-L-arginine 2-naphthylamide to the assay of the enzyme and to the determination of its inhibition by leupeptin. Biochemical Journal.

• Mizushima, N., & Yoshimori, T. (2007).[1] How to interpret LC3 immunoblotting. Autophagy. [1]

• Haspel, J., et al. (2011).[1][5] Characterization of macroautophagic flux in vivo using a leupeptin-based assay.[1][5] Autophagy.

• Sigma-Aldrich/Merck. (n.d.).[1] Leupeptin Hemisulfate Product Information & Stability Data.

Sources

• 1. Leupeptin - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. selleckchem.com [selleckchem.com]
• 4. ubpbio.com [ubpbio.com]
• 5. Characterization of macroautophagic flux in vivo using a leupeptin-based assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tribioscience.com [tribioscience.com]
• 7. medchemexpress.com [medchemexpress.com]

Quantitative Analysis of Leupeptin Hemisulfate: Inhibition Kinetics &amp; Comparative Performance

Executive Summary

Leupeptin Hemisulfate (Acetyl-leucyl-leucyl-argininal) is a reversible, competitive transition-state analog inhibitor. Unlike broad-spectrum "suicide" inhibitors like PMSF, Leupeptin offers a controlled, reversible mechanism targeting specific serine proteases (trypsin, plasmin, kallikrein) and cysteine proteases (papain, cathepsin B).

This guide provides a quantitative framework for utilizing Leupeptin in kinetic assays, comparing its efficacy against standard alternatives, and detailing a self-validating protocol for determining inhibition constants (

).

Mechanistic Profile: The Transition-State Analog

Leupeptin functions as a transition-state analog.[1] Its C-terminal aldehyde group is electrophilic, susceptible to nucleophilic attack by the active site residue of the protease (Serine-OH or Cysteine-SH).

Mechanism of Action

The inhibition is competitive .[2] The inhibitor binds to the active site, preventing substrate access. However, unlike simple steric blockers, Leupeptin forms a covalent hemiacetal (with serine) or hemithioacetal (with cysteine) adduct that mimics the tetrahedral transition state of peptide bond hydrolysis.

Figure 1: Mechanism of Leupeptin inhibition.[3] The aldehyde group traps the enzyme in a transition-state mimic, preventing substrate hydrolysis.

Comparative Performance Guide

Leupeptin is often compared to PMSF (Phenylmethanesulfonyl fluoride) and E-64. However, their kinetic behaviors and stability profiles differ radically.

Leupeptin vs. Alternatives

Feature	Leupeptin Hemisulfate	PMSF	E-64	Aprotinin
Primary Targets	Serine (Trypsin-like), Cysteine (Papain-like)	Serine Proteases (Broad)	Cysteine Proteases (Strict)	Serine Proteases
Mechanism	Reversible (Transition State Analog)	Irreversible (Sulfonylation)	Irreversible (Epoxide ring opening)	Reversible (Protein-protein interaction)
Stability (pH 7)	High (Hours to Days)	Poor ( min)	High	High
Toxicity	Low	High (Neurotoxin)	Low	Low (but immunogenic)
Solubility	Water (Highly Soluble)	Isopropanol/Ethanol (Unstable in water)	Water/DMSO	Water
Inhibition ( )	Nanomolar ( M)	Micromolar ( M)	Nanomolar ( M)	Nanomolar ( M)

Senior Scientist Insight:

Why Hemisulfate? You will often see Leupeptin sold as a Hydrochloride or Hemisulfate salt. The Hemisulfate form is preferred for long-term storage and quantitative work because it is less hygroscopic (absorbs less water from air) than the hydrochloride salt, ensuring more accurate weighing for

determinations.

Quantitative Kinetics: and Data

Leupeptin exhibits tight-binding kinetics. The following constants are critical for calculating the necessary concentration for your specific assay.

Kinetic Constants ( )

Enzyme	Organism/Source	Value (Approx)	Reference
Trypsin	Bovine Pancreas	3.5 nM	[1, 3]
Plasmin	Human	3.4 nM	[1, 3]
Cathepsin B	Bovine Spleen	4.1 - 6.0 nM	[1, 3]
Papain	Papaya Latex	~10 nM	[1]
Calpain	Porcine/Human	10 - 72 nM	[2, 3]

Note on Specificity: Leupeptin does NOT significantly inhibit Chymotrypsin (

) or Thrombin.[2][4] If your pathway involves these enzymes, Leupeptin alone is insufficient.

Experimental Protocol: Determination of

To validate Leupeptin activity or determine the inhibition constant for a specific protease, use this self-validating kinetic assay. We will use Trypsin and BAPNA (

-Benzoyl-DL-arginine-p-nitroanilide) as the model system.[5]

Reagents

• Buffer: 50 mM Tris-HCl, pH 8.2, 20 mM

  (Calcium stabilizes Trypsin).

• Enzyme: Trypsin (Stock: 1 mg/mL in 1 mM HCl).[6] Dilute to ~10-50 nM working concentration.

• Substrate: BAPNA (Stock: 10 mM in DMSO).

• Inhibitor: Leupeptin Hemisulfate (Stock: 1 mM in water).

Workflow Diagram

Figure 2: Kinetic assay workflow. Step 2 is the most common point of failure; Leupeptin requires time to form the hemiacetal adduct.

Step-by-Step Methodology

• Preparation: Prepare 5 concentrations of Leupeptin (e.g., 0, 5, 10, 20, 50 nM) in the Assay Buffer.

• Pre-Incubation (The Causality Check):

  • Mix Enzyme + Leupeptin.

  • Incubate for 10-15 minutes at 25°C.

  • Why? While Leupeptin is a "fast" inhibitor compared to some, the formation of the hemiacetal transition state is not instantaneous. Skipping this leads to non-linear initial rates (

    ) and underestimation of potency.

• Reaction Initiation:

  • Add BAPNA substrate (Final conc:

    range, approx 1 mM).

  • Total volume: 1.0 mL (or microplate equivalent).

• Measurement:

  • Monitor OD405 nm continuously for 5 minutes.

  • Calculate the slope (

    ).

• Data Analysis (Self-Validation):

  • Plot

    vs. (Lineweaver-Burk).[5]

  • Validation Criteria: For a competitive inhibitor like Leupeptin, the lines for different inhibitor concentrations should intersect at the Y-axis (

    remains constant), while the X-intercept ( ) shifts closer to zero.

Handling & Stability Guidelines

• Storage (Solid): Store Leupeptin Hemisulfate at -20°C. Desiccate. Stable for >2 years.[3]

• Storage (Solution):

  • Water (10 mM Stock): Stable for 1 week at 4°C, 1 month at -20°C.

  • Avoid: Basic pH (>9.0) causes racemization and irreversible degradation of the aldehyde group.

• Cell Culture: Leupeptin is generally not cell-permeable due to its charged nature. For intracellular inhibition, use Leupeptin-OMe or microinjection, though Leupeptin is primarily used in lysates.

References

• Umezawa, H. (1976).[7] Structures and activities of protease inhibitors of microbial origin. Methods in Enzymology, 45, 678-695.[7]

• Mehdi, S. (1991).[8] Cell-penetrating inhibitors of calpain. Trends in Biochemical Sciences, 16, 150-153.[8]

• Sigma-Aldrich/Merck. (2022). Leupeptin Product Information & Assay Data.

• Knight, C.G. (1986). The characterization of enzyme inhibition. Proteinase Inhibitors, Elsevier.

Sources

• 1. Active and inactive forms of the transition-state analog protease inhibitor leupeptin: explanation of the observed slow binding of leupeptin to cathepsin B and papain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Leupeptin - Wikipedia [en.wikipedia.org]
• 5. protocols.io [protocols.io]
• 6. Enzymatic Assay of Trypsin Inhibitor [sigmaaldrich.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Leupeptin, Microbial | CAS:103476-89-7 | Inhibitor of serine and cysteine proteases | High Purity | Manufacturer BioCrick [biocrick.com]

A Researcher's Guide to Leupeptin, Hemisulfate Salt: A Comparative Analysis of Synthetic vs. Microbial-Derived Sources

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Protease Inhibition in Research

Leupeptin, chemically known as N-acetyl-L-leucyl-L-leucyl-L-argininal, is a tripeptide aldehyde naturally produced by various species of Streptomyces bacteria.[1][2] Its efficacy lies in its ability to inhibit a wide range of serine, cysteine, and threonine proteases, including trypsin, plasmin, cathepsin B, and calpain.[1][3] This broad inhibitory spectrum makes it a common component in protease inhibitor cocktails used during cell lysis and protein purification.

Mechanism of Action: A Tale of Covalent Interaction

Leupeptin's inhibitory prowess stems from the electrophilic nature of its C-terminal aldehyde group. This aldehyde group forms a covalent hemiacetal adduct with the active site serine or cysteine residue of the target protease, effectively blocking its catalytic activity.[4] This reversible covalent inhibition is a key feature, as it allows for the potential restoration of enzyme activity if required.

Caption: Figure 1: Mechanism of Leupeptin Inhibition

Synthetic vs. Microbial-Derived Leupeptin: A Head-to-Head Comparison

The choice between microbially-derived and synthetically-produced leupeptin can have significant implications for experimental reproducibility and data integrity. While both forms are chemically identical, their production methods lead to distinct profiles in terms of purity, consistency, and potential for contamination.

Feature	Microbial-Derived Leupeptin	Synthetic Leupeptin
Source	Fermentation of Streptomyces species[2]	Chemical solid-phase peptide synthesis (SPPS)
Purity	Typically ≥90-97%[5]	Generally higher, often ≥98%[6]
Potential Impurities	Other microbial metabolites, residual media components, endotoxins	Truncated or modified peptides, residual solvents and reagents from synthesis
Lot-to-Lot Consistency	Can be variable due to fermentation conditions	Highly consistent and reproducible
Cost	Generally lower	Can be higher

The Case for Synthetic Leupeptin: Purity, Consistency, and Confidence

For researchers demanding the highest level of experimental control and reproducibility, synthetic leupeptin offers several distinct advantages:

• Exceptional Purity: Chemical synthesis allows for precise control over the amino acid sequence and purification process, resulting in a final product with significantly higher purity compared to its microbial counterpart. This minimizes the risk of off-target effects from unknown contaminants.

• Unwavering Lot-to-Lot Consistency: The standardized and automated nature of solid-phase peptide synthesis ensures a high degree of consistency from one batch to the next. This is crucial for long-term studies and for comparing data generated at different times.

• Absence of Biological Contaminants: Microbial fermentation inherently carries the risk of contamination with other bacterial products, such as endotoxins, which can interfere with sensitive biological assays. Synthetic leupeptin is free from such contaminants, providing a cleaner and more defined reagent.

Microbial-Derived Leupeptin: A Cost-Effective Alternative

Microbial-derived leupeptin has been the traditional source for many years and remains a viable option for many applications. Its primary advantage is often a lower cost, making it an attractive choice for routine experiments or when large quantities are required. However, researchers should be mindful of the potential for lot-to-lot variability and the presence of impurities that could impact experimental outcomes.

Experimental Protocols: Putting Leupeptin to Work

The following protocols provide detailed, step-by-step methodologies for common applications of leupeptin. The choice between synthetic and microbial-derived leupeptin in these protocols should be guided by the specific requirements of the experiment for purity and consistency.

Protease Inhibition Assay

This protocol provides a framework for assessing the inhibitory activity of leupeptin against a specific protease, such as trypsin.

Caption: Figure 2: Workflow for a Protease Inhibition Assay

Materials:

• Protease (e.g., Trypsin)

• Chromogenic substrate (e.g., Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride - BAPNA)

• Leupeptin, Hemisulfate Salt (Synthetic or Microbial-derived)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, containing 20 mM CaCl₂)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a 10 mM stock solution of Leupeptin: Dissolve the appropriate amount of Leupeptin, Hemisulfate Salt in sterile water or DMSO.[6] Store aliquots at -20°C.

• Prepare working solutions of Leupeptin: Dilute the stock solution in assay buffer to achieve a range of desired final concentrations (e.g., 0.1 µM to 100 µM).

• Prepare the protease solution: Dilute the protease stock in assay buffer to a working concentration that gives a linear rate of substrate hydrolysis over the desired time course.

• Set up the assay in a 96-well plate:

  • Control wells: Add assay buffer and the protease solution.

  • Experimental wells: Add the different concentrations of leupeptin working solutions and the protease solution.

• Pre-incubation: Incubate the plate at the optimal temperature for the protease (e.g., 37°C) for 10-15 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the reaction: Add the chromogenic substrate to all wells to a final concentration that is at or below the Km of the enzyme for that substrate.

• Monitor the reaction: Immediately begin reading the absorbance at the appropriate wavelength (e.g., 405 nm for the p-nitroaniline product of BAPNA cleavage) at regular intervals for a set period.

• Data Analysis: Calculate the initial reaction velocity (V₀) for each concentration of leupeptin. Determine the percentage of inhibition relative to the control (no inhibitor). The IC₅₀ value (the concentration of inhibitor that causes 50% inhibition) can be determined by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Cell Lysis for Western Blotting

This protocol outlines the preparation of a cell lysate for subsequent analysis by Western blotting, incorporating leupeptin to prevent protein degradation.

Materials:

• Cultured cells

• Phosphate-buffered saline (PBS), ice-cold

• RIPA Lysis Buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS)

• Protease Inhibitor Cocktail (including Leupeptin)

• Cell scraper

• Microcentrifuge tubes, pre-chilled

Procedure:

• Prepare the complete lysis buffer: Immediately before use, add the protease inhibitor cocktail to the RIPA buffer. A typical final concentration for leupeptin is 1-10 µg/mL.[3]

• Harvest cells:

  • For adherent cells, wash the cell monolayer twice with ice-cold PBS. Add the complete lysis buffer to the plate and use a cell scraper to detach the cells.

  • For suspension cells, centrifuge the cell culture to pellet the cells. Wash the pellet twice with ice-cold PBS and then resuspend in the complete lysis buffer.

• Lyse the cells: Incubate the cell suspension on ice for 30 minutes, with occasional vortexing.

• Clarify the lysate: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

• Collect the supernatant: Carefully transfer the supernatant, which contains the soluble proteins, to a fresh, pre-chilled microcentrifuge tube.

• Determine protein concentration: Use a standard protein assay (e.g., BCA or Bradford assay) to determine the total protein concentration of the lysate.

• Store the lysate: Store the lysate in aliquots at -80°C for long-term use.

Conclusion: Making the Right Choice for Your Research

The selection of Leupeptin, Hemisulfate Salt, whether from a microbial or synthetic source, is a critical decision that can impact the reliability and reproducibility of your research. For applications demanding the highest purity, minimal lot-to-lot variability, and the absence of biological contaminants, synthetic leupeptin is the superior choice. While microbial-derived leupeptin can be a cost-effective option for less sensitive applications, researchers must be aware of its potential for variability and impurities. By understanding the fundamental differences between these two sources and following robust experimental protocols, you can ensure the integrity of your protein samples and the validity of your scientific findings.

References

• UBPBio. (n.d.). Leupeptin Hemisulfate. Retrieved from [Link]

• Wikipedia. (n.d.). Leupeptin. Retrieved from [Link]

• PubMed. (1982). Leupeptin, a protease inhibitor, decreases protein degradation in normal and diseased muscles. J Clin Invest, 69(6), 1415-1420.
• PubMed. (1980). Preparation and purification of the proteinase inhibitor, leupeptin, from culture filtrates of Streptomyces lavendulae. J Antibiot (Tokyo), 33(10), 1147-1155.

• Sigma-Aldrich. (n.d.). Leupeptin. Retrieved from [Link]

• YouTube. (2022, February 11). Microbial Expression Versus Chemical Synthesis In Peptide Production. Pharmaceutical Online Live!. Retrieved from [Link]

• PMC. (2006). HPLC Analysis and Purification of Peptides. Methods Mol Biol, 328, 13–33.

• Biomatik. (2022, January 21). What Is The Importance Of Peptide Synthesis? Retrieved from [Link]

• PMC. (2023). Reference Standards to Support Quality of Synthetic Peptide Therapeutics. J Pharm Sci, 112(3), 645-658.
• ResearchGate. (2014). Related impurities in peptide medicines. Journal of Pharmaceutical and Biomedical Analysis, 101, 149-165.

• Almac. (n.d.). Analytical method development for synthetic peptide for purity and impurities content by UHPLC. Retrieved from [Link]

• PMC. (2022). Therapeutic peptides: current applications and future directions. Signal Transduct Target Ther, 7, 49.

• Polypeptide. (n.d.). Control Strategies for Synthetic Therapeutic Peptide APIs - Part I: Analytical Consideration. Retrieved from [Link]

• Bio-Techne. (n.d.). Western Blot Sample Preparation Protocol: Lysis, Inhibitors & Prep for Gel Loading. Retrieved from [Link]

• Agilent. (2020). Analysis of a Synthetic Peptide and Its Impurities. Retrieved from [Link]

• Biochain. (2023, May 25). What Role Do Peptide Synthesis Drugs Play? Retrieved from [Link]

• OPUS. (2024). Investigation of Impurities in Peptide Pools. Retrieved from [Link]

• Efpia. (2024, May 2). Submission of comments on 'Guideline on the Development and Manufacture of Synthetic Peptides'. Retrieved from [Link]

• ResolveMass. (n.d.). Peptide Characterization by RP-HPLC for Regulatory Submissions. Retrieved from [Link]

• BioPharm International. (2014, March 31). Control Strategies for Synthetic Therapeutic Peptide APIs Part II: Raw Material Considerations. Retrieved from [Link]

• Bio-Rad. (n.d.). Western Blotting Sample Preparation Techniques. Retrieved from [Link]

• PubMed. (2014). Related impurities in peptide medicines. J Pharm Biomed Anal, 101, 149-165.

• The Vital Role of Sustainable Peptide Synthesis in Advancing Drug Development. (2024, February 22). Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Modern Chemistry and Applications Peptide-Based Drug Development Advantages and Disadvantages. Retrieved from [Link]

• ResearchGate. (n.d.). How to prepare cell pellets for western blotting? Retrieved from [Link]

• FDA. (2021). ANDAs for Certain Highly Purified Synthetic Peptide Drug Products That Refer to Listed Drugs of rDNA Origin. Retrieved from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Preparation and purification of the proteinase inhibitor, leupeptin, from culture filtrates of Streptomyces lavendulae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Leupeptin - Wikipedia [en.wikipedia.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Leupeptin Hemisulfate | Cell Signaling Technology [cellsignal.com]
• 6. ubpbio.com [ubpbio.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Handling of Leupeptin Hemisulfate Salt

Leupeptin Hemisulfate is an invaluable tool in the modern laboratory, a potent reversible inhibitor of serine and cysteine proteases like trypsin, plasmin, and cathepsin B[1][2]. Its role in preventing proteolytic degradation is critical for the integrity of countless experiments in drug discovery and life science research. However, its utility is matched by the need for meticulous handling. As a bioactive peptide, Leupeptin warrants a comprehensive safety strategy that goes beyond mere compliance. This guide provides an in-depth operational plan, grounded in field-proven practices, to ensure the safety of researchers and the integrity of their work when handling this compound.

Hazard Profile and Risk Assessment: The 'Why' Behind the Protocol

Understanding the specific risks associated with Leupeptin Hemisulfate is the foundation of a robust safety plan. The compound may be harmful if swallowed, inhaled, or absorbed through the skin[3][4]. It is known to cause irritation to the eyes, skin, and respiratory tract[3][4][5]. Furthermore, some safety data sheets classify it as suspected of causing genetic defects and reproductive toxicity, demanding a higher level of precaution[6][7].

The primary risk during handling stems from the lyophilized powder, which is lightweight and can easily become airborne, leading to inadvertent inhalation. The secondary risk involves direct contact with skin or eyes, either from the powder or prepared solutions.

Risk Mitigation Summary

Hazard	Route of Exposure	Potential Harm	Primary Mitigation Strategy
Airborne Powder	Inhalation	Respiratory tract irritation; systemic absorption[3][4].	Engineering Control: Mandatory use of a certified chemical fume hood for handling the solid form.
Direct Contact	Skin/Eye Contact	Irritation; potential for systemic absorption[3][5].	Personal Protective Equipment (PPE): Use of appropriate gloves, safety glasses, and a lab coat.
Accidental Ingestion	Oral	Harmful if swallowed; potential systemic effects[4][6][8].	Administrative Control: Strict prohibition of eating, drinking, or smoking in the laboratory[3].
Long-Term Effects	Chronic Exposure	Suspected of causing genetic defects or reproductive harm[6][7].	Combined Strategy: Consistent use of engineering controls and full PPE to minimize all exposure.

The Hierarchy of Controls: A Self-Validating Safety System

The most effective safety protocols prioritize engineering and administrative controls, with Personal Protective Equipment (PPE) serving as the final, essential barrier. This hierarchy provides a self-validating system for minimizing exposure.

Caption: Hierarchy of controls for minimizing exposure to Leupeptin.

Core PPE Requirements

Body Area	Required PPE	Specification & Rationale
Respiratory	Respirator (if indicated)	While a fume hood is the primary control, a NIOSH-approved respirator may be necessary if a risk assessment indicates potential for aerosol generation outside of a hood[5]. For weighing powder, a fume hood is sufficient.
Eye/Face	Safety Glasses with Side Shields or Goggles	Protects against splashes of solutions or accidental projection of powder. Standard prescription glasses are not a substitute[5][9].
Hand	Chemical-Resistant Nitrile Gloves	Provides a barrier against skin absorption. Gloves should be inspected before use and changed immediately if contaminated[5].
Body	Laboratory Coat	Protects skin and personal clothing from contamination. Should be kept buttoned.

Operational Protocol: From Receipt to Disposal

This section provides a step-by-step guide for the entire lifecycle of Leupeptin Hemisulfate in the laboratory.

Receiving and Storage

• Upon receipt, inspect the container for any damage or leaks.

• Store the lyophilized product in a tightly sealed container at -20°C, in a desiccated environment[1][2][10]. Long-term storage can also be at -80°C[3].

• Log the compound into your chemical inventory.

Preparation of Stock Solutions

This procedure carries the highest risk of exposure to the powdered form and must be performed inside a certified chemical fume hood.

Caption: Workflow for the safe preparation of Leupeptin stock solution.

Detailed Steps:

• Preparation: Put on your lab coat, safety glasses, and nitrile gloves.

• Containment: Transfer the Leupeptin vial, solvent (e.g., sterile water or DMSO), pipettes, and microcentrifuge tubes into the chemical fume hood[3][5].

• Equilibration: Allow the vial of lyophilized powder to reach room temperature before opening to prevent condensation, which can affect stability[5].

• Weighing: Carefully weigh the desired amount of powder. Use an anti-static weigh boat to prevent the fine powder from scattering.

• Solubilization: Add the appropriate volume of solvent to the powder. For example, to create a 10 mM stock solution, dissolve 10 mg of Leupeptin Hemisulfate (MW: 475.6 g/mol ) in 2.1 mL of water or DMSO[11].

• Mixing: Cap the vial securely and vortex until the powder is completely dissolved.

• Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock solution into smaller, single-use volumes[2][11].

• Storage: Store the aliquots at -20°C. A 10 mM aqueous stock is reported to be stable for up to a month at this temperature, while solutions in DMSO are also stable[2][10][11]. Working solutions (10-100 µM) are only stable for a few hours and should be kept on ice during use[10].

Spill and Disposal Management

Emergency Spill Protocol

• Powder Spill (in Fume Hood):

  • Do not attempt to brush it away, as this will create dust.

  • Gently cover the spill with a paper towel dampened with water.

  • Wipe the area, placing the contaminated towel into a sealed bag for chemical waste.

  • Clean the area again with a suitable lab detergent.

• Liquid Spill:

  • Absorb the spill with an inert absorbent material (e.g., spill pillow or paper towels).

  • Collect the contaminated material into a sealed bag for chemical waste[3].

  • Wipe the spill area with a lab detergent.

Waste Disposal Plan

• Solid Waste: All contaminated consumables (e.g., pipette tips, weigh boats, gloves, paper towels) must be disposed of in a designated hazardous chemical waste container.

• Liquid Waste: Unused or expired Leupeptin solutions should be collected in a designated hazardous liquid waste container. Do not pour down the drain[3].

• Final Disposal: All waste must be disposed of through a licensed waste management company, following all local and national regulations[5].

Emergency First Aid

Immediate and correct first aid is crucial in the event of an accidental exposure.

• After Inhalation: Move the individual to fresh air immediately. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention[3][4].

• After Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of soap and water[3][4]. Get medical attention if irritation develops or persists.

• After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention[3].

• After Ingestion: Wash out the mouth with water, provided the person is conscious. Do not induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical attention[3][4].

Leupeptin Hemisulfate: Key Data

The following table summarizes essential information for laboratory use.

Property	Value	Source(s)
Molecular Weight	475.6 g/mol	[2][10]
CAS Number	103476-89-7	[2][10]
Appearance	Lyophilized white powder	N/A
Solubility	Soluble in water (50 mg/mL), DMSO, methanol (20-50 mg/mL), and ethanol (50 mg/mL).	[2][10][11][12]
Storage (Solid)	-20°C, desiccated.	[1][2][10]
Storage (Solution)	-20°C (stable for weeks to months depending on solvent and concentration).	[2][10]
Typical Working Concentration	10 - 100 µM	[1][11]
Incompatible Materials	Strong acids/alkalis, strong oxidizing/reducing agents.	[3][5]

References

• Title: MATERIAL SAFETY DATA SHEET Leupeptin Hemisulfate Source: UBPBio URL: [Link]

• Title: Leupeptin Hemisulfate Product Information Source: UBPBio URL: [Link]

• Title: Safety Data Sheet - Leupeptin Hemisulfate Source: Isca Biochemicals URL: [Link]

• Title: Leupeptin hemisulfate - SAFETY DATA SHEET Source: Fisher Scientific URL: [Link]

• Title: Safety data sheet of '1335 - Leupeptin hemisulfate ≥96.5%' Source: GERBU Biotechnik GmbH URL: [Link]

• Title: Severe Acute Respiratory Syndrome (SARS) Source: World Health Organization (WHO) URL: [Link]

• Title: Personal Protective Equipment (PPE): Protect the Worker with PPE Source: Centers for Disease Control and Prevention (CDC) URL: [Link]

• Title: Personal Protective Equipment Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

Sources

• 1. goldbio.com [goldbio.com]
• 2. Leupeptin Hemisulfate | Cell Signaling Technology [cellsignal.com]
• 3. ubpbio.com [ubpbio.com]
• 4. s3.amazonaws.com [s3.amazonaws.com]
• 5. iscabiochemicals.com [iscabiochemicals.com]
• 6. itwreagents.com [itwreagents.com]
• 7. docs.gerbu.de [docs.gerbu.de]
• 8. fishersci.ie [fishersci.ie]
• 9. epa.gov [epa.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. ubpbio.com [ubpbio.com]
• 12. agscientific.com [agscientific.com]